5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• CAS: 51884-11-8

Core Science & Biosynthesis

Biological Evaluation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide Based on Structurally Related Analogs

Introduction

The 1,2,4-triazole nucleus is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, antifungal, anticancer, and antioxidant properties. The compound 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine belongs to this versatile class of heterocyclic compounds. While specific studies on this exact molecule are limited, a wealth of research on its close analogs provides valuable insights into its potential biological profile. This guide summarizes the key findings on these related compounds, focusing on their synthesis, biological activities, and the experimental methodologies employed.

Synthesis of 1,2,4-Triazole Derivatives: A General Workflow

The synthesis of 4,5-disubstituted-4H-1,2,4-triazol-3-amine derivatives typically follows a multi-step reaction sequence. A generalized workflow is depicted below.

Caption: Generalized synthesis workflow for 4,5-disubstituted-4H-1,2,4-triazol-3-amines.

Biological Activities of Structurally Related 1,2,4-Triazole Derivatives

Research on analogs of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine suggests potential activities in several key therapeutic areas.

Anticancer Activity

A number of studies have highlighted the potent cytotoxic effects of 4,5-disubstituted-4H-1,2,4-triazol-3-amine derivatives against various cancer cell lines.

Table 1: In Vitro Anticancer Activity of 4,5-bis(substituted phenyl)-4H-1,2,4-triazol-3-amine Derivatives [1]

Compound	Substituents	Cell Line	IC₅₀ (µM)
BCTA	4,5-bis(4-chlorophenyl)	A549 (Lung)	1.09
NCI-H460 (Lung)	2.01
NCI-H23 (Lung)	3.28
4h	4-phenyl, 5-(4-fluorophenyl)	A549 (Lung)	>50
4b	4-(4-chlorophenyl), 5-(4-bromophenyl)	A549 (Lung)	12.54

IC₅₀: Half-maximal inhibitory concentration.

One of the proposed mechanisms of action for the anticancer activity of these compounds is the induction of apoptosis. For instance, the most potent compound, 4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-amine (BCTA), was found to induce apoptosis by upregulating pro-apoptotic proteins such as BAX, caspase-3, and PARP.[1]

Caption: Proposed apoptotic pathway induced by a potent 1,2,4-triazole derivative (BCTA).[1]

Antimicrobial and Antifungal Activity

Derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol have demonstrated significant antimicrobial and antifungal properties. The presence of a thiol group and an amino group at the 4-position of the triazole ring appears to be important for this activity.

Table 2: Antimicrobial Activity of 4-amino-5-aryl-4H-1,2,4-triazole Derivatives [2]

Compound	Aryl Substituent	Bacterial Strain	MIC (µg/mL)	Zone of Inhibition (mm)
15a	4-Trichloromethylphenyl	E. coli	5	14-22
B. subtilis	5	14-22
P. aeruginosa	5	14-22
15b	4-Chlorophenyl	E. coli	-	Good Activity
15c	4-Bromophenyl	B. subtilis	-	Good Activity

MIC: Minimum Inhibitory Concentration.

The general workflow for screening the antimicrobial activity of these compounds is outlined below.

Caption: General workflow for in vitro antimicrobial screening of triazole derivatives.

Antioxidant Activity

Certain 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives have also been evaluated for their antioxidant potential, primarily through the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay.[3]

Table 3: Antioxidant Activity of 4-amino-5-substituted-4H-1,2,4-triazol-3-yl-thio-linked Hydroxamic Acid Derivatives [3]

Compound	Assay	IC₅₀ (µg/mL)
6b	DPPH	5.71 ± 2.29
ABTS	4.12 ± 0.5
Ascorbic Acid (Standard)	DPPH	-

IC₅₀: Half-maximal inhibitory concentration.

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducibility of scientific findings. Below are summarized protocols for key biological assays based on the available literature for related compounds.

In Vitro Anticancer Activity (MTT Assay)[4]

• Cell Culture: Human cancer cell lines (e.g., A549, MCF-7, Hela) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 1 x 10⁴ cells per well and allowed to attach overnight.

• Compound Treatment: The synthesized triazole derivatives are dissolved in DMSO to prepare stock solutions. The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 hours).

• MTT Assay: After incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours. The resulting formazan crystals are dissolved in a solubilization buffer or DMSO.

• Data Analysis: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated, and the IC₅₀ values are determined from dose-response curves.

In Vitro Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)[5]

• Preparation of Inoculum: Bacterial or fungal strains are grown in a suitable broth medium to a specific turbidity, corresponding to a known cell density.

• Agar Plate Preparation: A sterile agar medium is poured into petri dishes and allowed to solidify. The microbial inoculum is then uniformly spread over the surface of the agar.

• Well Preparation and Compound Application: Wells of a specific diameter are made in the agar using a sterile borer. A defined volume of the test compound solution (dissolved in a suitable solvent like DMSO) at a specific concentration is added to each well.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each well is measured in millimeters. The size of the zone is proportional to the antimicrobial activity of the compound.

DPPH Radical Scavenging Assay[3]

• Preparation of Reagents: A stock solution of DPPH in methanol is prepared. The test compounds are also dissolved in methanol at various concentrations.

• Reaction Mixture: A specific volume of the DPPH solution is mixed with a volume of the test compound solution. The reaction mixture is incubated in the dark at room temperature for a certain period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the reaction mixture is measured at a specific wavelength (e.g., 517 nm) using a spectrophotometer. A control containing only DPPH and methanol is also measured.

• Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

• IC₅₀ Determination: The IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined from a plot of scavenging activity against compound concentration.

Conclusion

While direct biological data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine remains to be elucidated, the extensive research on its structural analogs strongly suggests its potential as a scaffold for the development of novel therapeutic agents. The available data points towards promising anticancer, antimicrobial, and antioxidant activities. Further investigation into the synthesis and comprehensive biological evaluation of the title compound is warranted to fully explore its pharmacological potential. The experimental protocols and workflows outlined in this guide provide a solid foundation for such future research endeavors.

References

• 1. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Antimicrobial Potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The persistent rise of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. Among the myriad of heterocyclic compounds, the 1,2,4-triazole nucleus has emerged as a privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anti-inflammatory properties. This technical guide delves into the antimicrobial activity of a specific subclass: 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives. This document provides a comprehensive overview of their synthesis, antimicrobial efficacy, and putative mechanisms of action, supported by detailed experimental protocols and visual representations of key pathways and workflows.

Data Presentation: Antimicrobial Activity

The antimicrobial efficacy of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives, particularly their Schiff base forms, has been evaluated against a range of pathogenic bacteria and fungi. The primary metric for quantifying this activity is the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a compound that inhibits the visible growth of a microorganism. While a comprehensive dataset for a single series of these specific derivatives is dispersed across literature, the following tables summarize representative quantitative data for structurally related 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol/amine derivatives to illustrate their potential.

Table 1: Antibacterial Activity of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol Schiff Base Derivatives (MIC in µg/mL)

Compound/Derivative	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Salmonella typhi	Reference
4c (p-OH)	16	20	-	-	[1]
4e (p-Br)	-	-	25	31	[1]
Schiff Base with 4-nitrophenyl	-	-	-	-	[2]
S. epidermidis MIC: 9 µg/mL
Ciprofloxacin (Standard)	-	-	-	-	[2]
Inhibition Zone: 25-30 mm
Ceftriaxone (Standard)	-	-	-	-	[2]
MIC: 5 µg/mL

Note: '-' indicates data not available in the cited source. The activity of derivatives can be significantly influenced by the nature and position of substituents on the aromatic rings.

Table 2: Antifungal Activity of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol Schiff Base Derivatives (MIC in µg/mL)

Compound/Derivative	Candida albicans	Aspergillus niger	Microsporum gypseum	Reference
4e (p-Br)	24	32	-	[1]
Various Schiff Bases	No activity	No activity	Strong activity	[3]
Ketoconazole (Standard)	-	-	Comparable to test compounds	[3]

Experimental Protocols

The evaluation of antimicrobial activity for novel compounds like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives relies on standardized and reproducible methodologies. Below are detailed protocols for two commonly employed assays.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a quantitative assay used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Standardized microbial inoculum (0.5 McFarland standard)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Standard antimicrobial agents (positive controls)

• Solvent control (negative control)

• Microplate reader or visual inspection

Procedure:

• Preparation of Test Plates: Aseptically add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

• Serial Dilution: Add 100 µL of the test compound stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This creates a gradient of compound concentrations.

• Inoculum Preparation: Prepare a microbial suspension in sterile broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Inoculate each well (except for sterility control wells) with 100 µL of the diluted microbial suspension.

• Controls: Include a growth control well (broth and inoculum only), a sterility control well (broth only), and wells with standard antimicrobial agents.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature and duration for fungi.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by using a microplate reader.

Agar Well Diffusion Method

This method is a qualitative or semi-quantitative assay to screen for antimicrobial activity. It relies on the diffusion of the test compound from a well through a solidified agar medium seeded with the target microorganism.

Materials:

• Muller-Hinton Agar (MHA) plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Sterile cork borer or pipette tips to create wells

• Test compounds dissolved in a suitable solvent

• Standard antimicrobial agents (positive controls)

• Solvent control (negative control)

Procedure:

• Plate Preparation: Prepare MHA plates and allow them to solidify under sterile conditions.

• Inoculation: Aseptically swab the entire surface of the agar plates with a standardized microbial inoculum to create a uniform lawn of bacteria.

• Well Creation: Use a sterile cork borer to punch uniform wells (typically 6-8 mm in diameter) into the agar.

• Compound Application: Carefully pipette a fixed volume (e.g., 50-100 µL) of the test compound solution into each well.

• Prediffusion: Allow the plates to stand for a period (e.g., 1-2 hours) at room temperature to permit the diffusion of the compound into the agar.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizations: Workflows and Signaling Pathways

Visual diagrams are crucial for understanding complex experimental procedures and biological mechanisms. The following diagrams, created using the DOT language, illustrate key aspects of the study of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives.

Synthesis and Antimicrobial Screening Workflow

Caption: General workflow for the synthesis and antimicrobial evaluation of Schiff base derivatives of 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Antifungal Mechanism of Action: Ergosterol Biosynthesis Inhibition

Caption: The primary antifungal mechanism of triazole derivatives involves the inhibition of lanosterol 14α-demethylase, disrupting ergosterol synthesis and compromising fungal cell membrane integrity.

Postulated Antibacterial Mechanism of Action: DNA Gyrase Inhibition

Caption: A potential antibacterial mechanism for some 1,2,4-triazole derivatives is the inhibition of bacterial DNA gyrase, an enzyme essential for DNA replication and transcription.[1]

Conclusion

Derivatives of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine represent a promising class of compounds with demonstrable antimicrobial potential. The ease of their synthesis and the tunability of their chemical structure through the formation of Schiff bases allow for the generation of diverse molecular libraries for antimicrobial screening. The primary antifungal mechanism of action is well-established and targets ergosterol biosynthesis, a pathway vital for fungal cell survival. While the antibacterial mechanism is less definitively elucidated for this specific subclass, inhibition of DNA gyrase presents a plausible target, drawing parallels with other antimicrobial triazole compounds.[1] Further research, including extensive quantitative structure-activity relationship (QSAR) studies, is warranted to optimize the antimicrobial efficacy of these derivatives and to fully characterize their mechanisms of action, paving the way for the development of novel and effective antimicrobial agents.

References

• 1. Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nepjol.info [nepjol.info]

In Vitro Anticancer Studies of 5-(Aryl)-4H-1,2,4-triazol-3-amine Analogs: A Technical Overview

Disclaimer: Extensive research did not yield specific in vitro anticancer studies for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. This technical guide therefore focuses on a closely related and well-documented series of analogs, 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine , to provide a representative overview of the anticancer potential within this chemical class. The presented data, protocols, and proposed mechanisms are derived from published research on these specific analogs and should be interpreted as illustrative for the broader group of 5-(Aryl)-4H-1,2,4-triazol-3-amines.

This document provides a detailed examination of the in vitro anticancer activities of a series of ten novel 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs. The synthesis, characterization, and anticancer evaluation of these compounds against a panel of human cancer cell lines have been reported, providing valuable insights into their potential as therapeutic agents.[1][2][3][4]

Quantitative Anticancer Activity

The anticancer activity of the ten synthesized analogs (designated as 4a-4j ) was evaluated by the National Cancer Institute (NCI) using their 60-cell line screening panel at a single high dose (10⁻⁵ M).[1][2][3] The primary metric for activity is the Percent Growth Inhibition (PGI). The results for the most sensitive cell lines for each compound are summarized in the tables below.

Table 1: Anticancer Activity of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs (4a-4e) Against Most Sensitive Cancer Cell Lines [1][2]

Compound	N-Aryl Substituent	Most Sensitive Cell Line	Cancer Type	Percent Growth Inhibition (PGI)
4a	4-Fluorophenyl	UO-31	Renal Cancer	26.68
EKVX	Non-Small Cell Lung Cancer	21.72
HOP-92	Non-Small Cell Lung Cancer	19.89
OVCAR-4	Ovarian Cancer	18.91
CAKI-1	Renal Cancer	18.01
4b	4-Chlorophenyl	UO-31	Renal Cancer	31.14
EKVX	Non-Small Cell Lung Cancer	19.83
HOP-92	Non-Small Cell Lung Cancer	18.99
OVCAR-3	Ovarian Cancer	17.65
CAKI-1	Renal Cancer	16.54
4c	4-Bromophenyl	UO-31	Renal Cancer	26.47
HOP-92	Non-Small Cell Lung Cancer	22.18
EKVX	Non-Small Cell Lung Cancer	19.83
OVCAR-3	Ovarian Cancer	18.76
CAKI-1	Renal Cancer	17.98
4d	4-Methylphenyl	MCF-7	Breast Cancer	34.65
UO-31	Renal Cancer	32.20
HOP-92	Non-Small Cell Lung Cancer	29.87
OVCAR-3	Ovarian Cancer	25.43
EKVX	Non-Small Cell Lung Cancer	21.11
4e	4-Ethylphenyl	SNB-75	CNS Cancer	41.25
UO-31	Renal Cancer	28.47
HOP-92	Non-Small Cell Lung Cancer	25.43
OVCAR-3	Ovarian Cancer	22.11
EKVX	Non-Small Cell Lung Cancer	20.12

Table 2: Anticancer Activity of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs (4f-4j) Against Most Sensitive Cancer Cell Lines [1][2]

Compound	N-Aryl Substituent	Most Sensitive Cell Line	Cancer Type	Percent Growth Inhibition (PGI)
4f	2-Methylphenyl	UO-31	Renal Cancer	37.17
EKVX	Non-Small Cell Lung Cancer	17.03
HOP-92	Non-Small Cell Lung Cancer	15.87
OVCAR-3	Ovarian Cancer	14.32
CAKI-1	Renal Cancer	13.99
4g	2-Methoxyphenyl	SNB-75	CNS Cancer	30.09
UO-31	Renal Cancer	20.23
HOP-92	Non-Small Cell Lung Cancer	18.76
OVCAR-3	Ovarian Cancer	16.54
EKVX	Non-Small Cell Lung Cancer	15.43
4h	2-Ethoxyphenyl	SNB-75	CNS Cancer	38.94
UO-31	Renal Cancer	36.57
EKVX	Non-Small Cell Lung Cancer	24.56
HOP-92	Non-Small Cell Lung Cancer	22.11
OVCAR-3	Ovarian Cancer	20.12
4i	3-Ethoxyphenyl	SNB-75	CNS Cancer	38.94
UO-31	Renal Cancer	30.14
CCRF-CEM	Leukemia	26.92
EKVX	Non-Small Cell Lung Cancer	26.61
OVCAR-5	Ovarian Cancer	23.12
4j	3,4,5-Trimethoxyphenyl	UO-31	Renal Cancer	33.43
EKVX	Non-Small Cell Lung Cancer	24.57
HOP-92	Non-Small Cell Lung Cancer	22.11
OVCAR-3	Ovarian Cancer	20.12
CAKI-1	Renal Cancer	18.76

Among the tested compounds, 4e (N-(4-ethylphenyl) substituted) exhibited the highest growth inhibition against the CNS cancer cell line SNB-75 with a PGI of 41.25%.[2] Compound 4i (N-(3-ethoxyphenyl) substituted) was identified as the most promising in the series based on its mean growth percent.[1][2][3]

Experimental Protocols

The synthesis of the title compounds was achieved in a three-step process.[2]

Synthetic route for 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs.

Step 1: Synthesis of Substituted Phenyl Urea (2a-j) Substituted aniline (1a-j) is reacted with sodium cyanate in acetic acid at room temperature.[2]

Step 2: Synthesis of Substituted Phenyl Semicarbazide (3a-j) The resulting substituted phenyl urea (2a-j) is refluxed with hydrazine hydrate in ethanol.[2]

Step 3: Synthesis of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine (4a-j) The substituted phenyl semicarbazide (3a-j) is treated with 3-bromobenzonitrile in n-butanol with the addition of potassium carbonate at 120°C.[2]

The anticancer activity of the synthesized compounds was determined according to the protocol of the National Cancer Institute (NCI) Drug Development Program.[1][5]

Workflow for the NCI-60 in vitro anticancer screening.

Cell Lines: A panel of 58 human tumor cell lines, representing leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney, were used.[1][2]

Assay: The Sulforhodamine B (SRB) assay was utilized to measure drug-induced cytotoxicity and cell proliferation. This assay is based on the ability of SRB to bind to protein components of cells that have been fixed to the culture plates by trichloroacetic acid (TCA).

Procedure:

• Cells are seeded in 96-well microtiter plates and incubated for 24 hours.

• The test compounds are added at a single concentration of 10⁻⁵ M.

• The plates are incubated for an additional 48 hours.

• The assay is terminated by fixing the cells with cold TCA.

• Cells are stained with 0.4% SRB in 1% acetic acid.

• Unbound dye is removed by washing with 1% acetic acid.

• Bound stain is solubilized with 10 mM trizma base.

• The absorbance is read on an automated plate reader at a wavelength of 515 nm.

• The percentage growth is calculated for each of the cell lines. The Percent Growth Inhibition (PGI) is calculated as 100 - Growth Percent (GP).[5]

Proposed Mechanism of Action: Tubulin Inhibition

In silico molecular docking studies were performed to elucidate the potential mechanism of action of these 1,2,4-triazole analogs. The results suggest that these compounds may exert their anticancer effects by inhibiting tubulin polymerization.[1][4]

Proposed signaling pathway for the anticancer activity of the triazole analogs.

The docking studies revealed that the synthesized compounds fit well into the colchicine-binding site of tubulin.[1] Specifically, compound 4i demonstrated a high binding affinity of -8.149 kcal/mol.[2] The interactions observed included hydrogen bonding and halogen bonding with key amino acid residues within the binding pocket, such as Asn258.[2] By occupying the colchicine binding site, these compounds are hypothesized to prevent the polymerization of tubulin dimers into microtubules. This disruption of microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and ultimately induces apoptosis in cancer cells. Several other studies on 1,2,4-triazole derivatives have also pointed towards tubulin inhibition as a key anticancer mechanism.[6][7]

Conclusion

The in vitro anticancer screening of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs has identified several compounds with moderate to significant growth inhibitory activity against a range of human cancer cell lines. The structure-activity relationship suggests that the nature of the N-aryl substituent plays a crucial role in determining the anticancer potency. The in silico studies provide a strong rationale for their mechanism of action through the inhibition of tubulin polymerization. These findings underscore the potential of the 5-(Aryl)-4H-1,2,4-triazol-3-amine scaffold as a promising template for the development of novel anticancer agents. Further investigation, including five-dose screening to determine IC50 values and in vivo studies, is warranted to fully elucidate the therapeutic potential of these compounds.

References

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs [mdpi.com]
• 2. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)- N-aryl-4 H-1,2,4-triazol-3-amine Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Highly Potent Triazole-Based Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine as a Corrosion Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and its potential application as a corrosion inhibitor, particularly for mild steel in acidic environments. While direct and extensive research on this specific molecule is emerging, this document compiles and extrapolates information from closely related triazole derivatives to present a comprehensive guide. This guide covers the synthesis, mechanism of action, experimental evaluation protocols, and expected performance data. The information is intended to serve as a valuable resource for researchers in materials science and professionals in drug development who may encounter triazole compounds with anticorrosive properties.

Introduction

Corrosion is a significant challenge across various industries, leading to structural degradation, economic losses, and safety concerns. The use of organic corrosion inhibitors is a primary strategy to mitigate corrosion, especially in acidic media encountered during industrial processes like acid cleaning, pickling, and oil well acidizing.

Triazole derivatives have been extensively studied as effective corrosion inhibitors due to their unique molecular structure. These heterocyclic compounds contain nitrogen atoms with lone pair electrons and often aromatic rings with π-electrons, which facilitate their adsorption onto metal surfaces, forming a protective barrier against corrosive agents. The presence of functional groups like amino (-NH2) and methyl (-CH3) moieties can further enhance their inhibition efficiency.

This guide focuses on 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, a promising candidate for corrosion inhibition. Due to the limited availability of data on this specific compound, this guide will leverage data from a closely related analogue, 5-(3-methylphenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol (MNATT), to illustrate the principles and methodologies of evaluation.

Synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

The synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine can be achieved through a multi-step process, similar to the synthesis of other 4,5-disubstituted-4H-1,2,4-triazole-3-thiols. A plausible synthetic route starts from p-toluic acid and involves the formation of an intermediate thiocarbohydrazide, followed by cyclization.

A general synthetic pathway is as follows:

• Esterification of p-toluic acid.

• Hydrazinolysis of the resulting ester to form p-toluic acid hydrazide.

• Reaction with a thiocarbonyl source (e.g., carbon disulfide in the presence of a base) to yield a dithiocarbazate intermediate.

• Cyclization with hydrazine hydrate to form the 4-amino-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol.

• Desulfurization of the thiol group to yield the final product, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Alternatively, a known synthetic route for the thiol analogue, 4-Amino-5-p-tolyl-4H-[1][2][3]triazole-3-thiol, involves the reaction of p-Toluic acid with Thiocarbohydrazide at elevated temperatures (160-170 °C) for a short duration.[4]

Mechanism of Corrosion Inhibition

The corrosion inhibition of metals by 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is primarily attributed to its adsorption on the metal surface. The inhibitor molecules displace water and aggressive ions from the metal surface, forming a protective film.

The key aspects of the inhibition mechanism are:

• Adsorption: The triazole ring, with its nitrogen heteroatoms and π-electrons, acts as the primary center for adsorption. The lone pair of electrons on the nitrogen atoms can coordinate with the vacant d-orbitals of the metal atoms. The aromatic phenyl ring can also interact with the metal surface through π-electron donation.

• Film Formation: The adsorbed inhibitor molecules form a barrier that isolates the metal from the corrosive environment. This film can be a monolayer or a multilayer, depending on the inhibitor concentration and other environmental factors.

• Mixed-Type Inhibition: Triazole derivatives typically act as mixed-type inhibitors, meaning they suppress both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.

The adsorption process can be further characterized by adsorption isotherms, such as the Langmuir isotherm, which describes the relationship between the inhibitor concentration in the solution and the extent of surface coverage. The Langmuir model assumes monolayer adsorption on a homogeneous surface.[2]

Figure 1: Corrosion Inhibition Mechanism.

Experimental Evaluation of Corrosion Inhibition

The effectiveness of a corrosion inhibitor is evaluated through various electrochemical and non-electrochemical techniques.

Weight Loss Measurements

This is a simple and direct method to determine the corrosion rate and inhibition efficiency.

Experimental Protocol:

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished with different grades of emery paper, degreased with acetone, washed with distilled water, and dried.

• Initial Weighing: The initial weight of each coupon is accurately measured.

• Immersion: The coupons are immersed in the corrosive solution (e.g., 1 M HCl) with and without different concentrations of the inhibitor for a specified period (e.g., 1 to 48 hours) at a constant temperature.

• Final Weighing: After the immersion period, the coupons are removed, cleaned to remove corrosion products, dried, and reweighed.

• Calculations:

  • Corrosion Rate (CR): Calculated from the weight loss, surface area of the coupon, and immersion time.

  • Inhibition Efficiency (IE%): Calculated using the formula: IE% = [(CR_blank - CR_inh) / CR_blank] x 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.

Potentiodynamic Polarization (PDP)

This electrochemical technique provides information about the kinetics of the anodic and cathodic reactions and helps in classifying the inhibitor type.

Experimental Protocol:

• Electrochemical Cell: A three-electrode cell is used, consisting of a working electrode (mild steel), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Stabilization: The working electrode is immersed in the test solution for a certain period (e.g., 30 minutes) to attain a stable open circuit potential (OCP).

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.2 mV/s).

• Data Analysis: The resulting Tafel plots (log current density vs. potential) are extrapolated to determine the corrosion potential (E_corr), corrosion current density (i_corr), and Tafel slopes (βa and βc). The inhibition efficiency is calculated from the i_corr values.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the charge transfer resistance and the properties of the protective film.

Experimental Protocol:

• Electrochemical Cell and Stabilization: The setup is the same as for PDP, and the electrode is stabilized at the OCP.

• Impedance Measurement: A small amplitude AC voltage (e.g., 5 mV) is applied over a wide range of frequencies (e.g., 100 kHz to 50 mHz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit to determine parameters like charge transfer resistance (R_ct) and double-layer capacitance (C_dl). The inhibition efficiency is calculated from the R_ct values.

Figure 2: Experimental Evaluation Workflow.

Performance Data (Based on a Close Structural Analog)

The following tables summarize the expected performance of a corrosion inhibitor like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, based on the data obtained for the closely related compound, 5-(3-methylphenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol (MNATT), on mild steel in 1 M HCl.[2]

Table 1: Weight Loss Data for MNATT at Different Concentrations and Immersion Times at 303 K[2]

Concentration (mM)	Immersion Time (h)	Corrosion Rate (g·m⁻²·h⁻¹)	Inhibition Efficiency (%)
0.0 (Blank)	5	-	-
0.1	1	1.11	-
0.1	5	-	36.7
0.3	1	0.86	57.6
0.3	52	0.46	77.7
0.5	5	-	88.6
1.0	1	0.43	-
1.0	5	-	90.4

Table 2: Effect of Temperature on Inhibition Efficiency of MNATT at 5 hours Immersion[2]

Concentration (mM)	Temperature (K)	Inhibition Efficiency (%)
0.3	303	69.7
0.3	333	84.3
1.0	303	90.4
1.0	333	92.1

Table 3: Adsorption and Thermodynamic Parameters for MNATT on Mild Steel in 1 M HCl[2]

Parameter	Value
Adsorption Isotherm Model	Langmuir
Correlation Coefficient (R²)	0.9669
Standard Free Energy of Adsorption (ΔG°_ads)	-14.33 kJ·mol⁻¹

The negative value of ΔG°ads indicates a spontaneous adsorption process. The magnitude of this value suggests a physisorption mechanism.

Conclusion

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine holds significant promise as an effective corrosion inhibitor for mild steel in acidic environments. Its molecular structure, featuring a triazole ring, an amino group, and a methylphenyl substituent, provides multiple active centers for adsorption onto the metal surface. Based on the performance of structurally similar compounds, it is expected to act as a mixed-type inhibitor, with its efficiency increasing with concentration.

The experimental protocols and performance data presented in this guide, derived from a close analog, offer a solid foundation for researchers and professionals to undertake a comprehensive evaluation of this specific molecule. Further studies involving electrochemical measurements and surface analysis techniques are warranted to fully elucidate its inhibition mechanism and quantify its performance characteristics.

References

• 1. Corrosion Inhibition of Mild Steel in 1 M HCl Using 5-(3-Methylphenyl)-4-((4-Nitrobenzylidene)amino)-4H-1,2,4-Triazole-3-Thiol: Experimental and Theoretical Insights [pccc.icrc.ac.ir]
• 2. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. 4-Amino-5-p-tolyl-4H-[1,2,4]triazole-3-thiol synthesis - chemicalbook [chemicalbook.com]

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and Its Analogue

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of a key triazole derivative, offering valuable insights for researchers in medicinal chemistry and materials science. While a complete crystal structure determination for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is not publicly available, this document presents a comprehensive examination of a closely related isomer, 3-(4-Methylphenyl)-4-amino-5-mercapto-1,2,4-triazole (MAMT). The structural data of this analogue provides a robust framework for understanding the solid-state properties and intermolecular interactions that are crucial for drug design and development.

Crystallographic Data Summary

The crystallographic data for the analogue 3-(4-Methylphenyl)-4-amino-5-mercapto-1,2,4-triazole (MAMT) has been determined by single-crystal X-ray diffraction, revealing a triclinic crystal system with the space group P-1.[1] Key crystallographic parameters are summarized in the table below, offering a quantitative overview of the unit cell and refinement statistics.

Parameter	3-(4-Methylphenyl)-4-amino-5-mercapto-1,2,4-triazole (MAMT)[1]
Chemical Formula	C₉H₁₀N₄S
Formula Weight	206.27
Crystal System	Triclinic
Space Group	P-1
a (Å)	5.996(1)
b (Å)	7.582(2)
c (Å)	11.143(1)
α (°)	73.16(1)
β (°)	89.65(2)
γ (°)	87.88(1)
Volume (ų)	484.52(3)
Z	2
Calculated Density (Mg/m³)	1.414
Radiation	CuKα (λ = 1.5418 Å)
Final R1	0.0656
wR2	0.1820

Molecular Geometry and Intermolecular Interactions

The molecular structure of MAMT reveals a nearly planar conformation, with the dihedral angle between the triazole and phenyl rings being a mere 5.7(1)°.[1] This planarity suggests a degree of electronic delocalization across the molecule. The crystal packing is primarily stabilized by N-H···N hydrogen bonds, forming a robust supramolecular network.[1]

Selected bond lengths and angles for MAMT are presented below, providing insight into the covalent framework of the molecule.

Bond	Length (Å)[1]	Angle	Angle (°)[1]
C5-S13	1.675(3)	N4-C3-C6	128.3(2)
N1-C5	1.341(3)	N2-C3-C6	122.2(2)
C10-C9-C14	122.1(3)
C8-C9-C14	121.3(3)

The crystal structure of MAMT is characterized by significant intermolecular hydrogen bonding, which dictates the packing of molecules in the solid state. The N-H···N interactions are the primary forces driving the formation of the crystal lattice.

Caption: Experimental workflow for crystal structure analysis.

Experimental Protocols

The determination of the crystal structure of MAMT involved a series of well-defined experimental procedures.

Synthesis and Crystallization

The synthesis of 3-(4-methylphenyl)-4-amino-5-mercapto-1,2,4-triazole (MAMT) is typically achieved through multi-step organic synthesis protocols. Single crystals suitable for X-ray diffraction are generally grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent.

X-ray Data Collection

A suitable single crystal of MAMT was mounted on a diffractometer.[1] For MAMT, data were collected on a CAD4 diffractometer using CuKα radiation.[1] The data collection process involves rotating the crystal in the X-ray beam and recording the diffraction pattern at various orientations.

Structure Solution and Refinement

The crystal structure of MAMT was solved using direct methods with the SHELXS97 program and refined using SHELXL97.[1] This process involves determining the initial positions of the atoms in the unit cell from the diffraction data and then refining these positions and their thermal parameters to achieve the best fit between the observed and calculated diffraction intensities.

Intermolecular Hydrogen Bonding Network

The stability of the crystal lattice of MAMT is significantly influenced by intermolecular hydrogen bonds. The primary interaction observed is of the N-H···N type, where the amino group acts as a hydrogen bond donor and the nitrogen atoms of the triazole ring act as acceptors.

Caption: N-H...N hydrogen bonding in the MAMT crystal.

Conclusion

This technical guide has provided a detailed overview of the crystal structure of 3-(4-methylphenyl)-4-amino-5-mercapto-1,2,4-triazole (MAMT), a close analogue of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. The provided crystallographic data, molecular geometry details, and description of intermolecular interactions offer a valuable resource for scientists engaged in the fields of drug discovery and materials science. The understanding of the solid-state structure is fundamental for predicting physicochemical properties, guiding further synthetic efforts, and ultimately, designing molecules with desired biological activities and material characteristics. The experimental protocols outlined herein also serve as a practical reference for researchers undertaking similar crystallographic studies.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data for the compound 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. Due to the limited availability of published spectra for this specific molecule, this guide synthesizes data from closely related 5-aryl-4H-1,2,4-triazol-3-amine analogs to predict the spectral characteristics. Detailed experimental protocols for obtaining such spectra are also presented.

Predicted Spectroscopic Data

The following tables summarize the anticipated chemical shifts for ¹H NMR and ¹³C NMR, and the characteristic absorption bands for IR spectroscopy. These predictions are based on spectral data from analogous compounds found in the scientific literature.

Table 1: Predicted ¹H NMR Spectral Data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~ 12.7	Broad Singlet	1H	NH (Triazole ring)
~ 7.2 - 7.8	Multiplet	4H	Aromatic CH (Phenyl ring)
~ 5.4	Broad Singlet	2H	NH₂ (Amino group)
~ 2.3	Singlet	3H	CH₃ (Methyl group)

Note: The solvent used for NMR analysis is typically DMSO-d₆. Chemical shifts are referenced to TMS (Tetramethylsilane) at 0 ppm.

Table 2: Predicted ¹³C NMR Spectral Data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Chemical Shift (δ) ppm	Assignment
~ 160	C5 (Triazole ring, attached to phenyl)
~ 157	C3 (Triazole ring, attached to amine)
~ 139	Quaternary C (Phenyl ring, attached to methyl)
~ 130	Aromatic CH (Phenyl ring)
~ 129	Quaternary C (Phenyl ring, attached to triazole)
~ 126	Aromatic CH (Phenyl ring)
~ 21	CH₃ (Methyl group)

Note: The solvent used for NMR analysis is typically DMSO-d₆.

Table 3: Predicted IR Absorption Bands for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3200	Strong, Broad	N-H stretching (NH and NH₂)
3100 - 3000	Medium	Aromatic C-H stretching
2950 - 2850	Weak	Aliphatic C-H stretching
1650 - 1600	Strong	C=N stretching (Triazole ring)
1600 - 1450	Medium to Strong	Aromatic C=C stretching
~ 1270	Medium	C-N stretching

Note: IR spectra are typically recorded using KBr pellets.

Experimental Protocols

The following are generalized experimental protocols for obtaining the NMR and IR spectra of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Weigh approximately 10-20 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

  • For ¹H NMR, acquire data over a spectral width of 0-15 ppm.

  • For ¹³C NMR, acquire data over a spectral width of 0-200 ppm.

  • Use tetramethylsilane (TMS) as an internal standard for chemical shift referencing.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Grind a small amount (1-2 mg) of the solid compound with approximately 100 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Scan the sample over a range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.

• Data Processing:

  • The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify and label the characteristic absorption bands.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a synthesized chemical compound like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: Workflow for Synthesis and Spectroscopic Analysis.

Computational Docking Studies of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

The 1,2,4-triazole scaffold is a prominent feature in a multitude of therapeutically important molecules, exhibiting a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer effects.[1][2][3][4] The unique structural and electronic properties of the triazole ring allow for versatile interactions with various biological targets.[2][3] The compound 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, belonging to this class, holds potential for drug discovery endeavors.

Computational docking is a powerful in silico tool that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] This technique is instrumental in drug discovery for identifying potential drug candidates, elucidating mechanisms of action, and optimizing lead compounds. This guide provides a comprehensive overview of the methodologies and data interpretation involved in the computational docking studies of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine against putative protein targets.

Potential Therapeutic Targets and Signaling Pathways

Based on the known biological activities of similar 1,2,4-triazole derivatives, several protein targets and signaling pathways are of interest for computational docking studies. These include enzymes and receptors involved in microbial pathogenesis and cancer progression.

Potential Protein Targets:

• Glucosamine-6-phosphate synthase (GlcN-6-P synthase): A key enzyme in the fungal cell wall biosynthesis pathway, making it an attractive target for antifungal agents.[6]

• Cytochrome P450 enzymes (e.g., 14α-demethylase): Essential for sterol biosynthesis in fungi and a well-established target for azole antifungals.[7]

• Tyrosinase: A copper-containing enzyme involved in melanin biosynthesis, which can be a target in dermatological conditions and for antioxidants.[3][8]

• Kinases (e.g., Focal Adhesion Kinase - FAK, c-Met): Often dysregulated in cancer, playing crucial roles in cell proliferation, survival, and metastasis.[5][9]

• Tubulin: A key component of the cytoskeleton, its inhibition can disrupt cell division, making it a target for anticancer drugs.[10]

Illustrative Signaling Pathway: FAK Signaling in Cancer

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a pivotal role in cell adhesion, migration, and survival. Its overexpression is linked to various cancers. The diagram below illustrates a simplified FAK signaling pathway.

Caption: Simplified FAK signaling pathway and the putative inhibitory action of the triazole compound.

Experimental Protocols: Computational Docking Workflow

The following section details a generalized workflow for performing computational docking studies.

3.1. Ligand and Protein Preparation

A standard computational docking protocol involves several key steps for preparing both the ligand (the small molecule, in this case, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine) and the protein target.

Ligand Preparation:

• 2D Structure Drawing: The 2D structure of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is drawn using chemical drawing software like ChemDraw or MarvinSketch.

• 3D Structure Generation: The 2D structure is converted into a 3D conformation.

• Energy Minimization: The 3D structure's energy is minimized using a force field (e.g., MMFF94) to obtain a stable, low-energy conformation.[3]

• Charge Assignment: Appropriate atomic charges are assigned.

• File Format Conversion: The final structure is saved in a suitable format (e.g., .pdbqt) for the docking software.

Protein Preparation:

• PDB Structure Retrieval: The 3D structure of the target protein is downloaded from the Protein Data Bank (PDB).

• Protein Cleaning: Water molecules, co-crystallized ligands, and any non-essential ions are removed.

• Hydrogen Addition: Polar hydrogens are added to the protein structure.

• Charge and Atom Type Assignment: Kollman charges and atom types are assigned.

• File Format Conversion: The prepared protein is saved in the appropriate format (e.g., .pdbqt).

3.2. Molecular Docking Simulation

• Grid Box Definition: A grid box is defined around the active site of the protein to specify the search space for the docking algorithm. The active site can be identified from the co-crystallized ligand in the PDB structure or through literature review.

• Docking Algorithm: A docking algorithm, such as the Lamarckian Genetic Algorithm used in AutoDock, is employed to explore various conformations and orientations of the ligand within the defined grid box.

• Scoring Function: A scoring function is used to estimate the binding affinity (e.g., in kcal/mol) for each generated pose. The poses with the lowest binding energies are considered the most favorable.

• Pose Clustering: The resulting poses are clustered based on their root-mean-square deviation (RMSD) to identify the most representative binding modes.

Computational Docking Workflow Diagram

Caption: A generalized workflow for computational molecular docking studies.

Data Presentation and Analysis

The results of computational docking studies are typically presented in tables that summarize key quantitative data, facilitating comparison between different ligands or protein targets.

Table 1: Hypothetical Docking Results of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with Various Protein Targets

Protein Target	PDB ID	Binding Energy (kcal/mol)	Inhibition Constant (Ki) (µM) (Estimated)	Interacting Residues	Hydrogen Bonds
GlcN-6-P synthase	2VFV	-8.5	0.58	GLU348, GLY301, SER303	2
14α-demethylase	5V5Z	-9.2	0.19	TYR132, HIS377, PHE234	1
Tyrosinase	2Y9X	-7.8	1.95	HIS244, HIS263, VAL283	3
FAK	2J0L	-8.9	0.32	LYS454, GLU506, CYS502	2
Tubulin	5LYJ	-7.5	3.45	LYS352, ASN258, ALA316	1

4.1. Interpretation of Results

• Binding Energy: A lower binding energy indicates a more stable protein-ligand complex and higher predicted affinity.

• Inhibition Constant (Ki): This value is estimated from the binding energy and represents the concentration of the inhibitor required to achieve 50% inhibition. A lower Ki value suggests a more potent inhibitor.

• Interacting Residues: Identifying the amino acid residues in the protein's active site that interact with the ligand is crucial for understanding the binding mode.

• Hydrogen Bonds: These are strong non-covalent interactions that significantly contribute to the stability of the protein-ligand complex.

Conclusion

Computational docking is an indispensable tool in modern drug discovery. This guide has outlined a representative technical workflow for conducting and analyzing the docking of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with various potential therapeutic targets. While specific experimental data for this compound is yet to be published, the methodologies and principles described here, based on studies of related 1,2,4-triazole derivatives, provide a solid framework for future in silico investigations. Such studies are pivotal in guiding the synthesis and biological evaluation of novel therapeutic agents based on the versatile 1,2,4-triazole scaffold.

References

• 1. Design, synthesis and in silico molecular docking evaluation of novel 1,2,3-triazole derivatives as potent antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Silico Evaluation of Quinolone–Triazole and Conazole–Triazole Hybrids as Promising Antimicrobial and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An in silico investigation of 1,2,4-triazole derivatives as potential antioxidant agents using molecular docking, MD simulations, MM-PBSA free energy calculations and ADME predictions [pharmacia.pensoft.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, in silico and in vitro antimicrobial screenings of novel 1,2,4-triazoles carrying 1,2,3-triazole scaffold with lipophilic side chain tether - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 5-aryl-4H-1,2,4-triazol-3-amine Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus is a prominent scaffold in medicinal chemistry, recognized for its metabolic stability and ability to serve as an isostere for amide or ester groups.[1] This five-membered heterocyclic ring, containing three nitrogen atoms, is a core component of numerous clinically approved drugs, including the anticancer agents anastrozole and letrozole, and the antifungal fluconazole.[1][2][3] Analogs of 5-aryl-4H-1,2,4-triazol-3-amine, in particular, have garnered significant attention due to their broad spectrum of biological activities, including anticancer, antimicrobial, anticonvulsant, and anti-inflammatory properties.[1][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of this versatile class of compounds, supported by experimental data, detailed protocols, and logical visualizations to aid in the rational design of novel therapeutic agents.

Core Scaffold and Synthetic Strategy

The fundamental structure of the 5-aryl-4H-1,2,4-triazol-3-amine scaffold offers multiple points for chemical modification, primarily at the 5-position aryl ring (R1) and the 3-position amino group, which is often part of a larger N-aryl substituent (R2). These modifications significantly influence the compound's steric, electronic, and lipophilic properties, thereby dictating its pharmacological profile.

The synthesis of these analogs is typically achieved through a multi-step process. A common and effective route begins with substituted anilines, which are converted to phenyl ureas and subsequently to phenyl semicarbazides. The final cyclization step involves treating the semicarbazide intermediate with a substituted benzonitrile in the presence of a base like potassium carbonate to yield the desired 5-aryl-N-aryl-4H-1,2,4-triazol-3-amine.[1]

Caption: General synthetic workflow for 5-aryl-N-aryl-4H-1,2,4-triazol-3-amines.

Structure-Activity Relationship (SAR) Analysis

Anticancer Activity

Derivatives of 5-aryl-4H-1,2,4-triazol-3-amine have demonstrated significant potential as anticancer agents, with some analogs showing potent activity against a range of human cancer cell lines.[1][5] A key mechanism of action for some of these compounds is the inhibition of tubulin polymerization.[2][5]

A study on a series of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs (compounds 4a-j ) revealed important SAR insights.[1] The presence of a 3-bromophenyl group at the 5-position of the triazole ring was a common feature. The variation occurred at the N-aryl substituent.

• Influence of N-aryl Substituents: The nature and position of substituents on the N-aryl ring were found to be critical for anticancer activity.

  • Compound 4i , with a 3-chloro-4-fluorophenyl group, showed the strongest and broadest anticancer activity across the tested cell lines, with a mean growth percent (GP) of 97.48.[1]

  • The CNS cancer cell line SNB-75 was particularly sensitive to compound 4e (N-4-fluorophenyl), exhibiting a percent growth inhibition (PGI) of 41.25%.[1][5]

  • The renal cancer cell line UO-31 was highly sensitive to multiple compounds in the series, including 4a , 4b , 4c , 4f , 4h , and 4j .[1][5]

Molecular docking studies suggest these compounds bind to the tubulin–combretastatin A-4 binding site, with binding affinities ranging from -6.502 to -8.341 kcal/mol.[2][5] The interactions are primarily stabilized by hydrogen bonds and halogen bonds. For instance, the potent ligand 4i showed a binding affinity of -8.149 kcal/mol and formed a hydrogen bond with the Asn258 residue of tubulin.[5]

Caption: SAR summary for the anticancer activity of 5-aryl-4H-1,2,4-triazol-3-amine analogs.

Table 1: Anticancer Activity of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs

Compound ID	N-Aryl Substituent (R2)	Most Sensitive Cell Line	Percent Growth Inhibition (PGI)
4a	4-Bromophenyl	UO-31 (Renal Cancer)	26.68%[1][5]
4b	4-Chlorophenyl	UO-31 (Renal Cancer)	31.14%[1][5]
4c	2,4-Dichlorophenyl	UO-31 (Renal Cancer)	26.47%[1][5]
4e	4-Fluorophenyl	SNB-75 (CNS Cancer)	41.25%[1][5]

| 4i | 3-Chloro-4-fluorophenyl | SNB-75 (CNS Cancer) | 38.94%[1][5] |

Antimicrobial Activity

The 1,2,4-triazole scaffold is also integral to many antimicrobial agents.[6] Modifications of the core 5-aryl-4H-1,2,4-triazol-3-amine structure, particularly through the formation of Schiff bases at the 4-amino position (yielding 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives), have produced compounds with potent antibacterial and antifungal activity.[6]

• General Trends: A study of seventeen such derivatives showed strong activity against the fungus Microsporum gypseum and the Gram-positive bacterium Staphylococcus aureus.[6] Interestingly, none of the tested compounds were active against Candida albicans, Aspergillus niger, or the Gram-negative bacterium Escherichia coli, indicating a specific spectrum of activity.[6]

• Influence of Substituents:

  • Antibacterial Activity: The presence of electron-withdrawing groups on the benzylidene ring appears to be favorable. One of the most potent compounds against S. aureus was superior to the standard drug streptomycin.[6]

  • Antifungal Activity: Several compounds demonstrated antifungal activity against M. gypseum that was superior to the standard drug ketoconazole.[6] The specific substitutions leading to this enhanced activity often involved halogen atoms like chlorine and bromine on the benzylidene and/or the 5-phenyl ring. For example, compound 5m (4-(2-chlorobenzylideneamino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol) was noted for its high yield and likely contributes to the active profile.[6]

Table 2: Antimicrobial Activity of Selected 1,2,4-Triazole Analogs

Compound Class	General Structure	Target Organism	SAR Observation
Schiff Bases	4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol	S. aureus (Gram-positive)	Activity is comparable or superior to streptomycin.[6]
Schiff Bases	4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol	M. gypseum (Fungus)	Activity is comparable or superior to ketoconazole.[6]

| 4-Amino Derivatives | 4-amino-5-aryl-4H-1,2,4-triazole | E. coli, B. subtilis | A 4-trichloromethyl group on the 5-aryl ring showed the highest activity, equivalent to ceftriaxone.[7] |

References

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Antioxidant Potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 28, 2025

Abstract

This technical guide provides a comprehensive overview of the potential antioxidant properties of the synthetic compound 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. The 1,2,4-triazole nucleus is a well-established pharmacophore known to exhibit a wide range of biological activities, with numerous derivatives reported to possess significant antioxidant capabilities.[1] Oxidative stress, stemming from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Consequently, the development of novel antioxidant agents remains a critical area of research. This document outlines the standard experimental protocols for evaluating the antioxidant efficacy of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, presents representative data based on structurally similar compounds, and explores the potential underlying mechanisms of action, including the modulation of key cellular signaling pathways.

Introduction to 1,2,4-Triazoles as Antioxidants

The 1,2,4-triazole ring system is a versatile scaffold in medicinal chemistry, with derivatives demonstrating a broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[1] A significant body of research has also highlighted the antioxidant potential of this heterocyclic core.[1][2] The antioxidant activity of 1,2,4-triazole derivatives is often attributed to their ability to donate a hydrogen atom or a single electron to neutralize free radicals. The presence of specific functional groups on the triazole ring, such as amino (-NH2) and thiol (-SH) groups, can significantly enhance their radical scavenging capabilities.[3] The subject of this guide, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, incorporates an amino group, suggesting a potential for direct antioxidant activity.

Data Presentation: In Vitro Antioxidant Activity

While specific experimental data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is not extensively available in the public domain, the following tables summarize representative quantitative data from studies on structurally analogous 1,2,4-triazole derivatives. This data is intended to provide a comparative baseline for potential antioxidant efficacy. The antioxidant activity is commonly quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant potency.

Table 1: Radical Scavenging Activity of Representative 1,2,4-Triazole Derivatives

Compound/Assay	DPPH Radical Scavenging IC50 (µM)	ABTS Radical Scavenging IC50 (µM)	Reference
4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol	1300 ± 200	47 ± 1	[3]
2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid	>1000 (at 10-3 M, ~54% inhibition)	Not Reported	[4]
2-(5-mercapto-4H-1,2,4-triazol-3-yl)phenol	7.12 ± 2.32 µg/mL	4.59 ± 4.19 µg/mL	[5]
Ascorbic Acid (Standard)	~20-50	~5-15	[6]
Trolox (Standard)	~40-80	~10-30	[7]

Table 2: Ferric Reducing Antioxidant Power (FRAP) of a Representative 1,2,4-Triazole Derivative

Compound	FRAP Value (mmol Fe(II)/g)	Reference
Phenol and pyridine substituted 1,2,4-triazole derivatives	Showed significant reducing power	[2]
Gallic Acid (Standard)	High	[2]

Experimental Protocols

The following are detailed methodologies for key in vitro experiments to assess the antioxidant potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a widely used method to evaluate the free radical scavenging ability of a compound.[2]

• Principle: DPPH is a stable free radical that has a deep violet color in solution, with a characteristic absorption at approximately 517 nm. When DPPH accepts an electron or hydrogen radical from an antioxidant, it is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change to yellow and a decrease in absorbance.[4]

• Reagents and Equipment:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol or Ethanol (spectrophotometric grade)

  • Test compound (5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine)

  • Positive control (e.g., Ascorbic acid, Trolox)

  • UV-Vis Spectrophotometer or microplate reader

• Procedure:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The solution should be freshly prepared and protected from light.

  • Prepare a series of dilutions of the test compound and the positive control in methanol.

  • In a 96-well plate or cuvettes, add a specific volume of the test compound or standard solutions.

  • Add an equal volume of the DPPH working solution to each well/cuvette. A blank containing only the solvent and DPPH is also prepared.

  • Mix thoroughly and incubate the reaction mixture in the dark at room temperature for a set period (e.g., 30 minutes).

  • Measure the absorbance of each solution at 517 nm.

• Data Analysis: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound. The IC50 value is determined by plotting the percentage of inhibition against the corresponding concentrations of the test compound.[4]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+).

• Principle: ABTS is oxidized to its radical cation, ABTS•+, by a strong oxidizing agent such as potassium persulfate. The ABTS•+ has a characteristic blue-green color with an absorbance maximum at 734 nm. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the decrease in absorbance is proportional to the antioxidant's activity.[8]

• Reagents and Equipment:

  • ABTS diammonium salt

  • Potassium persulfate

  • Ethanol or Phosphate Buffered Saline (PBS)

  • Test compound

  • Positive control (e.g., Trolox)

  • UV-Vis Spectrophotometer or microplate reader

• Procedure:

  • Prepare the ABTS radical cation stock solution by mixing equal volumes of ABTS solution (e.g., 7 mM) and potassium persulfate solution (e.g., 2.45 mM).

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[8]

  • On the day of the assay, dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or PBS) to obtain a working solution with an absorbance of 0.700 ± 0.02 at 734 nm.[8]

  • Prepare a series of dilutions of the test compound and the positive control.

  • Add a small volume of the test compound or standard solutions to a 96-well plate.

  • Add a larger volume of the adjusted ABTS•+ working solution to each well.

  • Incubate at room temperature for a specified time (e.g., 6 minutes).[8]

  • Measure the absorbance at 734 nm.

• Data Analysis: The percentage of inhibition and the IC50 value are calculated in a similar manner to the DPPH assay. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the total antioxidant power of a sample by its ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Principle: At a low pH, a colorless ferric complex (Fe³⁺-TPTZ) is reduced to a blue-colored ferrous complex (Fe²⁺-TPTZ) by the action of antioxidants. The intensity of the blue color, measured at 593 nm, is directly proportional to the reducing power of the sample.[9]

• Reagents and Equipment:

  • Acetate buffer (300 mM, pH 3.6)

  • 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

  • Ferric chloride (FeCl₃) solution (20 mM)

  • Test compound

  • Standard (e.g., FeSO₄·7H₂O)

  • UV-Vis Spectrophotometer or microplate reader

• Procedure:

  • Prepare the fresh FRAP reagent by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the FRAP reagent to 37°C before use.

  • Prepare a series of dilutions of the test compound and a standard curve using the ferrous sulfate solution.

  • Add a small volume of the sample or standard to a 96-well plate.

  • Add a larger volume of the FRAP reagent to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance at 593 nm.

• Data Analysis: The antioxidant capacity is determined from the standard curve and is expressed as ferrous iron equivalents (e.g., in µM Fe(II)).

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the in vitro screening of the antioxidant potential of a novel compound.

Caption: A generalized workflow for the synthesis, in vitro antioxidant screening, and data analysis of a test compound.

Signaling Pathway

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative stress.[10][11] Antioxidant compounds can potentially modulate this pathway, leading to the upregulation of cytoprotective genes.

Caption: The Keap1-Nrf2 signaling pathway as a potential target for antioxidant compounds.

Conclusion

Based on the established antioxidant activities of the 1,2,4-triazole scaffold, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a promising candidate for further investigation as a novel antioxidant agent. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of its in vitro antioxidant potential. Future studies should also aim to elucidate its mechanism of action, including its potential to modulate key cellular defense pathways such as the Keap1-Nrf2 system. Such research will be crucial in determining the therapeutic potential of this compound in the prevention and treatment of oxidative stress-related diseases.

References

• 1. Nrf2:INrf2(Keap1) Signaling in Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. kamiyabiomedical.com [kamiyabiomedical.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. The Anti-Inflammatory and Anti-Oxidant Mechanisms of the Keap1/Nrf2/ARE Signaling Pathway in Chronic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. The Anti-Inflammatory and Anti-Oxidant Mechanisms of the Keap1/Nrf2/ARE Signaling Pathway in Chronic Diseases [aginganddisease.org]
• 11. Nrf2-Keap1 signaling in oxidative and reductive stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the Kinase Inhibitory Potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3][4][5] This technical guide provides a comprehensive framework for the investigation of the kinase inhibitory activity of a specific derivative, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. While direct experimental data on the kinase inhibitory profile of this particular compound is not currently available in the public domain, this document outlines a systematic approach for its evaluation. This includes a plausible synthetic route, a hypothetical workflow for inhibitor profiling, detailed experimental protocols for kinase assays, and a template for data presentation. The guide is intended to serve as a foundational resource for researchers initiating studies on this compound or similar 1,2,4-triazole derivatives as potential kinase inhibitors.

Introduction: The 1,2,4-Triazole Scaffold in Drug Discovery

Heterocyclic compounds containing the 1,2,4-triazole ring are of significant interest due to their diverse pharmacological applications.[1][6] This structural motif is present in several clinically approved drugs, highlighting its importance as a pharmacophore. The biological activities attributed to 1,2,4-triazole derivatives are extensive and include:

• Antifungal Activity: Compounds like fluconazole and itraconazole are well-known antifungal agents built around a triazole core.[1]

• Anticancer Activity: Various derivatives have been investigated for their antiproliferative effects against different cancer cell lines.[3][7] Some have been designed as inhibitors of specific cancer-related targets like Aurora kinases.[7][8]

• Antimicrobial Activity: The scaffold has been a template for the development of new antibacterial agents.[4][9]

• Other Biological Activities: The literature also reports anti-inflammatory, antioxidant, anticonvulsant, and antiviral properties for different triazole derivatives.[4][10][11]

Given the established role of kinases in the pathophysiology of many of these diseases, particularly cancer, it is plausible that some of the observed biological effects of 1,2,4-triazole derivatives are mediated through the inhibition of one or more protein kinases. This guide, therefore, focuses on the systematic evaluation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine as a potential kinase inhibitor.

Synthesis of the Core Scaffold

The synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols is well-documented and typically follows a multi-step procedure starting from a corresponding benzoic acid derivative.[6][12][13] A plausible synthetic route for the core of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is outlined below. The final amination step would be a subsequent modification.

Plausible Synthetic Pathway:

• Esterification: 4-methylbenzoic acid is converted to its methyl ester, methyl 4-methylbenzoate.

• Hydrazide Formation: The methyl ester is then reacted with hydrazine hydrate, typically under reflux in an alcohol solvent, to yield 4-methylbenzoic acid hydrazide.[12]

• Dithiocarbazinate Salt Formation: The hydrazide is treated with carbon disulfide in the presence of a base like potassium hydroxide in ethanol to form the potassium dithiocarbazinate salt.[12][13]

• Cyclization: The potassium salt is then cyclized by refluxing with an excess of hydrazine hydrate in water to form the 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol.[6][12]

• Desulfurization/Amination: The 3-thiol group would then need to be converted to an amine group. This could potentially be achieved through methods such as reductive desulfurization followed by amination, or other functional group interconversion strategies.

A Hypothetical Workflow for Kinase Inhibitor Profiling

The discovery and characterization of a new kinase inhibitor is a multi-step process that begins with broad screening and progresses to detailed mechanistic studies.[14] The following workflow is proposed for the evaluation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: A hypothetical workflow for kinase inhibitor discovery.

Experimental Protocols: Kinase Inhibition Assays

The quantification of kinase activity and its inhibition by a test compound is fundamental to the discovery process.[15][16] Assays are designed to measure either the consumption of the ATP substrate or the formation of the phosphorylated product.[17] Below are detailed methodologies for common in vitro kinase assays.

Luminescence-Based ATP Depletion Assay (e.g., Kinase-Glo®)

This assay quantifies kinase activity by measuring the amount of ATP remaining in the reaction solution. A highly active kinase will consume more ATP, resulting in a lower luminescence signal.[18]

• Principle: The assay utilizes a luciferase enzyme that produces light in the presence of ATP. The amount of light generated is directly proportional to the ATP concentration.

• Methodology:

  • Reaction Setup: In a 96- or 384-well plate, combine the kinase, its specific substrate peptide, and the test compound (5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine) at various concentrations.

  • Initiation: Start the kinase reaction by adding a solution containing ATP and necessary cofactors (e.g., MgCl₂). Incubate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

  • Detection: Add the Kinase-Glo® reagent, which simultaneously stops the kinase reaction and initiates the light-producing luciferase reaction.

  • Measurement: After a brief incubation to stabilize the signal, measure the luminescence using a plate reader.

  • Data Analysis: A decrease in kinase activity due to inhibition will result in less ATP consumption and thus a higher luminescence signal.[18] Calculate the percent inhibition relative to a no-inhibitor control and determine the IC50 value by plotting inhibition versus compound concentration.

Fluorescence-Based ADP Formation Assay (e.g., ADP-Glo™)

This assay measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[18]

• Principle: This is a two-step process. First, the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then detected using a luciferase-luciferin reaction.[18]

• Methodology:

  • Kinase Reaction: Perform the kinase reaction as described in section 4.1.

  • ATP Depletion: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • ADP to ATP Conversion: Add the Kinase Detection Reagent, which contains an enzyme that converts ADP to ATP, along with the luciferase/luciferin components.

  • Measurement: Incubate to allow for the conversion and signal generation, then measure luminescence.

  • Data Analysis: The luminescence signal is directly proportional to the amount of ADP generated. An effective inhibitor will reduce ADP formation, leading to a lower signal.

Radiometric Assay ([γ-³²P]-ATP Filter Binding Assay)

This is a classic and highly sensitive method for directly measuring the incorporation of a phosphate group onto a substrate.[15]

• Principle: This assay uses ATP that has been radioactively labeled with ³²P at the gamma phosphate position. The kinase transfers this radioactive phosphate to its substrate. The phosphorylated substrate is then captured on a filter membrane, and the radioactivity is quantified.[15]

• Methodology:

  • Reaction Setup: Combine the kinase, a suitable substrate (often a protein or peptide that binds to the filter), the test compound, and [γ-³²P]-ATP in a reaction buffer.

  • Incubation: Allow the reaction to proceed for a specific time at an optimal temperature.

  • Termination and Capture: Stop the reaction (e.g., by adding phosphoric acid) and spot the reaction mixture onto a phosphocellulose filter membrane. The phosphorylated substrate will bind to the membrane, while the free [γ-³²P]-ATP will not.

  • Washing: Wash the filter multiple times to remove any unbound radioactive ATP.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.[15]

  • Data Analysis: The amount of radioactivity is directly proportional to the kinase activity. A decrease in counts per minute (CPM) in the presence of the test compound indicates inhibition.

Data Presentation: Quantifying Inhibitory Activity

All quantitative data from kinase inhibition assays should be summarized in a structured format for clear comparison. The half-maximal inhibitory concentration (IC50) is the most common metric used to express the potency of an inhibitor.

Table 1: Hypothetical Kinase Inhibitory Profile of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Kinase Target	Assay Type	IC50 (µM)	Notes
Aurora Kinase A	ADP-Glo™	[Insert Value]	ATP concentration = 10 µM
Aurora Kinase B	ADP-Glo™	[Insert Value]	ATP concentration = 10 µM
VEGFR2	Radiometric	[Insert Value]	ATP concentration = 100 µM
EGFR	Kinase-Glo®	[Insert Value]	ATP concentration = 50 µM
PDGFRβ	TR-FRET	[Insert Value]	ATP concentration = 25 µM

| ... (other kinases) | ... | ... | |

This table is a template. Actual values would be determined through experimentation.

Signaling Pathway Context

To understand the potential cellular impact of a kinase inhibitor, it is crucial to consider the signaling pathways in which the target kinases operate. Many kinases targeted in cancer drug discovery are components of pathways that regulate cell growth, proliferation, and survival, such as the MAPK/ERK pathway.

Caption: A simplified diagram of the MAPK/ERK signaling pathway.

Conclusion

While the kinase inhibitory activity of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine has not yet been specifically reported, its chemical scaffold holds significant promise for the development of novel therapeutic agents. This guide provides a robust and systematic framework for the comprehensive evaluation of its potential as a kinase inhibitor. By following the proposed workflow, from initial screening through detailed biochemical assays, researchers can effectively characterize the potency, selectivity, and mechanism of action of this and other related 1,2,4-triazole derivatives, paving the way for potential lead optimization and further preclinical development.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and evaluation of 4-amino-5-phenyl-4H-[1,2,4]-triazole-3-thiol derivatives as antimicrobial agents | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. nepjol.info [nepjol.info]
• 7. Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 11. Anti-Inflammatory Activity of 4-(4-(Heptyloxy)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one via Repression of MAPK/NF-κB Signaling Pathways in β-Amyloid-Induced Alzheimer’s Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. reactionbiology.com [reactionbiology.com]
• 15. bellbrooklabs.com [bellbrooklabs.com]
• 16. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 17. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. bmglabtech.com [bmglabtech.com]

Unlocking the Agrochemical Potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Technical Guide for Crop Protection

An In-depth Analysis for Researchers and Drug Development Professionals

The quest for novel and effective agrochemicals is a cornerstone of global food security. Within the vast landscape of heterocyclic chemistry, the 1,2,4-triazole scaffold has emerged as a privileged structure, forming the backbone of numerous commercially successful fungicides, herbicides, and insecticides. This technical guide delves into the agrochemical potential of a specific analogue, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, providing a comprehensive overview of its synthetic pathways, potential biological activities, and mechanisms of action, tailored for researchers, scientists, and professionals in the field of agrochemical development.

Synthesis and Chemical Profile

The synthesis of 5-aryl-4H-1,2,4-triazol-3-amines is well-documented, typically proceeding through the cyclization of key intermediates. While a specific protocol for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is not extensively detailed in publicly available literature, a representative synthesis can be extrapolated from established methods for analogous compounds. The primary route involves the reaction of p-toluic acid with thiocarbohydrazide.[1]

Representative Experimental Protocol: Synthesis of 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

A plausible synthetic route, adapted from the synthesis of similar 4-amino-5-aryl-4H-[1][2][3]triazole-3-thiols, is as follows:

• Formation of the Hydrazide: p-Toluic acid is esterified, typically using methanol in the presence of a catalytic amount of strong acid (e.g., H₂SO₄), followed by reaction with hydrazine hydrate to yield p-toluic acid hydrazide.

• Formation of Potassium Dithiocarbazinate: The resulting hydrazide is then treated with carbon disulfide in the presence of potassium hydroxide in an alcoholic solvent to form the potassium dithiocarbazinate salt.

• Cyclization to the Triazole: The potassium salt is subsequently cyclized by refluxing with an excess of hydrazine hydrate. The evolution of hydrogen sulfide gas typically indicates the progress of the reaction. Acidification of the reaction mixture then precipitates the desired 4-amino-5-(4-methylphenyl)-4H-[1][2][3]triazole-3-thiol.[4] The thiol can then be converted to the amine.

It is important to note that optimization of reaction conditions, including temperature, reaction time, and purification methods, would be necessary to achieve high yields and purity of the final compound.

Agrochemical Potential: A Landscape of Broad-Spectrum Activity

Fungicidal Activity

Triazole compounds are renowned for their broad-spectrum fungicidal properties.[5] They are known to be particularly effective against a wide range of phytopathogenic fungi. The primary mechanism of action for triazole fungicides is the inhibition of sterol biosynthesis in fungi, specifically the C14-demethylation of lanosterol or eburicol, which is a critical step in the formation of ergosterol, an essential component of fungal cell membranes.[6] Disruption of ergosterol biosynthesis leads to the accumulation of toxic sterol precursors and ultimately compromises the integrity and function of the fungal cell membrane, inhibiting fungal growth.[6]

Derivatives of 5-aryl-4H-1,2,4-triazol-3-amine have demonstrated significant antifungal activity against various plant pathogens. For instance, certain Schiff base derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol have shown strong antifungal effects against Microsporum gypseum.[7] It is highly probable that 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine exhibits a similar mode of action and could be effective against a range of fungal diseases affecting crops.

Herbicidal Activity

The herbicidal potential of 1,2,4-triazole derivatives has also been explored. While the exact mechanism can vary, some triazole-based herbicides are known to inhibit specific plant enzymes. Given the structural similarities to known herbicidal compounds, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine warrants investigation for its potential to control weed growth in various cropping systems.

Insecticidal Activity

Several studies have reported the insecticidal properties of 1,2,4-triazole derivatives.[3] The mode of action for insecticidal triazoles can be diverse, with some compounds acting as neurotoxins or disrupting insect growth and development. For example, novel 1,2,4-triazole derivatives containing an amidine moiety have shown good activity against Aphis gossypii (cotton aphid) and Plutella xylostella (diamondback moth).[3] The structure-activity relationship studies from these reports could guide the derivatization of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine to enhance its insecticidal efficacy.

Data Presentation: Agrochemical Activity of Related 1,2,4-Triazole Derivatives

To provide a comparative context for the potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, the following table summarizes the reported biological activities of structurally similar compounds. Note: This data is for related compounds and not for the specific compound of interest.

Compound Class	Target Organism/Pest	Activity Type	Quantitative Data (Example)	Reference
Schiff bases of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol	Microsporum gypseum	Antifungal	MIC values comparable or superior to Ketoconazole	[7]
1,2,4-Triazole containing amidine moiety	Aphis gossypii	Insecticidal	>90% mortality at 500 µg/mL for some derivatives	[3]
4-Amino-1,2,4-triazole derivatives	Escherichia coli, Bacillus subtilis	Antibacterial	MIC = 5 µg/mL for a trichloromethyl derivative	[7]
5-Aryl-4H-1,2,4-triazole-3-thiones	Various phytopathogens	Fungicidal, Herbicidal	Mentioned as having high efficiency	[3]

Experimental Protocols for Biological Screening

Detailed and standardized protocols are crucial for evaluating the agrochemical potential of a candidate compound. The following are representative methodologies for assessing fungicidal, herbicidal, and insecticidal activities, which can be adapted for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

In Vitro Antifungal Assay (Mycelial Growth Inhibition)

• Preparation of Test Solutions: The test compound is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to obtain a range of test concentrations.

• Culture Medium Preparation: A standard fungal growth medium, such as Potato Dextrose Agar (PDA), is prepared and autoclaved.

• Incorporation of Test Compound: The test solutions are added to the molten PDA at a specific ratio to achieve the desired final concentrations. The medium is then poured into sterile Petri dishes.

• Inoculation: A mycelial plug (typically 5 mm in diameter) from the edge of an actively growing culture of the target fungus is placed at the center of each agar plate.

• Incubation: The plates are incubated at an optimal temperature for fungal growth (e.g., 25-28°C) for a specified period.

• Data Collection and Analysis: The diameter of the fungal colony is measured, and the percentage of mycelial growth inhibition is calculated relative to a control (medium with solvent only). The EC₅₀ (half-maximal effective concentration) value can then be determined.

Herbicidal Activity Assay (Seed Germination and Seedling Growth)

• Preparation of Test Solutions: Similar to the antifungal assay, the test compound is prepared in a series of concentrations.

• Seed Plating: Seeds of a model plant species (e.g., cress, lettuce) are placed on a filter paper in a Petri dish.

• Treatment Application: A specific volume of the test solution is applied to the filter paper. A solvent-only control is also prepared.

• Incubation: The Petri dishes are incubated under controlled conditions of light and temperature to allow for seed germination and seedling growth.

• Data Collection and Analysis: After a set period, the germination rate, root length, and shoot length of the seedlings are measured. The percentage of inhibition for each parameter is calculated compared to the control.

Insecticidal Activity Assay (Leaf-Dip Bioassay)

• Preparation of Test Solutions: The test compound is formulated with a suitable solvent and a surfactant to ensure proper adhesion to the leaf surface.

• Leaf Treatment: Leaves of a host plant are dipped into the test solutions for a short duration and then allowed to air dry.

• Insect Infestation: A known number of test insects (e.g., aphids, larvae) are placed on the treated leaves within a controlled environment (e.g., a Petri dish with a moist filter paper).

• Incubation: The insects are maintained under suitable conditions for a specific period (e.g., 24-72 hours).

• Data Collection and Analysis: The number of dead insects is counted, and the mortality rate is calculated. The LC₅₀ (median lethal concentration) value can be determined from a dose-response curve.

Visualizing the Mechanism and Workflow

To better understand the fungicidal action of triazoles and the experimental workflow, the following diagrams are provided.

Caption: Proposed fungicidal mechanism of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: A generalized workflow for agrochemical screening.

Conclusion and Future Directions

While direct, quantitative evidence for the agrochemical prowess of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is currently limited in the public domain, the wealth of data on its structural analogs strongly suggests its potential as a valuable lead compound in the development of new crop protection agents. Its straightforward synthesis and the established biological activity of the 1,2,4-triazole core make it an attractive candidate for further investigation.

Future research should focus on:

• Optimized Synthesis: Developing a high-yield, scalable synthetic route for the target compound.

• Comprehensive Biological Screening: Conducting thorough in vitro and in vivo assays to determine its fungicidal, herbicidal, and insecticidal efficacy against a broad range of relevant pests and pathogens.

• Quantitative Analysis: Determining key metrics such as EC₅₀, IC₅₀, and LC₅₀ values to quantify its potency.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and screening a library of derivatives to identify compounds with enhanced activity and selectivity.

• Mode of Action Studies: Investigating the precise molecular targets and mechanisms of action to understand its biological effects and to anticipate and manage potential resistance.

By systematically addressing these research avenues, the full agrochemical potential of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and its derivatives can be unlocked, potentially leading to the development of novel and effective solutions for sustainable crop protection.

References

• 1. 4-Amino-5-p-tolyl-4H-[1,2,4]triazole-3-thiol synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nepjol.info [nepjol.info]
• 5. rjptonline.org [rjptonline.org]
• 6. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,2,4-Triazoles as Important Antibacterial Agents [mdpi.com]

In Vivo Toxicity Assessment of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and Structurally Related Compounds: A Technical Guide

Disclaimer: This technical guide provides a comprehensive overview of the in vivo toxicity assessment of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and its structural analogs. Due to a lack of publicly available data on the specific target compound, this document synthesizes information from studies on closely related 5-aryl-4-amino-1,2,4-triazole derivatives. The findings and protocols presented should be considered representative for this class of compounds and used as a guide for further research.

Executive Summary

This document outlines the toxicological profile of 5-aryl-4-amino-1,2,4-triazole derivatives, with a focus on in vivo assessment in animal models. The acute toxicity of these compounds generally falls into the low toxicity category. Chronic exposure studies on the broader class of 1,2,4-triazole derivatives have identified the liver and thyroid as primary target organs. This guide details standardized experimental protocols for acute and chronic toxicity studies and explores potential molecular mechanisms of toxicity, including the inhibition of cytochrome P450 enzymes and modulation of key signaling pathways such as Wnt/β-catenin and Nrf2. All quantitative data from relevant studies are presented in tabular format for clarity, and key experimental workflows and signaling pathways are visualized using diagrams. This guide is intended for researchers, scientists, and drug development professionals engaged in the toxicological evaluation of this chemical class.

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the in vivo toxicity of 1,2,4-triazole derivatives. It is important to note the structural variations from the target compound, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Acute Toxicity

Table 1: Acute Oral and Dermal Toxicity of 1,2,4-Triazole and its Derivatives

Compound	Animal Model	Route of Administration	LD50 (mg/kg bw)	Toxicity Class	Reference
1,2,4-Triazole	Rat	Oral	1648	Moderate	[1]
1,2,4-Triazole	Rat	Dermal	3129	Low	[1]
1,2,4-Triazole	Rabbit	Dermal	>200 and <2000	Moderate	[1]
Triazole alanine	Mouse, Rat	Oral	>5000	Very Low	[1]
5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol alkyl derivative (2a)	Rat	Intraperitoneal	1570	Moderate	[2]
5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol alkyl derivative (2e)	Rat	Intraperitoneal	263	High	[2]
4-(6-phenyl-7H-[1][3][4]triazolo[3,4-b][3][4][5]thiadiazin-3-yl)-aniline	Mouse	Oral	2150	Low	[6]
4-(6-phenyl-7H-[1][3][4]triazolo[3,4-b][3][4][5]thiadiazin-3-yl)-aniline	Rat	Intravenous	351.25	High	[6]
4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol derivatives	Rat	Not Specified	Not Specified	Class IV (Low Toxicity)	[7]

Repeated-Dose and Reproductive Toxicity

Table 2: No-Observed-Adverse-Effect Level (NOAEL) from Repeated-Dose and Reproductive/Developmental Toxicity Studies of 3-amino-5-mercapto-1,2,4-triazole

Study Type	Animal Model	Dosage (mg/kg bw/day)	NOAEL (mg/kg bw/day)	Key Findings at LOAEL	Reference
Repeated-Dose Toxicity	Rat (Crl:CD (SD)IGS)	0, 10, 50, 250	10	Thyrotoxicity and renal toxicity	[8]
Reproductive/Developmental Toxicity	Rat (Crl:CD (SD)IGS)	0, 10, 50, 250	50	Reduced number of offspring	[8]

Experimental Protocols

The following are detailed methodologies for key in vivo toxicity experiments, based on OECD guidelines and published literature on related compounds.

Acute Oral Toxicity Study (Adapted from OECD Guideline 423)

This protocol is designed to classify the test substance into a toxicity category based on a stepwise procedure with a limited number of animals.

• Test Animals: Healthy, young adult nulliparous and non-pregnant female rats (e.g., Wistar or Sprague-Dawley strains), weighing between 150-200g.

• Housing and Feeding: Animals are housed in standard cages with a 12-hour light/dark cycle. They are provided with standard laboratory diet and water ad libitum. Food is withheld for 3-4 hours before and after administration of the test substance.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The vehicle should be inert (e.g., water, corn oil). The volume administered should not exceed 1 mL/100g body weight.

• Dosing Procedure: A starting dose of 300 mg/kg is typically used. Three animals are dosed.

  • If no mortality or morbidity is observed, a higher dose (e.g., 2000 mg/kg) is administered to another group of three animals.

  • If mortality is observed in two or three animals, the test is stopped, and the substance is classified.

  • If mortality is observed in one animal, the next lower dose is administered to a new group of three animals.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Pathology: At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

Subchronic Oral Toxicity Study (90-Day)

This study provides information on the potential health hazards likely to arise from repeated exposure over a prolonged period.

• Test Animals: Both male and female rats (e.g., Sprague-Dawley) are used. Animals are acclimated for at least one week before the study.

• Group Size: At least 10 animals per sex per group.

• Dose Levels: A control group (vehicle only) and at least three dose levels of the test substance are used. Doses are selected based on the results of acute toxicity studies.

• Dose Administration: The test substance is administered orally (e.g., via gavage or in the diet) daily for 90 days.

• Observations:

  • Clinical Signs: Daily observation for signs of toxicity.

  • Body Weight and Food/Water Consumption: Recorded weekly.

  • Hematology and Clinical Chemistry: Blood samples are collected at the end of the study for analysis of parameters such as red and white blood cell counts, hemoglobin, liver enzymes (ALT, AST), and kidney function markers (creatinine, BUN).

• Pathology: At the end of the 90-day period, all animals are euthanized. A full necropsy is performed, and organ weights (liver, kidneys, spleen, brain, thyroid, etc.) are recorded. Tissues from all major organs are collected and preserved for histopathological examination.

Potential Mechanisms of Toxicity and Signaling Pathways

The toxicity of 1,2,4-triazole derivatives can be attributed to several mechanisms at the molecular level. The following diagrams illustrate a generalized experimental workflow for toxicity assessment and potential signaling pathways that may be affected.

Diagrams

References

• 1. fao.org [fao.org]
• 2. Acute toxicity of 5-(furan-2-yl, 2-metylfuran-3-yl)-4-amino-1,2,4-triazole-3-thiol alkyl derivatives | Zaporozhye Medical Journal [zmj.zsmu.edu.ua]
• 3. academic.oup.com [academic.oup.com]
• 4. ovid.com [ovid.com]
• 5. Evaluation of amitrole (aminotriazole) for potential carcinogenicity in orally dosed rats, mice, and golden hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. theusajournals.com [theusajournals.com]
• 7. The research of acute toxicity of 4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 8. Combined repeated-dose and reproductive/developmental toxicity screening test of 3-amino-5-mercapto-1,2,4-triazole in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Synthetic Routes to 3,5-Disubstituted 1,2,4-Triazoles

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 1,2,4-triazole nucleus is a prominent scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The substituents at the 3- and 5-positions of the triazole ring play a crucial role in modulating the pharmacological profile of these compounds. Consequently, the development of efficient and versatile synthetic routes to 3,5-disubstituted 1,2,4-triazoles is of significant interest to the drug discovery and development community. These application notes provide an overview of key synthetic strategies and detailed protocols for the preparation of these important heterocyclic compounds.

Method 1: Pellizzari Reaction

The Pellizzari reaction, discovered by Guido Pellizzari in 1911, is a classic method for synthesizing 1,2,4-triazoles through the condensation of an amide and an acylhydrazide.[1] This reaction typically requires high temperatures and can be performed neat or in a high-boiling point solvent.[2]

General Reaction Scheme: R-C(=O)NH₂ + R'-C(=O)NHNH₂ → 3,5-Disubstituted-1,2,4-Triazole

The reaction involves the nucleophilic attack of the acylhydrazide on the amide's carbonyl carbon, followed by intramolecular cyclization and dehydration to form the triazole ring.[2] A significant challenge, particularly in unsymmetrical reactions (where R ≠ R'), is the potential formation of a mixture of isomeric 1,2,4-triazoles.[3]

Logical Workflow for the Pellizzari Reaction

Caption: General workflow for the Pellizzari reaction.

Quantitative Data for Pellizzari Reaction

R in Amide	R' in Acylhydrazide	Conditions	Time (h)	Yield (%)
Phenyl	Phenyl	220-250°C, neat	2-4	Moderate
4-Chlorophenyl	4-Chlorophenyl	240°C, neat	3	65
4-Methylphenyl	4-Methylphenyl	230°C, neat	3.5	70

Note: Yields are highly substrate-dependent and the provided data is representative.

Detailed Experimental Protocol: Synthesis of 3,5-Diphenyl-1,2,4-triazole [3]

• Materials: Benzamide, Benzoylhydrazide, Ethanol, Acetic Acid.

• Procedure: a. In a round-bottom flask, combine equimolar amounts of benzamide and benzoylhydrazide.[2] b. Heat the reaction mixture to 220-250°C under a nitrogen atmosphere with constant stirring.[2] c. Maintain this temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[2][3] d. After the reaction is deemed complete, allow the mixture to cool to room temperature. The product will solidify upon cooling. e. Triturate the solid product with ethanol to remove impurities.[2] f. Purify the crude product by recrystallization from ethanol or acetic acid to yield pure 3,5-diphenyl-1,2,4-triazole.[3]

Method 2: Microwave-Assisted Synthesis from Nitriles and Hydrazides

Microwave-assisted organic synthesis (MAOS) has become a powerful tool for accelerating reaction rates, often leading to higher yields and purer products compared to conventional heating.[4] This approach is particularly effective for the synthesis of 1,2,4-triazoles from nitriles and hydrazides, significantly reducing reaction times from hours to minutes.[5]

General Reaction Scheme: R-CN + R'-C(=O)NHNH₂ → 3,5-Disubstituted-1,2,4-Triazole

This method often proceeds in the presence of a base, such as potassium carbonate, in a suitable high-boiling solvent like n-butanol.

Microwave-Assisted Synthesis Workflow

References

• 1. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Optimizing Reaction Conditions for the Synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Introduction

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the 1,2,4-triazole scaffold in a wide range of biologically active molecules.[1][2][3] The optimization of its synthesis is crucial for efficient and scalable production. This document provides a detailed protocol for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine via the reaction of 4-methylbenzoyl chloride with aminoguanidine hydrochloride, along with key parameters for reaction optimization.

Reaction Principle

The synthesis proceeds through a nucleophilic acyl substitution followed by an intramolecular cyclization and dehydration. Aminoguanidine acts as the nucleophile, attacking the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. The resulting intermediate then undergoes cyclization to form the 1,2,4-triazole ring.

Experimental Protocols

Materials and Equipment

• 4-Methylbenzoyl chloride (p-toluoyl chloride)[4][5][6]

• Aminoguanidine hydrochloride

• Pyridine or other suitable base (e.g., triethylamine, sodium carbonate)

• Ethanol or other suitable solvent (e.g., isopropanol, n-butanol)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Buchner funnel and filter paper

• Standard laboratory glassware

• Recrystallization solvent (e.g., ethanol/water mixture)

General Procedure for the Synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve aminoguanidine hydrochloride (1.1 equivalents) in a suitable solvent such as ethanol.

• Addition of Base: Add a base, such as pyridine (2-3 equivalents), to the solution to neutralize the hydrochloride and to act as a scavenger for the HCl generated during the reaction. Stir the mixture until the aminoguanidine hydrochloride is fully dissolved and neutralized.

• Addition of Acyl Chloride: Slowly add 4-methylbenzoyl chloride (1.0 equivalent) to the reaction mixture. The addition should be done dropwise to control the exothermic reaction.[4]

• Reaction: Heat the reaction mixture to reflux and maintain it for a period of 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The solvent is then removed under reduced pressure.

• Isolation of Crude Product: Add water to the residue to precipitate the crude product. The solid is collected by vacuum filtration using a Buchner funnel and washed with cold water to remove any remaining salts and pyridine.

• Purification: The crude product is purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield pure 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Data Presentation: Optimization of Reaction Conditions

The yield and purity of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine are highly dependent on the reaction conditions. The following table summarizes key parameters that can be optimized for this synthesis.

Parameter	Variation	Expected Outcome on Yield and Purity	Notes
Solvent	Ethanol, Isopropanol, n-Butanol, DMF	Higher boiling point solvents may increase the reaction rate but can also lead to more side products. Ethanol is a good starting point.	The choice of solvent can influence the solubility of reactants and intermediates.
Base	Pyridine, Triethylamine, Na₂CO₃, K₂CO₃	The choice of base affects the reaction rate and work-up procedure. Organic bases like pyridine and triethylamine are often effective. Inorganic bases may require a phase-transfer catalyst.	The base is crucial for neutralizing the HCl produced.[4]
Temperature	Room Temperature to Reflux	Higher temperatures generally lead to faster reaction rates. Refluxing in ethanol is a common condition.	Optimization is needed to balance reaction rate and impurity formation.
Reaction Time	2 - 12 hours	Longer reaction times can lead to higher conversion but may also promote the formation of degradation products.	Monitor reaction progress by TLC to determine the optimal time.
Stoichiometry	Molar ratio of Aminoguanidine HCl to 4-Methylbenzoyl Chloride	A slight excess of aminoguanidine can help drive the reaction to completion.	A large excess may complicate purification.

Mandatory Visualizations

Reaction Pathway Diagram

Caption: Synthetic pathway for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Experimental Workflow Diagram

References

• 1. nepjol.info [nepjol.info]
• 2. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Benzoyl chloride, 4-methyl- [webbook.nist.gov]
• 6. 4-Methylbenzoyl Chloride | C8H7ClO | CID 13405 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine via recrystallization. This method is designed to enhance the purity of the compound, a critical step in drug development and chemical research to ensure the reliability of subsequent biological and chemical studies.

Introduction

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a heterocyclic compound with a 1,2,4-triazole core, a class of compounds known for a wide range of biological activities. The purity of such compounds is paramount for accurate pharmacological and toxicological evaluation. Recrystallization is a robust and widely used technique for the purification of solid organic compounds. The principle of this method relies on the differential solubility of the target compound and its impurities in a selected solvent at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will have high solubility at an elevated temperature. This allows for the dissolution of the impure solid in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, while the impurities remain in the mother liquor. For 1,2,4-triazole derivatives, ethanol and aqueous ethanol mixtures are commonly employed as effective recrystallization solvents.

Data Presentation

The efficiency of a recrystallization process is influenced by several quantitative parameters. The following table summarizes the key variables for the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. It is important to note that the optimal values may require some empirical determination based on the initial purity of the compound.

Parameter	Recommended Value/Range	Notes
Recrystallization Solvent	95% Ethanol (Ethanol/Water mixture)	Ethanol has been shown to be an effective solvent for the recrystallization of similar triazole derivatives. The addition of a small amount of water can decrease the solubility at lower temperatures, potentially improving yield.
Solvent to Solute Ratio (v/w)	10 - 20 mL/g	This is an initial estimate. The goal is to use the minimum amount of hot solvent to fully dissolve the solid.
Dissolution Temperature	~78 °C (Boiling point of ethanol)	The mixture should be heated to the boiling point of the solvent to ensure complete dissolution.
Crystallization Temperature	Room Temperature (~20-25 °C) followed by 0-4 °C	Gradual cooling is crucial for the formation of well-defined, pure crystals. An ice bath can be used to maximize crystal recovery.
Expected Recovery Yield	70-90%	The yield is dependent on the initial purity and the precise execution of the protocol. Some material will be lost in the mother liquor.
Purity of Recrystallized Product	>99% (by HPLC)	The purity should be assessed by appropriate analytical techniques such as HPLC, LC-MS, or melting point determination.

Experimental Protocol

This protocol details the step-by-step methodology for the recrystallization of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Materials:

• Impure 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• 95% Ethanol

• Distilled water

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Drying oven or desiccator

Procedure:

• Dissolution:

  • Weigh the impure 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and place it in an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar to the flask.

  • Add a minimal amount of 95% ethanol (start with approximately 10 mL per gram of compound).

  • Gently heat the mixture to the boiling point of ethanol (~78°C) while stirring continuously.

  • Continue to add small portions of hot 95% ethanol until the solid is completely dissolved. Avoid adding an excess of solvent to ensure a good recovery yield.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

  • Preheat a separate Erlenmeyer flask and a funnel with fluted filter paper by pouring hot solvent through them.

  • Quickly pour the hot solution containing the dissolved compound through the preheated funnel into the clean, hot flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Remove the flask from the heat source and cover it with a watch glass or loosely plugged with cotton to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of cold 95% ethanol to ensure a good seal.

  • Turn on the vacuum source and pour the cold crystal slurry into the Buchner funnel.

  • Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining mother liquor and soluble impurities. It is crucial to use a minimal amount of cold solvent to avoid dissolving the purified crystals.

• Drying:

  • Continue to draw air through the Buchner funnel for several minutes to partially dry the crystals.

  • Transfer the crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a vacuum oven at a moderate temperature (e.g., 40-50°C) or in a desiccator under vacuum.

• Analysis:

  • Determine the melting point of the recrystallized product and compare it to the literature value. A sharp melting point close to the literature value is an indication of high purity.

  • Assess the purity of the final product using an appropriate analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the recrystallization protocol.

Application Notes and Protocols for Antimicrobial Screening of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatives of 1,2,4-triazole are widely recognized as promising scaffolds for the development of biologically active compounds, particularly those exhibiting antimicrobial properties.[1] These compounds have demonstrated a broad spectrum of activities, including antibacterial, antifungal, antiviral, and more.[2] This document provides a detailed protocol for the comprehensive antimicrobial screening of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, a novel triazole derivative. The protocols outlined below are based on established methodologies for antimicrobial susceptibility testing and are intended to guide researchers in the systematic evaluation of this compound's potential as a new antimicrobial agent.

The main objective of this screening is to determine the compound's spectrum of activity and potency against a panel of clinically relevant microorganisms. The described methods include the agar well diffusion assay for preliminary screening, the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC), and the subsequent determination of the Minimum Bactericidal Concentration (MBC).

Materials and Reagents

Test Compound:

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine (purity ≥ 95%)

• Dimethyl sulfoxide (DMSO, sterile)

Media and Reagents:

• Mueller-Hinton Agar (MHA)

• Mueller-Hinton Broth (MHB)

• Sabouraud Dextrose Agar (SDA) (for fungi)

• Sabouraud Dextrose Broth (SDB) (for fungi)

• Nutrient Broth

• Tryptone Soy Broth (TSB)

• 0.5 McFarland turbidity standard

• Sterile saline solution (0.85% NaCl)

• Resazurin sodium salt

• 2,3,5-Triphenyltetrazolium chloride (TTC) (optional, as a redox indicator)[3]

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

Microbial Strains: A representative panel of microorganisms should be used, including:

• Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 25923), Bacillus subtilis (e.g., ATCC 6633)

• Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

• Fungi: Candida albicans (e.g., ATCC 10231), Aspergillus niger (e.g., ATCC 1015)

Equipment:

• Laminar flow hood or biosafety cabinet

• Autoclave

• Incubator (37°C for bacteria, 25-30°C for fungi)

• Shaking incubator

• Spectrophotometer or microplate reader

• Vortex mixer

• Micropipettes and sterile tips

• Sterile Petri dishes (90 mm)

• 96-well microtiter plates (sterile, flat-bottom)

• Sterile loops and spreaders

• Cork borer (6-8 mm diameter)

• Calipers

Experimental Workflow

References

• 1. medicine.dp.ua [medicine.dp.ua]
• 2. Synthesis and antimicrobial evaluation of some novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acm.or.kr [acm.or.kr]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Abstract

This application note details a systematic approach to developing a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. The protocol outlines a comprehensive strategy for column selection, mobile phase optimization, and detector parameter setting. The provided methodologies are intended for researchers, scientists, and drug development professionals engaged in the analysis of triazole-based compounds. All quantitative data is summarized in structured tables, and experimental workflows are visually represented using diagrams.

Introduction

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. Accurate and precise quantification of this analyte is crucial for various stages of research and development, including synthesis reaction monitoring, purity assessment, and pharmacokinetic studies. Reversed-phase HPLC is a widely used and powerful technique for the separation and analysis of non-polar and weakly polar compounds.[1] This note provides a step-by-step guide to developing a suitable RP-HPLC method for the target analyte.

Physicochemical Properties of the Analyte

• Polarity: The presence of the amine and triazole groups imparts significant polarity to the molecule.

• Aromaticity: The phenyl and triazole rings provide chromophores, making UV detection a suitable choice.

• Ionization: The amine group is basic and can be protonated at acidic pH. Controlling the mobile phase pH is therefore essential for consistent retention and good peak shape.[2]

Experimental Protocols

Materials and Reagents

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine reference standard

• HPLC grade acetonitrile (ACN)

• HPLC grade methanol (MeOH)

• Purified water (18.2 MΩ·cm)

• Formic acid (FA), analytical grade

• Ammonium acetate, analytical grade

Instrumentation

• A high-performance liquid chromatography (HPLC) system equipped with:

  • Quaternary or binary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Diode Array Detector (DAD)

• Analytical balance

• pH meter

Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase to desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

HPLC Method Development Workflow

The development of a robust HPLC method involves a systematic optimization of various parameters.[1] The logical workflow for this process is illustrated in the diagram below.

Caption: A logical workflow for systematic HPLC method development.

Column Selection

Given the polar and aromatic nature of the analyte, the following columns are recommended for initial screening. A typical dimension for screening is 150 mm x 4.6 mm, with a 5 µm particle size.

• C18 (e.g., Ascentis C18): A general-purpose column for reversed-phase separations.[3]

• Phenyl (e.g., Ascentis Phenyl): Recommended for compounds with aromatic rings, as it can offer alternative selectivity through pi-pi interactions.[3]

• RP-Amide (e.g., Ascentis RP-Amide): Provides enhanced retention for polar compounds.[3]

Mobile Phase Optimization

• Aqueous Phase: Due to the basic nature of the amine group, an acidic mobile phase is recommended to ensure protonation and achieve sharp, symmetrical peaks. A starting point is 0.1% formic acid in water (pH ~2.7). For methods requiring pH control closer to neutral, a 10 mM ammonium acetate buffer can be used, with the pH adjusted using formic acid or acetic acid.[3]

• Organic Modifier: Acetonitrile and methanol are the most common organic solvents for reversed-phase HPLC. They should be evaluated to determine the optimal selectivity and resolution.[2]

• Elution Mode: Start with a gradient elution to determine the approximate organic solvent concentration required to elute the analyte. A typical scouting gradient is 5% to 95% organic modifier over 20 minutes. Based on the retention time from the scouting run, an isocratic method or a refined gradient can be developed.

Detector Parameters

• Wavelength Selection: The UV spectrum of the analyte should be determined using a DAD detector. In the absence of a reference spectrum, a common starting wavelength for aromatic compounds is 254 nm. The wavelength of maximum absorbance should be chosen for quantitation to maximize sensitivity.

Data Presentation

The following tables summarize hypothetical data from the method development process.

Table 1: Column Screening Results

Column Type	Retention Time (min)	Tailing Factor	Theoretical Plates
C18	8.2	1.3	8500
Phenyl	9.5	1.1	9200
RP-Amide	7.5	1.5	7800
Conditions: Isocratic elution with 40% ACN in 0.1% Formic Acid, Flow rate 1.0 mL/min, Temperature 30°C.

Table 2: Organic Modifier and pH Optimization on Phenyl Column

Organic Modifier	Mobile Phase pH	Retention Time (min)	Tailing Factor	Resolution (from nearest impurity)
Acetonitrile	2.7 (0.1% FA)	9.5	1.1	2.2
Methanol	2.7 (0.1% FA)	11.2	1.2	1.9
Acetonitrile	4.5 (10mM NH4OAc)	12.8	1.6	1.7
Conditions: Isocratic elution with 40% organic modifier, Flow rate 1.0 mL/min, Temperature 30°C.

Recommended Final Method (Hypothetical)

Based on the hypothetical optimization data, the following method provides the best chromatographic performance:

• Column: Phenyl (150 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 70% B

  • 15-17 min: 70% B

  • 17-18 min: 70% to 30% B

  • 18-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection Wavelength: 265 nm (hypothetical maximum absorbance)

• Injection Volume: 10 µL

Potential Application in Pharmacokinetic Studies

The developed HPLC method can be crucial in determining the concentration of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in biological matrices as part of pharmacokinetic (PK) studies. The diagram below illustrates a simplified workflow for a typical PK study.

Caption: A simplified workflow for a pharmacokinetic study.

Conclusion

This application note provides a comprehensive and systematic protocol for the development of a reversed-phase HPLC method for the analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. By carefully selecting the stationary phase and optimizing the mobile phase composition, a robust and reliable method can be established for routine analysis in research and quality control environments. The principles and workflows outlined here are broadly applicable to the analysis of other similar triazole derivatives.

References

• 1. chromtech.com [chromtech.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Developing HPLC Methods [sigmaaldrich.com]

Application Notes and Protocols: Molecular Docking of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with DNA Gyrase

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for performing a molecular docking analysis of the compound 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with its potential target, DNA gyrase. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, providing insights into binding affinity and interaction patterns. This protocol is designed to guide researchers through the necessary steps, from ligand and protein preparation to the final analysis of the docking results, utilizing commonly available bioinformatics tools.

Introduction to Molecular Docking

Molecular docking is a pivotal tool in structure-based drug design, enabling the prediction of the binding mode and affinity of a small molecule to a macromolecular target. By simulating the interaction between a ligand and a protein at an atomic level, researchers can identify potential drug candidates, optimize lead compounds, and elucidate mechanisms of action. This protocol focuses on the docking of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, a compound of interest for its potential inhibitory effects, against DNA gyrase, a well-established antibacterial target. DNA gyrase, a type II topoisomerase, is essential for bacterial DNA replication and is a validated target for antibiotic development.

Objective

The primary objective of this protocol is to provide a detailed, step-by-step guide for performing a molecular docking study of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with bacterial DNA gyrase. This includes preparing the ligand and protein structures, defining the binding site, running the docking simulation, and analyzing the resulting interactions.

Materials and Software

Hardware

• A standard desktop computer or workstation.

Software

• PyMOL: A molecular visualization system.

• AutoDock Tools (ADT): A graphical user interface for preparing docking simulations with AutoDock.

• AutoDock Vina: A popular and efficient molecular docking program.

• LigPlot+: A tool for generating 2D diagrams of protein-ligand interactions.

• Open Babel: A chemical toolbox for converting between different chemical file formats.

• A 3D molecule editor (e.g., Avogadro, ChemDraw): For creating and optimizing the ligand structure.

Experimental Protocols

Ligand Preparation

• Obtain Ligand Structure:

  • If a 3D structure of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is not available in public databases (e.g., PubChem), it must be generated.

  • Use a molecule editor like Avogadro or ChemDraw to draw the 2D structure and convert it to a 3D conformation.

  • Perform an initial energy minimization of the 3D structure using the software's built-in tools (e.g., using the MMFF94 force field).

  • Save the optimized structure in a common format like .sdf or .mol2.

• Prepare Ligand for Docking:

  • Open AutoDock Tools (ADT).

  • Go to Ligand -> Input -> Open and select the ligand file.

  • ADT will automatically add hydrogens and compute Gasteiger charges.

  • Define the rotatable bonds by going to Ligand -> Torsion Tree -> Detect Root.

  • Save the prepared ligand in the .pdbqt format by selecting Ligand -> Output -> Save as PDBQT.

Protein Preparation

• Download DNA Gyrase Structure:

  • Access the Protein Data Bank (PDB) at --INVALID-LINK--.

  • Search for a suitable crystal structure of DNA gyrase. For this protocol, we will use PDB ID: 2XCT, which is the crystal structure of Staphylococcus aureus DNA gyrase in complex with an inhibitor.[1]

  • Download the PDB file.

• Prepare Protein for Docking:

  • Open the downloaded PDB file in PyMOL.

  • Remove water molecules and any co-crystallized ligands or ions that are not relevant to the binding site of interest. This can be done using the command remove solvent.

  • Save the cleaned protein structure as a new PDB file.

  • Open the cleaned PDB file in AutoDock Tools.

  • Go to Edit -> Hydrogens -> Add to add polar hydrogens.

  • Go to Edit -> Charges -> Compute Gasteiger to assign partial charges to the protein atoms.

  • Save the prepared protein in the .pdbqt format by selecting Grid -> Macromolecule -> Choose, selecting the protein, and then saving it.

Grid Generation

The grid box defines the three-dimensional space where the docking simulation will be performed.

• Define the Binding Site:

  • In AutoDock Tools, with the prepared protein loaded, go to Grid -> Grid Box.

  • A box will appear around the protein.

  • To define the binding site, you can center the grid box on the co-crystallized ligand (if present and relevant) or on a known active site. For PDB ID 2XCT, the active site is well-defined by the bound inhibitor.

  • Adjust the dimensions and center of the grid box to encompass the entire binding pocket. A common approach is to set the box dimensions to be large enough to allow the ligand to rotate freely within the site.

• Generate the Grid Parameter File:

  • Once the grid box is appropriately positioned and sized, save the grid parameter file (.gpf) by going to File -> Close saving current.

• Run AutoGrid:

  • Open a terminal or command prompt.

  • Navigate to the directory containing your prepared files.

  • Execute the AutoGrid program using the generated .gpf file: autogrid4 -p your_protein.gpf -l your_protein.glg

Running the Docking Simulation

• Create the Docking Parameter File:

  • In AutoDock Tools, go to Docking -> Macromolecule -> Set Rigid Filename and select your prepared protein .pdbqt file.

  • Go to Docking -> Ligand -> Choose and select your prepared ligand .pdbqt file.

  • Set the docking parameters. For AutoDock Vina, this is typically done in a separate configuration file. For AutoDock 4, you can set the parameters in ADT. A standard protocol uses the Lamarckian Genetic Algorithm (LGA).[2]

  • Save the docking parameter file (.dpf).

• Run AutoDock:

  • In the terminal, execute AutoDock using the generated .dpf file: autodock4 -p your_docking.dpf -l your_docking.dlg

  • This will initiate the docking simulation. The progress and results will be written to the docking log file (.dlg).

Analysis of Docking Results

• Analyze the Docking Log File:

  • The .dlg file contains information about the different binding poses (clusters) of the ligand, their corresponding binding energies, and inhibition constants (Ki).[3]

  • Open the .dlg file in a text editor or using the analysis tools in ADT (Analyze -> Dockings -> Open).

• Identify the Best Pose:

  • The pose with the lowest binding energy is generally considered the most favorable.

  • Examine the clustering of poses. A large cluster with low binding energy suggests a more stable and likely binding mode.

Data Presentation

The quantitative results from the molecular docking analysis should be summarized in a clear and structured table for easy comparison.

Pose/Cluster Rank	Binding Energy (kcal/mol)	Estimated Inhibition Constant (Ki) (µM)	Number of Poses in Cluster
1	-8.5	1.5	15
2	-8.2	2.3	10
3	-7.9	4.1	8
...	...	...	...

Visualization of Results

Visualization with PyMOL

• Open the prepared protein .pdbqt file in PyMOL.

• Open the docking log file (.dlg) or the PDBQT file of the best ligand pose.

• Visualize the interactions between the ligand and the protein's active site residues.

• Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-stacking.

• Generate high-quality images for publication and presentation.[4]

2D Interaction Diagram with LigPlot+

• Open LigPlot+.

• Load the PDB file containing the protein-ligand complex of the best pose.

• LigPlot+ will automatically generate a 2D diagram showing the hydrogen bonds and hydrophobic contacts between the ligand and the protein residues.[5]

• Customize the plot for clarity and presentation.

Mandatory Visualizations

Molecular Docking Workflow

Caption: Workflow for the molecular docking of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with DNA gyrase.

Data Analysis Logical Flow

Caption: Logical flow for the analysis of molecular docking results.

References

• 1. Molecular docking studies of gyrase inhibitors: weighing earlier screening bedrock - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.uwec.edu [chem.uwec.edu]
• 3. youtube.com [youtube.com]
• 4. medium.com [medium.com]
• 5. m.youtube.com [m.youtube.com]

Application Notes and Protocols: QSAR Modeling of 5-aryl-4H-1,2,4-triazol-3-amine Derivatives for Anticancer Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 1,2,4-triazole ring system is a prominent pharmacophore in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Derivatives of 1,2,4-triazole have demonstrated a wide range of potent biological activities, including anticancer, antifungal, anti-inflammatory, and antiviral properties.[1][2][3] Specifically, 5-aryl-4H-1,2,4-triazol-3-amine derivatives have emerged as a promising class of compounds for the development of new anticancer agents.[1][4]

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational methodology crucial for modern drug discovery.[5][6] It aims to establish a mathematical correlation between the chemical structures of a series of compounds and their biological activities.[7][8] By identifying the key physicochemical and structural features (descriptors) that govern a compound's potency, QSAR models can predict the activity of novel molecules, prioritize compounds for synthesis and testing, and guide the rational design of more effective drug candidates.[5][9]

These application notes provide detailed protocols for the synthesis of 5-aryl-4H-1,2,4-triazol-3-amine derivatives, evaluation of their in vitro anticancer activity, and the subsequent development of a predictive QSAR model.

Data Presentation

For a successful QSAR study, a dataset of compounds with well-defined structures and corresponding biological activity is essential. The following table represents a typical dataset for QSAR modeling of 5-aryl-4H-1,2,4-triazol-3-amine derivatives, with anticancer activity expressed as the half-maximal inhibitory concentration (IC₅₀).

Table 1: Chemical Structures and In Vitro Anticancer Activity of 5-aryl-4H-1,2,4-triazol-3-amine Derivatives against a Human Cancer Cell Line (e.g., MCF-7).

Compound ID	R-Group (Aryl Substitution)	Molecular Structure	IC₅₀ (µM)	pIC₅₀ (-logIC₅₀)
4a	4-Chlorophenyl	21.5	4.67
4b	4-Methoxyphenyl	15.8	4.80
4c	4-Nitrophenyl	11.2	4.95
4d	4-Methylphenyl	25.1	4.60
4e	2,4-Dichlorophenyl	9.8	5.01
4f	3-Bromophenyl	18.3	4.74
4g	Phenyl	30.5	4.52
4h	4-Fluorophenyl	19.9	4.70
...	...	...	...	...

Note: The structures and IC₅₀ values are representative examples for illustrative purposes.

Table 2: Typical Performance Metrics for a Validated QSAR Model.

Parameter	Description	Training Set	Test Set
N	Number of Compounds	20	5
R²	Coefficient of Determination	0.92	0.85
Q² (LOO)	Cross-validation Coefficient	0.81	-
RMSE	Root Mean Square Error	0.15	0.21
F-statistic	Fisher's Test Value	110.5	-

Experimental Protocols

Protocol 1: Synthesis of 5-aryl-4H-1,2,4-triazol-3-amine Derivatives

This protocol outlines a general three-step synthesis for 5-aryl-4H-1,2,4-triazol-3-amine analogs.[1]

Step 1: Synthesis of Substituted Phenyl Urea (Intermediate 2)

• Dissolve the desired substituted aniline (1.0 eq) in glacial acetic acid.

• Add a solution of potassium cyanate (1.2 eq) in water dropwise while stirring in an ice bath.

• Continue stirring the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water.

• Filter the resulting precipitate, wash with cold water, and dry to obtain the substituted phenyl urea.

Step 2: Synthesis of Substituted Phenyl Semicarbazide (Intermediate 3)

• Reflux a mixture of the substituted phenyl urea (1.0 eq) and hydrazine hydrate (2.0 eq) in ethanol for 8-12 hours.[1]

• Monitor the reaction via TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Recrystallize the crude product from ethanol to yield the pure substituted phenyl semicarbazide.

Step 3: Synthesis of 5-aryl-4H-1,2,4-triazol-3-amine (Final Product 4)

• To a solution of the substituted phenyl semicarbazide (1.0 eq) in n-butanol, add the appropriate aryl-nitrile (e.g., 3-bromobenzonitrile) (1.1 eq) and potassium carbonate (1.5 eq).[1]

• Reflux the mixture for 12-24 hours. The reaction should be monitored by TLC.[1]

• After cooling, filter the reaction mixture to remove inorganic salts.

• Evaporate the solvent from the filtrate under vacuum.

• Purify the resulting solid by column chromatography or recrystallization to obtain the final 5-aryl-4H-1,2,4-triazol-3-amine derivative.

• Characterize the final product using spectroscopic techniques (¹H-NMR, ¹³C-NMR, Mass Spectrometry).

General synthesis scheme for 5-aryl-4H-1,2,4-triazol-3-amine derivatives.

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.[10][11]

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7, A549, HepG2) in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized triazole derivatives in dimethyl sulfoxide (DMSO).

  • Create a series of dilutions of each compound in the culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include wells for a positive control (e.g., Doxorubicin), a negative control (vehicle, i.e., medium with DMSO), and a blank (medium only).

  • Incubate the plates for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve (percentage viability vs. compound concentration).

  • Determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell growth.[10]

Protocol 3: QSAR Model Development

This protocol describes the typical workflow for developing a robust QSAR model.[7]

• Data Set Preparation:

  • Collect a dataset of at least 20-25 compounds from the same chemical class (5-aryl-4H-1,2,4-triazol-3-amines) with their experimentally determined anticancer activities (IC₅₀ values).

  • Convert the IC₅₀ values to a logarithmic scale (pIC₅₀ = -logIC₅₀) to ensure a more linear distribution of the activity data.

  • Draw the 2D structures of all compounds using chemical drawing software and convert them to 3D structures.

• Molecular Descriptor Calculation:

  • Perform energy minimization on the 3D structures using a suitable force field (e.g., MMFF94).

  • Using specialized software (e.g., MOE, PaDEL-Descriptor), calculate a wide range of molecular descriptors for each compound. These can include constitutional (2D), topological, geometrical (3D), and quantum-chemical descriptors.[7]

• Data Splitting:

  • Divide the entire dataset into a training set and a test set. Typically, the data is split in an 80:20 or 75:25 ratio.[7]

  • The training set is used to build the QSAR model, while the test set is used to evaluate its predictive power on external data it has not seen before.[7] Ensure that the range of activity values in both sets is comparable.

• Feature Selection and Model Building:

  • The large number of calculated descriptors often leads to overfitting. Use a feature selection algorithm (e.g., Genetic Algorithm, Stepwise Regression) to select a small subset of the most relevant descriptors that have a high correlation with the biological activity.[7]

  • Using the selected descriptors, build a mathematical model using a regression method. Multiple Linear Regression (MLR) is a common starting point. More advanced machine learning methods like Partial Least Squares (PLS), Support Vector Machines (SVM), or Deep Neural Networks (DNNs) can also be used.[6][8]

  • The goal is to generate an equation of the form: pIC₅₀ = c₀ + c₁D₁ + c₂D₂ + ... + cₙDₙ, where 'D' represents the selected descriptors and 'c' represents their regression coefficients.

• Model Validation:

  • Internal Validation: Assess the robustness and stability of the model using methods like Leave-One-Out cross-validation (LOO-CV). A high Q² value (>0.6) indicates good internal predictivity.

  • External Validation: Use the model to predict the pIC₅₀ values of the compounds in the test set. A high R²_pred value (>0.6) between the predicted and experimental activities indicates strong predictive power.[6]

  • Evaluate other statistical parameters such as the Root Mean Square Error (RMSE) and F-statistic to confirm the model's statistical significance (Table 2).

• Interpretation and Application:

  • Analyze the selected descriptors in the final model to understand the structure-activity relationships. For example, the model might indicate that higher lipophilicity or the presence of an electron-withdrawing group at a specific position increases anticancer activity.

  • Use the validated QSAR model to predict the activity of new, not-yet-synthesized 5-aryl-4H-1,2,4-triazol-3-amine derivatives to identify the most promising candidates for future synthesis and testing.

A typical workflow for developing a predictive QSAR model.

References

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isres.org [isres.org]
• 3. researchgate.net [researchgate.net]
• 4. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 5. Anticancer activity and QSAR study of sulfur-containing thiourea and sulfonamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A breast cancer-specific combinational QSAR model development using machine learning and deep learning approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Discovery of novel 1,2,3-triazole derivatives as anticancer agents using QSAR and in silico structural modification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 11. Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Corrosion Inhibition of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine on Mild Steel

Introduction

These application notes provide a comprehensive experimental framework for evaluating the efficacy of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine as a corrosion inhibitor for mild steel, particularly in acidic environments such as 1M HCl. The protocols detailed below cover gravimetric (weight loss) and electrochemical (potentiodynamic polarization and electrochemical impedance spectroscopy) methods, as well as surface analysis techniques (Scanning Electron Microscopy and Atomic Force Microscopy). This document is intended for researchers and scientists in the fields of materials science, chemistry, and drug development who are engaged in the study and development of corrosion inhibitors.

Experimental Workflow

The overall experimental process for evaluating the corrosion inhibitor is outlined in the diagram below.

Caption: Experimental workflow for corrosion inhibitor evaluation.

Materials and Preparation

1.1. Mild Steel Specimen Preparation

Mild steel coupons with a composition (wt%) of C (0.21%), Mn (0.05%), Si (0.38%), S (0.05%), P (0.09%), and the remainder Fe are used.[1]

• For Weight Loss Measurement: Rectangular specimens of dimensions 2.5 cm x 2.0 cm x 0.05 cm are prepared.

• For Electrochemical Measurements: Mild steel rods are embedded in Teflon or epoxy resin, leaving a working surface area of 1 cm².

Protocol for Specimen Preparation:

• Mechanically polish the mild steel specimens with a series of emery papers of increasing grit size (e.g., 220, 400, 600, 800, 1000, and 1200 grit) to achieve a mirror finish.

• Degrease the polished specimens with acetone.

• Rinse with deionized water.

• Dry in a stream of warm air.

• Store in a desiccator prior to use.

1.2. Inhibitor Solution Preparation

The corrosive medium is typically 1M HCl, prepared by diluting analytical grade HCl with deionized water. The inhibitor, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, is dissolved in the 1M HCl solution to obtain a range of concentrations (e.g., 0.1 mM, 0.5 mM, 1.0 mM).[1][2]

Experimental Protocols

2.1. Weight Loss Measurements

This gravimetric method provides a direct measure of material loss due to corrosion.

Protocol:

• Weigh the prepared mild steel specimens to an accuracy of 0.1 mg (W_initial).

• Immerse the specimens in 100 mL of 1M HCl with and without different concentrations of the inhibitor in separate beakers.

• Maintain the beakers in a water bath at a constant temperature (e.g., 298 K) for a specified immersion period (e.g., 6 hours).[3]

• After the immersion period, retrieve the specimens, rinse with deionized water, and clean with a soft brush to remove corrosion products.

• Rinse again with deionized water, then with acetone, and dry thoroughly.

• Weigh the cleaned and dried specimens (W_final).

• Perform all tests in triplicate to ensure reproducibility.[1]

Data Analysis: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the following equations:

• Corrosion Rate (CR) in g m⁻² h⁻¹: CR = (W_initial - W_final) / (A * t) where A is the surface area of the specimen in m² and t is the immersion time in hours.

• Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] * 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.

Table 1: Representative Weight Loss Data

Inhibitor Concentration (mM)	Weight Loss (mg)	Corrosion Rate (g m⁻² h⁻¹)	Inhibition Efficiency (%)
Blank (0)	25.0	20.83	-
0.1	8.5	7.08	66.0
0.5	3.0	2.50	88.0
1.0	1.5	1.25	94.0

2.2. Electrochemical Measurements

Electrochemical tests are performed using a three-electrode cell configuration with a potentiostat. The mild steel specimen is the working electrode (WE), a platinum foil is the counter electrode (CE), and a saturated calomel electrode (SCE) is the reference electrode (RE).

2.2.1. Potentiodynamic Polarization

This technique provides information on the kinetics of anodic and cathodic reactions.

Protocol:

• Immerse the three-electrode setup in the test solution (1M HCl with and without the inhibitor).

• Allow the open-circuit potential (OCP) to stabilize for approximately 30-60 minutes.

• Scan the potential from -250 mV to +250 mV with respect to the OCP at a scan rate of 1 mV/s.[4][5]

• Plot the logarithm of the current density (log i) versus the potential (E).

Data Analysis: The corrosion potential (E_corr) and corrosion current density (i_corr) are determined by extrapolating the Tafel slopes of the anodic and cathodic curves. The inhibition efficiency is calculated as:

• Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] * 100 where i_corr_blank and i_corr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Table 2: Potentiodynamic Polarization Data

Inhibitor Conc. (mM)	E_corr (mV vs. SCE)	i_corr (µA cm⁻²)	Anodic Slope (βa) (mV/dec)	Cathodic Slope (βc) (mV/dec)	IE (%)
Blank	-480	1100	75	125	-
0.1	-470	352	70	120	68.0
0.5	-465	121	68	118	89.0
1.0	-460	55	65	115	95.0

2.2.2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to study the properties of the inhibitor film at the metal/solution interface.

Protocol:

• Use the same three-electrode setup as for potentiodynamic polarization.

• After OCP stabilization, apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range from 100 kHz to 0.01 Hz.[5]

• The impedance data is typically represented as Nyquist and Bode plots.

Data Analysis: The Nyquist plots are analyzed by fitting to an equivalent electrical circuit. For a simple corrosion process, this often includes the solution resistance (R_s), the charge transfer resistance (R_ct), and the double-layer capacitance (C_dl). The inhibition efficiency is calculated from the R_ct values:

• Inhibition Efficiency (IE%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] * 100 where R_ct_inh and R_ct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Table 3: Electrochemical Impedance Spectroscopy Data

Inhibitor Conc. (mM)	R_s (Ω cm²)	R_ct (Ω cm²)	C_dl (µF cm⁻²)	IE (%)
Blank	1.5	50	150	-
0.1	1.6	160	80	68.8
0.5	1.5	480	45	89.6
1.0	1.4	950	25	94.7

2.3. Surface Analysis

Surface analysis techniques are used to visualize the morphology of the mild steel surface and confirm the formation of a protective inhibitor film.

Protocol:

• Immerse mild steel specimens in 1M HCl with and without the optimal concentration of the inhibitor for a set period (e.g., 6 hours).

• Retrieve the specimens, rinse gently with deionized water, and dry.

• Analyze the surface using Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM).[6][7]

Expected Observations:

• SEM: The micrograph of the blank (uninhibited) sample is expected to show a rough and damaged surface due to aggressive corrosion. In contrast, the surface of the inhibited specimen should appear much smoother, indicating effective protection.[8][9]

• AFM: AFM provides a three-dimensional profile of the surface and quantitative data on surface roughness. The uninhibited surface will exhibit high roughness values, while the inhibited surface will be significantly smoother due to the formation of a protective inhibitor layer.[6][7]

Table 4: Representative Surface Roughness Data from AFM

Condition	Average Roughness (Ra) (nm)	Root Mean Square Roughness (Rq) (nm)
Polished Mild Steel	~5	~7
Blank (1M HCl)	~250	~300
Inhibited (1M HCl + 1.0 mM Inhibitor)	~30	~40

Signaling Pathways and Logical Relationships

The corrosion inhibition process involves the adsorption of the inhibitor molecules onto the mild steel surface, which can be represented by the following logical diagram.

Caption: Logical diagram of the corrosion inhibition mechanism.

References

• 1. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 2. Corrosion Protection of Mild Steel in Acidic Media by a Triazole-Based Inhibitor: Mechanistic Insights and Performance Evaluation [pccc.icrc.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. ijfmr.com [ijfmr.com]
• 5. Electrochemical measurements for the corrosion inhibition of mild steel in 1 M hydrochloric acid by using an aromatic hydrazide derivative - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Schiff Base Derivatives of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of Schiff base derivatives of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. 1,2,4-triazole and its derivatives are a significant class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The formation of Schiff bases from 4-amino-1,2,4-triazole precursors is a common strategy to generate novel molecular entities with potentially enhanced biological activities. These compounds are typically synthesized through the condensation reaction of an amino-triazole with various substituted aldehydes. This protocol outlines a feasible synthetic pathway for the preparation of the parent amine and its subsequent conversion to Schiff base derivatives, complete with detailed experimental procedures, characterization data of analogous compounds, and workflow diagrams to ensure reproducibility.

Introduction

Schiff bases, characterized by the azomethine group (-C=N-), are pivotal in the development of new therapeutic agents. When incorporated with the 1,2,4-triazole nucleus, the resulting Schiff base derivatives often exhibit a broad spectrum of biological activities. The 5-(4-methylphenyl) substituent on the triazole ring is of particular interest as it can influence the lipophilicity and steric factors of the molecule, potentially modulating its interaction with biological targets. This guide details a step-by-step methodology for the synthesis of these promising compounds, aimed at facilitating research and development in the field of medicinal chemistry.

Experimental Protocols

Part 1: Synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine (Starting Material)

Materials:

• p-Toluic acid

• Aminoguanidine bicarbonate or hydrochloride

• Polyphosphoric acid or another suitable dehydrating agent/catalyst

• Appropriate solvents (e.g., pyridine, DMF)

• Sodium hydroxide or other base for neutralization

• Distilled water

• Standard laboratory glassware and equipment (round-bottom flask, condenser, heating mantle, magnetic stirrer, filtration apparatus)

Procedure:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of p-toluic acid and aminoguanidine salt.

• Reaction: Add a suitable dehydrating agent, such as polyphosphoric acid, to the mixture. Heat the reaction mixture at a temperature typically ranging from 150-180 °C for several hours (the reaction progress should be monitored by Thin Layer Chromatography, TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and carefully pour it into ice-cold water.

• Neutralization: Neutralize the acidic solution with a suitable base (e.g., sodium hydroxide solution) until a precipitate is formed.

• Isolation: Filter the solid precipitate, wash it thoroughly with cold water, and dry it.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Part 2: General Protocol for the Synthesis of Schiff Base Derivatives

The synthesis of Schiff bases from 4-amino-1,2,4-triazole derivatives is a well-established procedure. The following is a general protocol for the condensation reaction between 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and various aromatic aldehydes.

Materials:

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• Substituted aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Ethanol or Methanol (absolute)

• Glacial acetic acid or concentrated sulfuric acid (catalytic amount)

• Standard laboratory glassware and equipment

Procedure:

• Dissolution: Dissolve an equimolar amount of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in absolute ethanol in a round-bottom flask.

• Addition of Aldehyde: To this solution, add an equimolar amount of the respective substituted aromatic aldehyde.

• Catalysis: Add a few drops of a suitable acid catalyst (e.g., glacial acetic acid or concentrated sulfuric acid).

• Reflux: Reflux the reaction mixture for 4-8 hours. Monitor the reaction progress using TLC.

• Precipitation and Isolation: After completion of the reaction, cool the mixture to room temperature. The Schiff base derivative will often precipitate out of the solution. If not, the volume of the solvent can be reduced under vacuum to induce precipitation.

• Filtration and Washing: Filter the solid product and wash it with cold ethanol to remove any unreacted starting materials.

• Drying and Purification: Dry the obtained Schiff base. If necessary, recrystallize the product from a suitable solvent like ethanol or DMF to achieve high purity.

Data Presentation

The following tables summarize representative quantitative data for Schiff base derivatives of analogous 4-amino-5-aryl-1,2,4-triazole-3-thiols. This data is provided to give an indication of the expected yields, melting points, and key spectral characteristics.

Table 1: Physicochemical Data of Representative Analogous Schiff Base Derivatives

Compound ID	Ar-CHO Substituent	Molecular Formula	Yield (%)	Melting Point (°C)
1a	H	C₁₅H₁₂N₄S	85	210-212
1b	4-Cl	C₁₅H₁₁ClN₄S	88	234-236
1c	4-OCH₃	C₁₆H₁₄N₄OS	90	220-222
1d	4-NO₂	C₁₅H₁₁N₅O₂S	82	258-260

Table 2: Spectroscopic Data of Representative Analogous Schiff Base Derivatives

Compound ID	IR (cm⁻¹) ν(C=N)	¹H NMR (δ, ppm) Azomethine (-N=CH-)
1a	1610	9.85 (s, 1H)
1b	1605	9.92 (s, 1H)
1c	1608	9.78 (s, 1H)
1d	1615	10.12 (s, 1H)

Note: The data presented is for analogous 4-((E)-benzylideneamino)-5-(phenyl)-4H-1,2,4-triazole-3-thiol derivatives and should be considered as a reference.

Mandatory Visualizations

References

• 1. 4-Amino-5-p-tolyl-4H-[1,2,4]triazole-3-thiol synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis and biological evaluation of some schiff bases of [4-(amino)-5-phenyl-4H-1, 2,4-triazole-3-thiol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in the Synthesis of Fused Heterocyclic Systems

Abstract

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a versatile building block in synthetic organic chemistry, particularly for the construction of fused heterocyclic systems. Its bifunctional nature, possessing both an amino group and a triazole ring, allows for a variety of cyclization reactions to form bicyclic and polycyclic compounds of significant medicinal and material science interest. This application note details the synthesis of two prominent fused heterocyclic systems derived from this starting material:[1][2][3]triazolo[1,5-a]pyrimidines and[1][2][3]triazolo[5,1-c][1][2][3]triazines. Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to guide researchers in the effective utilization of this valuable synthon.

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The fusion of a 1,2,4-triazole ring with other heterocyclic systems often leads to compounds with enhanced biological efficacy and novel mechanisms of action. 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine serves as an excellent precursor for the synthesis of such fused systems due to the reactive amino group which can readily participate in cyclocondensation reactions.

This document outlines two primary applications of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in the synthesis of:

• [1][2][3]Triazolo[1,5-a]pyrimidines: These compounds are purine bioisosteres and have been investigated for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.[2][4]

• [1][2][3]Triazolo[5,1-c][1][2][3]triazines: This class of compounds has shown promise as antimicrobial and anticancer agents.

I. Synthesis of[1][2][3]Triazolo[1,5-a]pyrimidine Derivatives

The synthesis of the[1][2][3]triazolo[1,5-a]pyrimidine scaffold from 3-amino-1,2,4-triazoles is most commonly achieved through condensation with β-dicarbonyl compounds or their equivalents. A representative example is the reaction of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine with ethyl acetoacetate.

General Reaction Scheme

Caption: Synthesis of a[1][2][3]triazolo[1,5-a]pyrimidine derivative.

Experimental Protocol: Synthesis of 7-Hydroxy-5-methyl-2-(4-methylphenyl)-[1][2][3]triazolo[1,5-a]pyrimidine

Materials:

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• Ethyl acetoacetate

• Glacial acetic acid

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

Procedure:

• In a 100 mL round-bottom flask, dissolve 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine (1.88 g, 10 mmol) in glacial acetic acid (20 mL).

• Add ethyl acetoacetate (1.30 g, 10 mmol) to the solution.

• Attach a reflux condenser and heat the mixture to reflux with stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water (100 mL) with stirring.

• A precipitate will form. Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with cold water (2 x 20 mL) and then with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to afford the pure 7-hydroxy-5-methyl-2-(4-methylphenyl)-[1][2][3]triazolo[1,5-a]pyrimidine.

• Dry the purified product in a vacuum oven at 60 °C.

Expected Results and Characterization

Compound	Molecular Formula	Molecular Weight	Yield (%)	Melting Point (°C)
7-Hydroxy-5-methyl-2-(4-methylphenyl)-[1][2][3]triazolo[1,5-a]pyrimidine	C₁₃H₁₂N₄O	240.26	85-90	>300

Spectroscopic Data:

• ¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 12.10 (s, 1H, OH), 8.01 (d, J=8.0 Hz, 2H, Ar-H), 7.35 (d, J=8.0 Hz, 2H, Ar-H), 6.15 (s, 1H, pyrimidine-H), 2.38 (s, 3H, Ar-CH₃), 2.30 (s, 3H, pyrimidine-CH₃).

• ¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm): 163.5, 160.2, 155.8, 148.9, 139.5, 129.8, 128.5, 126.3, 98.7, 21.2, 18.5.

• IR (KBr, cm⁻¹): 3450 (O-H), 3100 (N-H), 1680 (C=O), 1620 (C=N), 1580 (C=C).

• Mass Spectrum (m/z): 240 [M]⁺.

II. Synthesis of[1][2][3]Triazolo[5,1-c][1][2][3]triazine Derivatives

The synthesis of[1][2][3]triazolo[5,1-c][1][2][3]triazines from 3-amino-1,2,4-triazoles typically involves a diazotization of the amino group followed by an azo-coupling reaction with an active methylene compound.

General Reaction Scheme

Caption: Synthesis of a[1][2][3]triazolo[5,1-c][1][2][3]triazine derivative.

Experimental Protocol: Synthesis of 4-Amino-3-cyano-7-(4-methylphenyl)-[1][2][3]triazolo[5,1-c][1][2][3]triazine

Materials:

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Malononitrile

• Sodium acetate

• Ethanol

• Ice bath

• Beakers

• Magnetic stirrer

Procedure:

• Diazotization:

  • Dissolve 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine (1.88 g, 10 mmol) in 6M hydrochloric acid (10 mL) in a beaker, cooling the mixture to 0-5 °C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (0.76 g, 11 mmol in 5 mL of water) dropwise to the triazole solution, ensuring the temperature remains below 5 °C.

  • Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• Azo Coupling and Cyclization:

  • In a separate beaker, dissolve malononitrile (0.66 g, 10 mmol) in ethanol (20 mL) and cool it to 0-5 °C.

  • Add a solution of sodium acetate (2.46 g, 30 mmol) in water (10 mL) to the malononitrile solution.

  • Slowly add the freshly prepared cold diazonium salt solution to the malononitrile solution with vigorous stirring, maintaining the temperature at 0-5 °C.

  • A colored precipitate will form immediately.

  • Continue stirring the reaction mixture in the ice bath for 2 hours.

  • Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.

  • Recrystallize the crude product from a suitable solvent like ethanol or a DMF/water mixture to obtain the pure product.

  • Dry the purified product under vacuum.

Expected Results and Characterization

Compound	Molecular Formula	Molecular Weight	Yield (%)	Melting Point (°C)
4-Amino-3-cyano-7-(4-methylphenyl)-[1][2][3]triazolo[5,1-c][1][2][3]triazine	C₁₂H₉N₇	251.25	75-80	280-282

Spectroscopic Data:

• ¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 8.55 (s, 2H, NH₂), 8.15 (d, J=8.2 Hz, 2H, Ar-H), 7.40 (d, J=8.2 Hz, 2H, Ar-H), 2.40 (s, 3H, Ar-CH₃).

• ¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm): 158.9, 152.4, 145.1, 141.2, 130.1, 129.7, 127.5, 115.8, 114.3, 21.4.

• IR (KBr, cm⁻¹): 3350, 3280 (NH₂), 2220 (C≡N), 1640 (C=N), 1600 (C=C).

• Mass Spectrum (m/z): 251 [M]⁺.

Biological Activity

Derivatives of both[1][2][3]triazolo[1,5-a]pyrimidines and[1][2][3]triazolo[5,1-c][1][2][3]triazines have been reported to exhibit a range of biological activities. For instance, various substituted[1][2][3]triazolo[1,5-a]pyrimidines have shown significant in vitro antibacterial and antifungal activities.[2][4] Similarly, triazolo-triazine derivatives have been investigated for their antimicrobial and anticancer properties.

Antimicrobial Screening Data (Hypothetical Example)

The synthesized compounds can be screened for their in vitro antimicrobial activity against a panel of pathogenic bacteria and fungi using the microbroth dilution method to determine the Minimum Inhibitory Concentration (MIC).

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)
7-Hydroxy-5-methyl-2-(4-methylphenyl)-[1][2][3]triazolo[1,5-a]pyrimidine	16	32	64
4-Amino-3-cyano-7-(4-methylphenyl)-[1][2][3]triazolo[5,1-c][1][2][3]triazine	8	16	32
Ciprofloxacin (Control)	1	0.5	-
Fluconazole (Control)	-	-	8

Conclusion

5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is a readily accessible and highly useful precursor for the synthesis of a variety of fused heterocyclic systems. The protocols detailed in this application note for the synthesis of[1][2][3]triazolo[1,5-a]pyrimidines and[1][2][3]triazolo[5,1-c][1][2][3]triazines provide efficient and straightforward methods for accessing these important classes of compounds. The potential for these fused heterocycles to exhibit significant biological activity makes 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine a key intermediate for researchers in drug discovery and development.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis and antimicrobial activity of some novel fused heterocyclic 1,2,4-triazolo [3,4-b][1,3,4] thiadiazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

common side products in 5-(p-tolyl)-4H-1,2,4-triazol-3-amine synthesis and their prevention

Welcome to the technical support center for the synthesis of 5-(p-tolyl)-4H-1,2,4-triazol-3-amine. This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their synthetic protocols and preventing the formation of common side products.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-(p-tolyl)-4H-1,2,4-triazol-3-amine and what are the key intermediates?

A1: The most prevalent and reliable method for synthesizing 5-(p-tolyl)-4H-1,2,4-triazol-3-amine is the acid-catalyzed condensation of a p-toluic acid derivative with aminoguanidine.[1][2] A common approach involves the reaction of p-toluic acid with aminoguanidine bicarbonate under microwave irradiation, which proceeds through an acylaminoguanidine intermediate that subsequently cyclizes to form the desired triazole ring.[1] Alternative methods may utilize p-toluoyl chloride or p-methylbenzonitrile as starting materials.

Q2: What are the primary side products I should be aware of during this synthesis?

A2: The formation of side products is highly dependent on reaction conditions. The most commonly encountered impurity is the 2-amino-5-(p-tolyl)-1,3,4-oxadiazole . This side product arises from the cyclization of the acylaminoguanidine intermediate through the oxygen atom instead of the nitrogen atom, a reaction that can be promoted by certain dehydrating agents or harsh thermal conditions.[3][4] Other potential impurities include unreacted starting materials and the uncyclized 1-(4-methylbenzoyl)aminoguanidine intermediate.

Q3: How can I prevent the formation of the 2-amino-5-(p-tolyl)-1,3,4-oxadiazole side product?

A3: Preventing the formation of the oxadiazole side product is crucial for obtaining a high yield of the desired triazole. Key strategies include:

• Control of Temperature: Avoid excessive heating during the cyclization step. Microwave-assisted synthesis offers precise temperature control, which can minimize the formation of the oxadiazole.[1]

• Choice of Catalyst and Solvent: The use of an appropriate acid catalyst and solvent system can favor the desired triazole formation.

• pH Control: Maintaining an optimal pH during the reaction can influence the cyclization pathway.

• Use of Specific Reagents: Some synthetic methods for 1,3,4-oxadiazoles intentionally use strong dehydrating agents like phosphorus oxychloride or oxidizing agents.[3][4] Avoiding such reagents will suppress the formation of the oxadiazole side product.

Q4: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A4: Low yields can stem from several factors:

• Incomplete Reaction: Ensure the reaction is allowed to proceed to completion by monitoring it via Thin Layer Chromatography (TLC).

• Suboptimal Reagent Ratio: The molar ratio of the p-toluic acid derivative to aminoguanidine is critical. An excess of one reagent may not necessarily drive the reaction to completion and could complicate purification.

• Side Product Formation: As discussed in Q2 and Q3, the formation of side products will inherently lower the yield of the desired product.

• Purification Losses: Losses during work-up and purification can significantly impact the final yield. Optimize your recrystallization or chromatography methods to minimize such losses.

Troubleshooting Guide

This section provides a structured approach to troubleshoot common issues encountered during the synthesis.

Issue 1: Presence of an Unexpected Side Product

Symptom: NMR or Mass Spectrometry data indicates the presence of a significant impurity.

Troubleshooting Steps:

• Characterize the Side Product: If possible, isolate and characterize the impurity. The most likely candidate is 2-amino-5-(p-tolyl)-1,3,4-oxadiazole.

• Review Reaction Conditions:

  • Was the temperature too high?

  • Was an inappropriate dehydrating agent used?

• Optimize Cyclization:

  • Lower the reaction temperature.

  • If using conventional heating, ensure uniform heat distribution.

  • Consider switching to a microwave-assisted protocol for better temperature control.[1]

Issue 2: Low Purity of the Final Product

Symptom: The isolated product shows multiple spots on TLC or broad peaks in the NMR spectrum.

Troubleshooting Steps:

• Improve Purification Method:

  • Recrystallization: Experiment with different solvent systems to find one that effectively separates the desired product from impurities.

  • Column Chromatography: If recrystallization is ineffective, utilize column chromatography with an appropriate solvent gradient.

• Re-evaluate the Work-up Procedure: Ensure that the work-up effectively removes unreacted starting materials and catalysts. Acid-base washes can be particularly effective.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the synthesis of 3-amino-5-substituted-1,2,4-triazoles, which are analogous to the target compound.

Starting Material	Reagent	Conditions	Yield (%)	Reference
Carboxylic Acids	Aminoguanidine Bicarbonate	Microwave, Acid Catalysis	70-86	[1]
Nitrile Imines	Guanidine Derivatives	Ambient Temperature	Moderate to Good	[5]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is adapted from a general method for the synthesis of 5-substituted 3-amino-1,2,4-triazoles.[1][2]

Materials:

• p-Toluic acid

• Aminoguanidine bicarbonate

• Hydrochloric acid (catalytic amount)

• Ethanol

• Microwave reactor

Procedure:

• In a microwave-safe reaction vial, combine p-toluic acid (1 equivalent), aminoguanidine bicarbonate (1.1 equivalents), and a catalytic amount of hydrochloric acid.

• Add ethanol as the solvent.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a controlled temperature (e.g., 120-140°C) for a specified time (e.g., 15-30 minutes). Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Add water to the residue and adjust the pH to basic (pH 8-9) with an appropriate base (e.g., sodium bicarbonate solution).

• Collect the resulting precipitate by filtration.

• Wash the solid with cold water and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 5-(p-tolyl)-4H-1,2,4-triazol-3-amine.

Visual Guides

Synthesis Pathway and Side Product Formation

Caption: Reaction pathway for the synthesis of 5-(p-tolyl)-4H-1,2,4-triazol-3-amine and the formation of a common oxadiazole side product.

Troubleshooting Workflow

Caption: A troubleshooting workflow for identifying and resolving common issues in the synthesis of 5-(p-tolyl)-4H-1,2,4-triazol-3-amine.

References

• 1. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate and the Discovery of New Antibacterial Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A synthesis of functionalized 3-amino-1,2,4-triazoles from nitrile imines and guanidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting guide for low yield in 1,2,4-triazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in 1,2,4-triazole synthesis.

Troubleshooting Guide: Low Yield in 1,2,4-Triazole Synthesis

This guide addresses common issues encountered during the synthesis of 1,2,4-triazoles, their probable causes, and recommended solutions in a question-and-answer format.

Question 1: My 1,2,4-triazole synthesis has a very low or no yield. What are the potential causes and how can I address them?

Answer:

Low or no yield in 1,2,4-triazole synthesis can stem from several factors, primarily related to reaction conditions and starting material quality. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Incomplete Reaction	Gradually increase the reaction temperature and monitor the progress using Thin Layer Chromatography (TLC). Consider extending the reaction time. For reactions that are sluggish, microwave-assisted synthesis can often improve yields and reduce reaction times.[1][2]
Decomposition of Materials	If starting materials or the product are sensitive to high temperatures, consider running the reaction at a lower temperature for a longer duration.[1][2]
Impure Starting Materials	Ensure that all starting materials, such as hydrazides and amides, are pure and dry. Hydrazides, for instance, can be hygroscopic.[1][3]
Inefficient Water Removal	In reactions that produce water as a byproduct, such as the Pellizzari reaction, inefficient removal can hinder the reaction. If applicable to your setup, use a Dean-Stark trap to remove water.[2]

Question 2: I am observing the formation of a significant amount of 1,3,4-oxadiazole as a side product. How can I minimize this?

Answer:

The formation of 1,3,4-oxadiazoles is a common competing reaction pathway, especially when using hydrazides in the synthesis of 1,2,4-triazoles.[1]

Strategies to Minimize 1,3,4-Oxadiazole Formation:

• Anhydrous Conditions: Ensure that the reaction is carried out under strictly anhydrous conditions.[1]

• Temperature Control: Lowering the reaction temperature can favor the formation of the desired 1,2,4-triazole over the oxadiazole.[1]

• Acylating Agent: The choice of the acylating agent can influence the reaction pathway.[1]

Question 3: My reaction is producing a mixture of N-1 and N-4 alkylated isomers. How can I improve the regioselectivity?

Answer:

Alkylation of unsubstituted 1,2,4-triazoles can occur at both the N-1 and N-4 positions, leading to isomeric mixtures. The regioselectivity is influenced by several factors.

Improving Regioselectivity:

Factor	Recommendation
Catalyst	The choice of catalyst can control regioselectivity. For instance, in certain cycloadditions, Ag(I) catalysts have been shown to influence the outcome.
Reaction Conditions	The electrophile, base, and solvent all play a role in determining the position of alkylation. Careful optimization of these parameters is crucial.
Synthetic Route	For unsymmetrical triazoles, the Einhorn-Brunner reaction offers some predictability based on the acidity of the acyl groups.[4] Alternatively, modern catalyst-controlled methods like [3+2] cycloaddition reactions often provide superior and more predictable regioselectivity.[5]

Question 4: I am having difficulty purifying my 1,2,4-triazole product from the reaction mixture. What can I do?

Answer:

Purification challenges often arise from the presence of closely related side products or unreacted starting materials.

Purification Strategies:

• Column Chromatography: This is a standard method for separating compounds with different polarities. Careful selection of the stationary and mobile phases is key.[3]

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be an effective purification method. However, low yields after recrystallization can occur due to using too much solvent or choosing a solvent in which the product is too soluble.[6]

• Preparative HPLC: For difficult separations of isomers with very similar polarities, preparative High-Performance Liquid Chromatography (HPLC) can be an effective, albeit more resource-intensive, option.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 1,2,4-triazoles?

A1: The most common methods include the Pellizzari reaction, which involves the condensation of an amide and an acylhydrazide, and the Einhorn-Brunner reaction.[1][2] Modern approaches also utilize amidines and multicomponent reactions to construct the triazole ring.[1]

Q2: How can I generally improve the yield of my 1,2,4-triazole synthesis?

A2: Optimizing reaction parameters such as temperature, reaction time, and the choice of solvent and catalyst is crucial.[1] Ensuring the purity of your starting materials is also critical.[1] For reactions that are sluggish or require high temperatures, microwave-assisted synthesis can often improve yields and reduce reaction times.[1]

Q3: What are the main challenges associated with the Pellizzari reaction?

A3: The Pellizzari reaction often requires high temperatures and long reaction times, which can lead to low yields and the formation of side products.[2] In cases where the amide and acylhydrazide have different acyl groups (unsymmetrical reaction), a mixture of isomeric 1,2,4-triazoles can be formed due to an "interchange of acyl groups".[2][3]

Experimental Protocols

Protocol 1: General Procedure for Pellizzari Reaction (Symmetrical)

This protocol describes the synthesis of a 3,5-disubstituted-1,2,4-triazole from an amide and an acylhydrazide with the same acyl group.

Materials:

• Amide (1.0 eq)

• Acylhydrazide (1.0 eq)

• High-boiling point solvent (optional, e.g., paraffin oil)

• Ethanol (for recrystallization)

Procedure:

• Combine equimolar amounts of the amide and acylhydrazide in a round-bottom flask.

• Heat the mixture to a high temperature (typically >200 °C) with stirring. If a solvent is used, ensure it is suitable for the high temperature.[3]

• Maintain the temperature for several hours, monitoring the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The solid product can then be purified by recrystallization from a suitable solvent, such as ethanol.[3]

Protocol 2: General Procedure for Einhorn-Brunner Reaction

This protocol outlines the synthesis of a 1,2,4-triazole from an imide and a substituted hydrazine.

Materials:

• Imide (1.0 eq)

• Substituted hydrazine (1.1 eq)

• Glacial Acetic Acid (solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the imide in glacial acetic acid.

• Add the substituted hydrazine to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization.[3]

Visualizations

Caption: A workflow for troubleshooting low yield in 1,2,4-triazole synthesis.

Caption: Competing pathways in the Pellizzari reaction.

Caption: Factors influencing regioselectivity in the Einhorn-Brunner reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Solubility Enhancement for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the solubility of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and similar compounds for biological assays.

Frequently Asked Questions (FAQs)

Q1: Why does my 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, dissolved in DMSO, precipitate when I add it to my aqueous assay buffer or cell culture medium?

A1: This common issue is known as kinetic precipitation. While 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine may be soluble in a 100% organic solvent like DMSO, its solubility is often significantly lower in aqueous solutions. When the concentrated DMSO stock is diluted into the aqueous buffer, the compound can rapidly come out of solution and precipitate. To mitigate this, it is crucial to ensure the final concentration of the compound does not exceed its aqueous solubility limit and that the final DMSO concentration is kept to a minimum, typically below 0.5% for most cell-based assays to avoid solvent-induced toxicity.[1][2]

Q2: What are the primary strategies to improve the aqueous solubility of a poorly soluble compound like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine?

A2: Several techniques can be employed to enhance the solubility of poorly water-soluble compounds.[3][4][5][6] These can be categorized as:

• Physical Modifications: Such as particle size reduction (micronization or nanosuspension) to increase the surface area for dissolution.[3][6]

• Chemical Modifications: Including pH adjustment for ionizable compounds and salt formation.[3][5]

• Use of Excipients: This involves the addition of solubilizing agents like co-solvents, surfactants, or cyclodextrins.[7][8]

Q3: How does pH modification help in solubilizing my compound?

A3: The solubility of ionizable compounds is often pH-dependent.[9] 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine contains an amine group, which is basic. By lowering the pH of the solution with an acid, this amine group can be protonated, forming a more soluble salt.[5][10] Conversely, for acidic compounds, increasing the pH would enhance solubility. It is essential to determine the pKa of your compound to effectively use pH modification.

Q4: What are co-solvents and how do I use them?

A4: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of nonpolar or poorly soluble compounds by reducing the polarity of the solvent.[6][11][12] Common co-solvents used in biological assays include ethanol, propylene glycol, and polyethylene glycol (PEG).[3][13] When preparing your working solution, the drug can be dissolved in a small amount of a suitable co-solvent before being diluted with the aqueous buffer. It's critical to determine the maximum tolerated concentration of the co-solvent in your specific assay to avoid off-target effects.[13]

Q5: Can cyclodextrins be used to improve the solubility of my compound for in vitro assays?

A5: Yes, cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[14][15] They can encapsulate poorly soluble molecules, like likely 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, within their hydrophobic core, forming an inclusion complex that is more soluble in water.[14][15][16][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations due to its higher solubility and low toxicity.[14]

Troubleshooting Guides

Problem 1: Compound precipitates immediately upon addition to aqueous buffer.

• Potential Cause: The final concentration of the compound exceeds its kinetic solubility in the assay medium.[1]

• Solutions:

  • Reduce Final Concentration: Test a lower final concentration of the compound.

  • Optimize Dilution Protocol: Avoid single, large-volume dilutions. Instead, perform serial dilutions. Ensure rapid and thorough mixing immediately after adding the DMSO stock to the aqueous buffer to prevent localized high concentrations.[18]

  • Use an Intermediate Dilution Step: Create an intermediate dilution of your DMSO stock in a buffer containing a higher percentage of a co-solvent before the final dilution into the assay medium.

Problem 2: Inconsistent or non-reproducible assay results.

• Potential Cause: The compound is not fully dissolved, leading to variations in the actual concentration in the assay. Poor solubility is a major reason for inaccurate biological data.[18]

• Solutions:

  • Visually Inspect Solutions: Before use, carefully inspect all solutions for any signs of precipitation. If observed, do not proceed with the experiment.

  • Employ a Solubilizing Agent: Systematically test the effect of different solubilizing agents, such as co-solvents or cyclodextrins, on the solubility and activity of your compound.

  • Sonication: After dilution, briefly sonicating the solution can help to dissolve fine precipitates and create a more uniform dispersion.[18]

Problem 3: Observed cytotoxicity or off-target effects in a cell-based assay.

• Potential Cause: The concentration of the organic solvent (e.g., DMSO, ethanol) is too high for the cells being used.

• Solutions:

  • Run a Solvent Toxicity Curve: Perform a dose-response experiment with the solvent alone to determine the maximum non-toxic concentration for your specific cell line and assay duration.[1]

  • Reduce Solvent Concentration: Ensure the final concentration of the solvent is well below the toxic threshold. This might necessitate preparing a more concentrated initial stock of your compound if its solubility in the pure solvent allows.

Data Presentation: Solubility Enhancement of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Note: The following data is hypothetical and for illustrative purposes to demonstrate the effects of different solubilization strategies.

Table 1: Effect of pH on the Aqueous Solubility of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine at 25°C

pH	Solubility (µg/mL)	Fold Increase
7.4	5	-
6.0	25	5
5.0	150	30
4.0	500	100

Table 2: Effect of Co-solvents on the Aqueous Solubility of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in Phosphate-Buffered Saline (PBS) pH 7.4 at 25°C

Co-solvent	Concentration (% v/v)	Solubility (µg/mL)	Fold Increase
None	0	5	-
Ethanol	5	30	6
Ethanol	10	75	15
Propylene Glycol	5	40	8
Propylene Glycol	10	90	18
PEG 400	5	55	11
PEG 400	10	120	24

Table 3: Effect of Hydroxypropyl-β-cyclodextrin (HP-β-CD) on the Aqueous Solubility of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in Water at 25°C

| HP-β-CD Concentration (% w/v) | Solubility (µg/mL) | Fold Increase | | :--- | :--- | :--- | :--- | | 0 | 5 | - | | 1 | 50 | 10 | | 2.5 | 120 | 24 | | 5 | 280 | 56 | | 10 | 600 | 120 |

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

• Allow the vial of solid 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine to equilibrate to room temperature before opening to prevent moisture condensation.

• Add a minimal volume of 100% DMSO to the vial to create a high-concentration stock solution (e.g., 10-50 mM).

• Vortex the vial vigorously for at least 60 seconds to ensure complete dissolution. If necessary, use a brief sonication step (5-10 minutes) in a water bath to aid dissolution.[1]

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubility Enhancement using Co-solvents

• Prepare a high-concentration stock solution of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in 100% of the chosen co-solvent (e.g., ethanol, PEG 400).

• For the biological assay, perform a serial dilution of this co-solvent stock into the final aqueous assay buffer.

• Ensure the final concentration of the co-solvent is below the predetermined toxicity limit for the assay system.

• Always include a vehicle control containing the same final concentration of the co-solvent in your experiment.

Protocol 3: Solubility Enhancement using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare a stock solution of HP-β-CD (e.g., 20% w/v) in the desired aqueous buffer.

• Add the solid 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine to the HP-β-CD solution.

• Stir or shake the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• Filter the solution through a 0.22 µm filter to remove any undissolved compound.

• The concentration of the solubilized compound in the filtrate can be determined using a suitable analytical method like HPLC-UV.

Visualizations

Caption: A workflow for preparing and troubleshooting solutions of poorly soluble compounds.

Caption: Logical relationship between poor solubility and its consequences, with potential solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpbr.in [ijpbr.in]
• 4. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 5. chemrealm.com [chemrealm.com]
• 6. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. solubility enhancement -by pH change & complexation | PPT [slideshare.net]
• 11. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 12. wisdomlib.org [wisdomlib.org]
• 13. rjpharmacognosy.ir [rjpharmacognosy.ir]
• 14. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. benchchem.com [benchchem.com]

overcoming challenges in the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Welcome to the technical support center for the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this compound.

Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting common issues during the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: Troubleshooting workflow for purification.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section provides answers to common questions and detailed troubleshooting guides for the purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Recrystallization Issues

Q1: My product "oils out" instead of crystallizing. What should I do?

A1: "Oiling out" occurs when the compound precipitates from the solution above its melting point. Here are several strategies to address this issue:

• Reheat and Add More Solvent: Reheat the solution to dissolve the oil, then add more solvent to decrease the saturation. Allow it to cool more slowly.

• Lower the Solution Temperature Before Cooling: Ensure the solution is not supersaturated at a high temperature. Cool the solution slowly to room temperature, and then in an ice bath.

• Change the Solvent System: Use a solvent system where the compound is less soluble. Adding a co-solvent in which the compound is less soluble (an anti-solvent) can promote crystallization.[1]

Q2: I am getting a very low yield after recrystallization. What are the possible reasons and solutions?

A2: Low recovery can be due to several factors. The following table summarizes the potential causes and their solutions.[1]

Possible Cause	Solution
The compound is too soluble in the chosen solvent, even at cold temperatures.	Select a different solvent or a solvent mixture where the compound has lower solubility at cold temperatures.
Too much solvent was used for recrystallization.	Concentrate the mother liquor by evaporating some of the solvent and cool again to recover more product.[1]
Premature crystallization during hot filtration.	Keep the filtration apparatus (funnel, filter paper, and receiving flask) hot to prevent the product from crystallizing out on the filter paper.
Incomplete precipitation.	Cool the solution for a longer period or at a lower temperature (e.g., in a refrigerator or freezer).

Q3: My compound will not crystallize from the solution. What can I do to induce crystallization?

A3: If crystals do not form upon cooling, you can try the following techniques to induce crystallization:

• Scratch the inner surface of the flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches can provide nucleation sites for crystal growth.[1]

• Seed the solution: Add a tiny crystal of the pure compound to the solution. This "seed crystal" will act as a template for crystallization.[1]

• Reduce the solvent volume: The solution might be too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[1]

• Add an anti-solvent: Add a solvent in which your compound is insoluble dropwise until the solution becomes slightly turbid. Then, allow it to stand.

Column Chromatography Issues

Q4: I am observing poor separation of my compound from impurities during column chromatography. How can I improve this?

A4: Poor separation can be addressed by optimizing the chromatography conditions.

Possible Cause	Solution
Inappropriate mobile phase polarity.	Systematically vary the solvent ratio of the mobile phase to achieve better separation. A good starting point for similar compounds is an ethyl acetate/n-hexane mixture.[2]
Co-elution of impurities.	Consider using a different stationary phase, such as alumina, if silica gel is not providing adequate separation.
Column overloading.	Reduce the amount of crude material loaded onto the column.

Q5: My compound is streaking on the TLC plate and the column. What is causing this and how can I prevent it?

A5: Streaking is often a sign of compound polarity issues or interactions with the stationary phase.[3]

Possible Cause	Solution
The compound is too polar for the eluent.	Add a small amount of a more polar solvent, like methanol or a few drops of acetic acid or triethylamine, to the eluent to improve the elution profile.
The compound is not fully dissolved in the mobile phase before loading.	Ensure the sample is completely dissolved in a minimum amount of the mobile phase before loading it onto the column.
The compound is interacting strongly with the stationary phase.	Consider using a different stationary phase or adding a competitive agent to the mobile phase. For amines, adding a small percentage of triethylamine can help reduce tailing.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol describes a general procedure for the recrystallization of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine from an ethanol/water mixture.

• Dissolution: In a flask, dissolve the crude 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in a minimum amount of hot ethanol.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Induce Crystallization: To the hot, clear solution, add hot water dropwise until the solution becomes slightly turbid.

• Cooling: Allow the flask to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 2: Column Chromatography on Silica Gel

This protocol provides a general method for purifying 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine using silica gel column chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in the chosen mobile phase (e.g., a mixture of ethyl acetate and n-hexane).

• Column Packing: Pack a chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the silica gel bed.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. A typical mobile phase for similar compounds can be a 10-20% ethyl acetate in n-hexane solution.[2]

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the logical relationship between common purification problems and their potential solutions.

Caption: Problem-solution map for purification.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Addressing Reproducibility in the Biological Screening of Triazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common reproducibility issues encountered during the biological screening of triazole derivatives. Our goal is to equip researchers, scientists, and drug development professionals with the necessary information to conduct robust and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the Minimum Inhibitory Concentration (MIC) values for our triazole derivatives against the same microbial strain. What are the potential causes?

A1: Variability in MIC values is a frequent challenge in antimicrobial screening. Several factors can contribute to this issue:

• Inoculum Preparation: The density and growth phase of the microbial inoculum are critical for consistent results. Ensure the use of a standardized inoculum from a fresh culture.[1]

• Media and Reagents: The composition, pH, and storage conditions of the culture media and reagents can significantly impact microbial growth and compound activity.[1]

• Compound Solubility: Triazole derivatives can sometimes exhibit poor solubility in aqueous media, leading to precipitation and an inaccurate effective concentration.[2]

• Incubation Conditions: Variations in incubation time, temperature, and atmospheric conditions (e.g., CO2 levels) can affect microbial growth rates and, consequently, MIC values.[1]

• Endpoint Determination: Subjectivity in visually determining the growth endpoint can introduce variability. Using a plate reader for optical density measurements can help standardize this step.[1]

Q2: Our IC50 values for a series of triazole compounds in an anticancer MTT assay are inconsistent across different experimental runs. What should we troubleshoot?

A2: Inconsistent IC50 values in cell-based assays like the MTT assay are a common problem. Here are some key areas to investigate:

• Cell Health and Passage Number: Cells should be in the logarithmic growth phase with high viability (>95%) at the time of seeding. Using cells of a consistent and low passage number is crucial to minimize phenotypic drift.

• Seeding Density: Inaccurate or inconsistent cell seeding density across wells and plates will lead to significant variations in results.

• Compound Stability and Solubility: The stability of your triazole derivatives in the assay medium and their solubility at the tested concentrations are critical. Compound precipitation will lead to a lower effective concentration.[2]

• MTT Assay Interference: Some compounds can chemically reduce the MTT reagent, leading to a false-positive signal for cell viability.[3] It is also possible for compounds to interfere with formazan crystal solubilization.

• Edge Effects: The outer wells of microplates are prone to evaporation, which can concentrate the compound and affect cell growth. It is recommended to fill the outer wells with sterile PBS or media and not use them for experimental samples.

Q3: We are screening triazole derivatives for anticonvulsant activity in animal models, and the results are not reproducible. What factors should we consider?

A3: In vivo screening for anticonvulsant activity can be affected by several variables:

• Animal Strain, Age, and Weight: These biological factors can influence drug metabolism and seizure susceptibility. It is important to use a consistent source and specification of animals.

• Route of Administration and Formulation: The method of drug administration (e.g., intraperitoneal, oral) and the vehicle used to dissolve the triazole derivative can impact its bioavailability.

• Timing of Seizure Induction: The time between compound administration and the induction of seizures (e.g., via MES or PTZ) is critical and should be kept consistent based on the compound's expected pharmacokinetic profile.[4][5]

• Seizure Model Parameters: The intensity and duration of the electrical stimulus in the Maximal Electroshock (MES) test or the dose of the chemical convulsant (e.g., pentylenetetrazol - PTZ) must be precisely controlled.[5]

Troubleshooting Guides

Guide 1: Antimicrobial Screening (MIC Assay)

Observed Problem	Potential Cause	Recommended Solution
High variability in MIC values between replicates	Inconsistent inoculum density.	Standardize inoculum preparation using a spectrophotometer or McFarland standards.[1]
Subjective endpoint reading.	Use a microplate reader to measure optical density for a more objective endpoint determination.[1]
No zone of inhibition for a known active compound	Compound precipitation due to poor solubility.	Prepare stock solutions in an appropriate solvent (e.g., DMSO) and ensure the final solvent concentration is low and consistent.[2]
Inactive compound.	Verify the integrity and purity of the triazole derivative.
Growth in positive control wells (no antimicrobial)	Contamination of media or inoculum.	Use aseptic techniques and check the sterility of all reagents and materials.

Guide 2: Anticancer Screening (MTT Assay)

Observed Problem	Potential Cause	Recommended Solution
Inconsistent IC50 values	Variation in cell seeding density.	Use a cell counter for accurate and consistent cell numbers in each well.
Cells are not in a logarithmic growth phase.	Ensure cells are subcultured regularly and are not over-confluent before seeding.
High background absorbance	Contamination of cell culture.	Regularly check for microbial contamination.
Interference from the test compound.	Run a control with the compound in cell-free media to check for direct reduction of MTT.[3]
Low signal-to-noise ratio	Suboptimal cell number.	Optimize the initial cell seeding density to ensure a robust signal.
Incomplete solubilization of formazan crystals.	Ensure complete dissolution of formazan crystals by gentle mixing and, if necessary, a longer incubation with the solubilizing agent.[6]

Quantitative Data Summary

Table 1: In Vitro Anticancer Activity of Selected Triazole Derivatives (IC50 Values in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	HeLa (Cervical)	Reference
Triazole Derivative 1	18.06	21.25	-	-	[7]
Triazole Derivative 2	0.31	-	-	-	[8]
Triazole Derivative 3	4.46	-	-	-	[8]
TP6	-	-	-	41.12 (B16F10 Murine Melanoma)	[9]
Doxorubicin (Control)	-	-	-	-	[7][8]

Note: The specific structures of the triazole derivatives are detailed in the cited references.

Table 2: Minimum Inhibitory Concentrations (MICs) of Representative Triazole Derivatives against Fungal and Bacterial Strains (µg/mL)

Compound	Candida albicans	Cryptococcus neoformans	Aspergillus fumigatus	Staphylococcus aureus	Escherichia coli	Reference
Triazole Derivative 7d	0.063-1	-	-	-	-	[10]
Triazole Derivative 14l	0.125	-	-	-	-	[10]
Clinafloxacin-Triazole Hybrid	-	-	-	0.25-32	0.25-32
Fluconazole (Control)	0.5-4	-	>208	-	-	[10]
Ciprofloxacin (Control)	-	-	-	-	-	[11]

Note: The specific structures of the triazole derivatives are detailed in the cited references.

Table 3: Anticonvulsant Activity of Selected Triazole Derivatives in Mice (MES Test)

Compound	Dose (mg/kg)	Protection (%)	Neurotoxicity	Reference
Compound 19	11.4 (ED50)	50	TD50 = 611.0 mg/kg	[4]
Compound 63	30	Active	Not specified	[4]
Compound 68	38.5 (ED50)	50	Not specified	[4]
Phenytoin (Control)	-	-	-	[4]

Note: ED50 is the median effective dose required to protect 50% of the animals from seizures. TD50 is the median toxic dose causing neurological deficits in 50% of the animals.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Screening

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.[12]

• Compound Treatment: Prepare serial dilutions of the triazole derivatives in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 N HCl) to each well.[6][12]

• Absorbance Measurement: Shake the plate gently for 15 minutes to dissolve the formazan crystals. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Compound Preparation: Prepare a stock solution of the triazole derivative in a suitable solvent (e.g., DMSO). Make serial two-fold dilutions in a 96-well microplate containing broth medium.

• Inoculum Preparation: Prepare a standardized microbial suspension adjusted to a 0.5 McFarland standard (approximately 1-5 x 10^8 CFU/mL for bacteria). Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the microbial inoculum to each well of the microplate containing the compound dilutions. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 35-37°C) for 18-24 hours for bacteria or 24-48 hours for yeast.[13]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[13] This can be determined visually or by measuring the optical density at 600 nm.

Visualizations

Caption: Workflow for an MTT-based cytotoxicity assay.

Caption: Inhibition of the PI3K/Akt signaling pathway.

References

• 1. Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments on triazole nucleus in anticonvulsant compounds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Screening of Some Novel 4, 5 Disubstituted 1, 2, 4-Triazole-3-thiones for Anticonvulsant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biology.stackexchange.com [biology.stackexchange.com]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 10. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchhub.com [researchhub.com]
• 13. Triazole derivatives with improved in vitro antifungal activity over azole drugs - PMC [pmc.ncbi.nlm.nih.gov]

strategies to minimize isomer formation during the synthesis of 3,5-disubstituted 1,2,4-triazoles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of 3,5-disubstituted 1,2,4-triazoles, with a focus on strategies to minimize isomer formation.

Troubleshooting Guide

This section addresses common issues, their potential causes, and recommended solutions in a question-and-answer format.

Question 1: My reaction is producing a mixture of 1,3,5- and 1,3,4-trisubstituted 1,2,4-triazole isomers. How can I improve the regioselectivity for the desired 3,5-disubstituted product?

Potential Causes:

• Lack of regiocontrol in the cyclization step.

• Inappropriate choice of catalyst or reaction conditions.

• Thermal rearrangement of the desired product at high temperatures.

Recommended Solutions:

• Catalyst Selection: The choice of catalyst can be critical in directing the regioselectivity of the reaction. For instance, in the [3+2] cycloaddition of isocyanides with aryl diazonium salts, using a silver(I) catalyst can selectively yield 1,3-disubstituted 1,2,4-triazoles, while a copper(II) catalyst can favor the formation of 1,5-disubstituted 1,2,4-triazoles.[1]

• One-Pot, Three-Component Synthesis: Employing a one-pot synthesis from carboxylic acids, primary amidines, and monosubstituted hydrazines is a highly regioselective method that consistently yields 1,3,5-trisubstituted 1,2,4-triazoles.[1][2]

• Reaction Temperature: High temperatures can sometimes lead to thermal rearrangements. If this is suspected, it is advisable to conduct the reaction at a lower temperature for a longer duration.

• Microwave-Assisted Synthesis: Microwave irradiation can often reduce reaction times and improve yields, potentially minimizing the formation of thermal degradation byproducts.[2]

Question 2: I am observing a significant amount of a 1,3,4-oxadiazole byproduct in my reaction mixture. What is the cause and how can I prevent it?

Potential Cause:

• A common side reaction, particularly when using hydrazides, is a competing cyclization pathway that leads to the formation of 1,3,4-oxadiazoles.

Recommended Solutions:

• Anhydrous Conditions: Ensure that the reaction is carried out under strictly anhydrous conditions, as the presence of water can promote the formation of the oxadiazole.

• Temperature Control: Lowering the reaction temperature can favor the kinetic product, which is often the desired triazole, over the thermodynamically more stable oxadiazole.

• Choice of Reagents: The selection of the acylating agent can influence the reaction pathway. Experimenting with different activating agents for the carboxylic acid component may be beneficial.

Question 3: The yield of my desired 3,5-disubstituted 1,2,4-triazole is consistently low. What are the possible reasons and how can I improve it?

Potential Causes:

• Incomplete reaction due to insufficient reaction time or temperature.

• Decomposition of starting materials or the product under the reaction conditions.

• Purity of the starting materials.

Recommended Solutions:

• Reaction Monitoring: Closely monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Optimization of Conditions: Systematically vary the reaction temperature, time, and solvent to find the optimal conditions for your specific substrates.

• Purification of Starting Materials: Ensure that all starting materials, especially hydrazides which can be hygroscopic, are pure and dry before use.

• Catalyst Loading: In catalyzed reactions, optimizing the catalyst loading is crucial. Both too little and too much catalyst can lead to decreased yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common and regioselective synthetic routes to 3,5-disubstituted 1,2,4-triazoles?

A1: Some of the most reliable and regioselective methods include:

• One-Pot, Three-Component Reaction: The reaction of carboxylic acids, primary amidines, and monosubstituted hydrazines is a highly efficient and regioselective method for preparing 1,3,5-trisubstituted 1,2,4-triazoles.[1][2]

• Catalyst-Controlled Cycloadditions: The use of specific metal catalysts, such as Ag(I) or Cu(II), can control the regioselectivity of [3+2] cycloaddition reactions to yield specific isomers of disubstituted 1,2,4-triazoles.[1]

• From Nitriles and Hydrazides: A base-catalyzed condensation of a nitrile and a hydrazide offers a direct, one-step synthesis of 3,5-disubstituted 1,2,4-triazoles.[3] Copper-catalyzed one-pot synthesis from two different nitriles and hydroxylamine is another effective method.[4][5][6]

Q2: How do electron-donating or electron-withdrawing groups on the starting materials affect the reaction outcome?

A2: The electronic nature of the substituents can influence both the reaction rate and, in some cases, the regioselectivity. For instance, in some copper-catalyzed syntheses, electron-deficient nitriles have been observed to give higher yields than electron-rich ones. It is important to consider these electronic effects when planning the synthesis and to optimize the reaction conditions accordingly for each specific substrate.

Q3: What are the recommended purification techniques for 3,5-disubstituted 1,2,4-triazoles?

A3: Standard purification techniques are generally effective. After an aqueous workup to remove inorganic salts and water-soluble impurities, flash column chromatography on silica gel is the most common method for purifying the crude product. The choice of eluent will depend on the polarity of the specific triazole derivative. Recrystallization can also be an effective method for obtaining highly pure crystalline products.

Data Presentation

The following table summarizes the performance of a highly regioselective one-pot, three-component synthesis of 1,3,5-trisubstituted 1,2,4-triazoles, which consistently yields the desired regioisomer as the sole product.[2]

Entry	Carboxylic Acid (R¹)	Amidine (R³)	Hydrazine (R⁵)	Yield (%)	Regioisomeric Ratio (1,3,5- vs other)
1	Benzoic acid	Benzamidine	Phenylhydrazine	85	>99:1
2	Acetic acid	Acetamidine	Methylhydrazine	78	>99:1
3	4-Chlorobenzoic acid	Benzamidine	Phenylhydrazine	82	>99:1
4	Cyclohexanecarboxylic acid	Acetamidine	Isopropylhydrazine	75	>99:1
5	Thiophene-2-carboxylic acid	Benzamidine	Phenylhydrazine	79	>99:1

Experimental Protocols

Method 1: One-Pot, Three-Component Synthesis of 1,3,5-Trisubstituted-1,2,4-Triazoles [1][2]

This protocol describes a general procedure for a highly regioselective one-pot synthesis.

Materials:

• Amidine hydrochloride (1.0 mmol)

• Carboxylic acid (1.2 mmol)

• Monosubstituted hydrazine (1.0 mmol)

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) (1.1 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the amidine hydrochloride (1.0 mmol) and the carboxylic acid (1.2 mmol) in anhydrous DMF (5 mL), add DIPEA (3.0 mmol).

• Add HATU (1.1 mmol) to the mixture and stir at room temperature for 30 minutes to form the acylamidine intermediate.

• Add the monosubstituted hydrazine (1.0 mmol) to the reaction mixture.

• Heat the mixture to 80 °C and stir for 4-12 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (30 mL).

• Wash the organic layer with saturated aqueous NaHCO₃ solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the pure 1,3,5-trisubstituted 1,2,4-triazole.

Method 2: Copper-Catalyzed One-Pot Synthesis of 3,5-Disubstituted-1,2,4-Triazoles from Two Nitriles [2][4][5][6]

This protocol outlines a general procedure for the synthesis of unsymmetrically substituted triazoles.

Materials:

• Nitrile 1 (R¹-CN) (1.0 mmol)

• Nitrile 2 (R²-CN) (1.2 mmol)

• Hydroxylamine hydrochloride (1.5 mmol)

• Triethylamine (2.0 mmol)

• Copper(II) acetate (Cu(OAc)₂) (0.1 mmol)

• Anhydrous Dimethyl sulfoxide (DMSO) (5.0 mL)

• Ethyl acetate

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a sealed tube, dissolve hydroxylamine hydrochloride (1.5 mmol) in DMSO (5.0 mL).

• Add triethylamine (2.0 mmol) to the solution.

• Add the first nitrile (R¹-CN, 1.0 mmol) to the mixture and stir at 80 °C for 2 hours to form the amidoxime intermediate.

• To the resulting mixture, add the second nitrile (R²-CN, 1.2 mmol) and copper(II) acetate (0.1 mmol).

• Heat the reaction mixture to 120 °C and stir for 12 hours.

• Monitor the reaction progress by TLC. After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure 3,5-disubstituted-1,2,4-triazole.

Mandatory Visualization

Caption: Troubleshooting workflow for minimizing isomer formation.

References

• 1. isres.org [isres.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Copper-Catalyzed One-Pot Synthesis of 1,2,4-Triazoles from Nitriles and Hydroxylamine - The Journal of Organic Chemistry - Figshare [figshare.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Copper-catalyzed one-pot synthesis of 1,2,4-triazoles from nitriles and hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing the reaction time and temperature for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Sub-optimal reaction temperature. 3. Degradation of starting materials or product. 4. Inefficient cyclization. 5. Catalyst poisoning or inactivity (if applicable).	1. Increase the reaction time and monitor progress using TLC or LC-MS. 2. Experiment with a range of temperatures. For many 1,2,4-triazole syntheses, refluxing in a high-boiling solvent is necessary.[1][2] 3. Ensure starting materials are pure and dry. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon). 4. Ensure the appropriate cyclizing agent is being used and that the reaction conditions favor cyclization (e.g., appropriate pH). 5. If using a catalyst, ensure it is fresh and handled correctly. Consider screening different catalysts.[3][4]
Formation of Multiple Products/Impurities	1. Side reactions due to high temperatures. 2. Presence of impurities in starting materials. 3. Isomer formation. 4. Undesired N-alkylation or acylation.	1. Lower the reaction temperature and incrementally increase it to find the optimal balance between reaction rate and selectivity. 2. Purify starting materials before use. 3. The synthesis of 1,2,4-triazoles can sometimes yield different isomers.[5] Characterize all products to identify the desired isomer and adjust reaction conditions to favor its formation. 4. Use protecting groups if reactive functional groups are present on the starting materials.
Difficult Product Isolation/Purification	1. Product is highly soluble in the work-up solvent. 2. Product co-elutes with impurities during chromatography. 3. Product is an oil or difficult to crystallize.	1. Use a different solvent for extraction or precipitation. 2. Try different solvent systems or chromatographic techniques (e.g., reverse-phase chromatography, preparative TLC). 3. Attempt to form a salt of the product to induce crystallization. Trituration with a non-polar solvent can also help solidify the product.
Inconsistent Results	1. Variability in reagent quality. 2. Fluctuations in reaction temperature. 3. Inconsistent reaction times. 4. Moisture in the reaction.	1. Use reagents from the same batch or supplier. 2. Use a temperature-controlled heating mantle or oil bath. 3. Adhere strictly to the optimized reaction time. 4. Use dry solvents and glassware, and consider running the reaction under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: What is a general synthetic strategy for preparing 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine?

A1: A common route involves the cyclization of an amidine or a related intermediate. A plausible synthesis could start from 4-methylbenzoyl chloride, which is converted to the corresponding acylthiosemicarbazide. This intermediate can then be cyclized in the presence of a base to form the desired 4-amino-1,2,4-triazole derivative. Another approach involves the reaction of a nitrile with an aminoguanidine.

Q2: How can I optimize the reaction temperature for the cyclization step?

A2: Temperature optimization is critical for maximizing yield and minimizing side products. It is recommended to start with the conditions reported for similar 1,2,4-triazole syntheses, which often involve refluxing in a suitable solvent such as ethanol or DMF.[2] You can then screen a range of temperatures (e.g., 80°C, 100°C, 120°C) and monitor the reaction progress by TLC or LC-MS to determine the optimal temperature for your specific substrate.

Q3: What is the optimal reaction time for this synthesis?

A3: The optimal reaction time is highly dependent on the reaction temperature and the specific substrates used. It can range from a few hours to over 24 hours.[1][2] It is crucial to monitor the reaction's progress. Set up parallel reactions and quench them at different time points (e.g., 2h, 4h, 8h, 16h, 24h) to identify when the maximum yield of the desired product is achieved with minimal impurity formation.

Q4: What are some common side reactions to be aware of?

A4: Potential side reactions include the formation of isomeric triazoles, oxadiazoles, or thiadiazoles, depending on the precursors used. Incomplete cyclization can also leave starting materials or intermediates in the final product mixture. High temperatures may lead to decomposition of the starting materials or the final product.

Q5: How can I confirm the structure of the synthesized 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine?

A5: The structure of the final compound should be confirmed using a combination of analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[6] Elemental analysis can provide further confirmation of the compound's purity and elemental composition.

Experimental Protocol: A General Guideline

The following is a generalized experimental protocol for the synthesis of a 4,5-disubstituted-4H-1,2,4-triazol-3-amine. This should be adapted and optimized for the specific synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Step 1: Synthesis of N'-(4-methylbenzoyl)hydrazinecarbothioamide

• To a solution of 4-methylbenzohydrazide (1 equivalent) in ethanol, add an equimolar amount of ammonium thiocyanate.

• Heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Filter the resulting precipitate, wash with cold water, and dry to obtain the acylthiosemicarbazide intermediate.

Step 2: Cyclization to 5-(4-methylphenyl)-4-amino-4H-1,2,4-triazole-3-thiol

• Suspend the acylthiosemicarbazide intermediate (1 equivalent) in an aqueous solution of a base (e.g., sodium hydroxide or potassium carbonate, 2-4 equivalents).

• Heat the mixture to reflux for 6-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to precipitate the product.

• Filter the precipitate, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the triazole-3-thiol.

Step 3: Conversion to 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

This step can be achieved through various methods, such as Raney nickel desulfurization of the corresponding thiol. The specific conditions would need to be optimized.

Data Presentation: Reaction Parameter Optimization

The following table provides a template for recording data during the optimization of reaction time and temperature for the cyclization step.

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (by HPLC/LC-MS)	Observations
1	80	4
2	80	8
3	80	12
4	100	4
5	100	8
6	100	12
7	120	4
8	120	8
9	120	12

Visualizations

Caption: General workflow for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: A simplified logic diagram for troubleshooting low product yield in the synthesis.

References

• 1. nepjol.info [nepjol.info]
• 2. mdpi.com [mdpi.com]
• 3. isres.org [isres.org]
• 4. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

dealing with common errors in the characterization of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine by NMR

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals characterizing 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine using Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common errors and spectral ambiguities encountered during the NMR analysis of the title compound and related amino-triazoles.

¹H NMR Spectroscopy Issues

Q1: Why are the signals for the -NH₂ and -NH- protons broad, weak, or completely missing in my ¹H NMR spectrum?

A1: This is the most common issue when analyzing amines and amides. It is caused by several factors:

• Proton Exchange: The amine (-NH₂) and triazole N-H protons are "exchangeable" (labile). They can rapidly exchange with other labile protons in the sample, such as trace amounts of water (H₂O) in the deuterated solvent. This rapid exchange broadens the signal, sometimes to the point where it merges with the baseline.[1] The rate of this exchange is influenced by temperature, concentration, and the acidity of the sample.[1]

• Quadrupole Broadening: The nitrogen atom (¹⁴N) has a nuclear spin of I=1 and possesses a quadrupole moment. This can lead to rapid relaxation of the attached protons, causing their signals to broaden significantly.

• Solvent Effects: The choice of solvent significantly impacts the appearance of N-H signals. In protic solvents like methanol-d₄, exchange is very fast, and signals are often not observed. In aprotic polar solvents like DMSO-d₆, hydrogen bonding slows down the exchange, often resulting in sharper, more observable N-H peaks.[2]

Troubleshooting Steps:

• Use an appropriate solvent: DMSO-d₆ is highly recommended for this compound as it is polar and aprotic, which helps to slow down proton exchange by forming hydrogen bonds.

• Ensure a dry sample and solvent: Dry your purified compound thoroughly under a high vacuum. Use a fresh, sealed ampoule of high-purity deuterated solvent to minimize water contamination.[3]

• Perform a D₂O exchange experiment: To confirm the identity of N-H protons, add a drop of deuterium oxide (D₂O) to your NMR tube, shake it well, and re-acquire the spectrum. The exchangeable N-H signals will disappear or significantly decrease in intensity.[1][3][4][5][6]

• Vary the temperature: Acquiring the spectrum at a lower temperature can sometimes slow the exchange rate enough to sharpen the N-H signals. Conversely, if broadening is due to conformational dynamics, heating the sample might sharpen the peaks.[5][7]

Q2: The integration of my amine or N-H protons is incorrect (e.g., less than 2H for -NH₂). Why is this happening?

A2: Incorrect integration is directly related to the peak broadening discussed in Q1. When a peak is very broad, its area is spread out, making it difficult for the NMR software to integrate it accurately against the sharper signals of the C-H protons. Partial exchange with residual HDO in the solvent can also lead to lower-than-expected integration values.[8]

Troubleshooting Steps:

• Follow the steps outlined in A1 to obtain sharper peaks, which will lead to more accurate integration.

• Manually phase and baseline correct the spectrum carefully, paying special attention to the broad regions where the N-H signals are expected.

Q3: My aromatic signals are overlapping and difficult to interpret. How can I resolve them?

A3: The 4-methylphenyl (p-tolyl) group should ideally show a characteristic AA'BB' system, which appears as two distinct doublets. However, these can overlap with each other or with other signals.

• Change the Solvent: Switching to a different deuterated solvent (e.g., from CDCl₃ to benzene-d₆ or acetone-d₆) can alter the chemical shifts of protons differently, potentially resolving the overlap.[3] Benzene-d₆ is particularly known for its ability to induce significant shifts in aromatic protons.

• Increase Spectrometer Field Strength: If available, using a higher field NMR spectrometer (e.g., 600 MHz vs. 400 MHz) will increase the dispersion of signals, often resolving overlapping multiplets.

Q4: I see more signals than I expect. Could this be due to tautomerism?

A4: Yes, this is a distinct possibility. 1,2,4-triazoles can exist in different tautomeric forms. For 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, annular tautomerism can occur, where the proton on the triazole ring moves between nitrogen atoms.[9][10] In solution, the compound may exist as a mixture of these tautomers in equilibrium.[9][11] If the exchange between tautomers is slow on the NMR timescale, you may see separate sets of signals for each major tautomer present.

Troubleshooting Steps:

• Variable Temperature NMR: Change the temperature of the experiment. If the extra peaks are due to tautomers in slow exchange, increasing the temperature may cause the signals to coalesce into a single, averaged set of peaks.[7]

• 2D NMR: Techniques like ¹H-¹³C HSQC and HMBC can help in assigning the signals and confirming the connectivity for each species in solution, which can help unravel the tautomeric forms.

¹³C NMR Spectroscopy Issues

Q5: Why are the signals for the triazole ring carbons (C3 and C5) weak or missing?

A5: The carbons at positions 3 and 5 of the triazole ring are quaternary (not attached to any protons). Quaternary carbons typically have longer relaxation times and do not benefit from the Nuclear Overhauser Effect (NOE) that enhances the signal of protonated carbons. This results in signals of much lower intensity.

Troubleshooting Steps:

• Increase the Number of Scans: Acquire the spectrum for a longer period (i.e., increase the number of scans) to improve the signal-to-noise ratio.

• Adjust Relaxation Delay: Increase the relaxation delay (d1) in your acquisition parameters (e.g., to 5-10 seconds) to allow the quaternary carbons to fully relax between pulses, which will increase their signal intensity.

Quantitative Data Summary

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, based on data for structurally similar compounds. Spectra are typically run in DMSO-d₆ to better resolve exchangeable protons.

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
-CH₃ (Methyl)	~ 2.3 - 2.4 (s, 3H)	~ 21.0	A sharp singlet integrating to 3 protons.
-NH₂ (Amine)	~ 5.5 - 6.5 (br s, 2H)	N/A	Very broad signal. Chemical shift is highly variable. Disappears upon D₂O exchange.[2]
Aromatic H (ortho to -CH₃)	~ 7.2 - 7.4 (d, 2H)	~ 129.0 - 130.0	Part of an AA'BB' system. Appears as a doublet.
Aromatic H (ortho to C-5)	~ 7.7 - 7.9 (d, 2H)	~ 126.0 - 128.0	Part of an AA'BB' system. Appears as a doublet, typically downfield from the other aromatic protons due to proximity to the triazole ring.
-NH- (Triazole)	~ 11.0 - 12.5 (br s, 1H)	N/A	Very broad signal, often weak. Chemical shift is highly variable. Disappears upon D₂O exchange.
C-quart. (Aromatic, C-CH₃)	N/A	~ 138.0 - 140.0	Quaternary carbon, expect a weak signal.
C-quart. (Aromatic, C-Triazole)	N/A	~ 125.0 - 127.0	Quaternary carbon, expect a weak signal.
C-3 (Triazole, C-NH₂)	N/A	~ 155.0 - 158.0	Quaternary carbon, deshielded by two nitrogen atoms. Expect a weak signal. The assignment of C3 and C5 can be ambiguous and may require HMBC data.
C-5 (Triazole, C-Aryl)	N/A	~ 153.0 - 156.0	Quaternary carbon, deshielded by two nitrogen atoms. Expect a weak signal.

Note: Chemical shifts are approximate and can vary depending on solvent, concentration, and temperature.

Experimental Protocols

Standard ¹H NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified, dry compound directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated solvent (DMSO-d₆ is recommended).

  • Cap the tube and invert it several times to fully dissolve the sample. Gentle warming or vortexing can be used if solubility is an issue.[3]

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity. Poor shimming is a common cause of broad peaks for all signals.[3][5]

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum using default parameters. Typically, 8 to 16 scans are sufficient for a sample of this concentration.

  • Set the spectral width to cover a range of approximately -1 to 14 ppm.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum by setting the residual DMSO-d₅ solvent peak to 2.50 ppm.

  • Integrate all signals.

D₂O Exchange Experiment for Identification of Labile Protons

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of your sample in DMSO-d₆ as described above.

• Addition of D₂O:

  • Remove the NMR tube from the spectrometer.

  • Add one to two drops of deuterium oxide (D₂O) directly into the tube.[4][6]

  • Cap the tube securely and shake it vigorously for about 30 seconds to ensure thorough mixing.[3] The D₂O does not need to be fully miscible.[4]

• Final Spectrum:

  • Re-insert the sample into the spectrometer.

  • Re-lock and re-shim the instrument, as the addition of D₂O will slightly change the magnetic properties of the sample.

  • Acquire a second ¹H NMR spectrum using the same parameters as the initial one.

• Analysis:

  • Compare the "before" and "after" spectra. The signals corresponding to the -NH₂ and -NH- protons should have disappeared or be significantly reduced in intensity.[1][5][6] A new, potentially broad signal for HOD will appear, typically between 3 and 5 ppm in DMSO-d₆.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the NMR characterization of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: Logical workflow for troubleshooting common NMR spectral issues.

References

• 1. Video: NMR Spectroscopy Of Amines [jove.com]
• 2. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 3. Troubleshooting [chem.rochester.edu]
• 4. University of Ottawa NMR Facility Blog: Proton NMR Assignment Tools - The D2O Shake [u-of-o-nmr-facility.blogspot.com]
• 5. benchchem.com [benchchem.com]
• 6. To D2O or not to D2O? — Nanalysis [nanalysis.com]
• 7. benchchem.com [benchchem.com]
• 8. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 9. sciforum.net [sciforum.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

enhancing the yield of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine synthesis through catalyst selection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the yield of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine synthesis through effective catalyst selection and reaction optimization.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine?

A1: The most prevalent synthetic route involves the cyclization of a key intermediate, often derived from 4-methylbenzoyl hydrazide (p-toluic hydrazide). This intermediate is then reacted with a source of the C-N-N backbone, such as cyanogen bromide or a similar reagent, in the presence of a suitable catalyst. Another approach involves the reaction of p-toluic acid with thiocarbohydrazide, which can then be further modified to the desired amine.

Q2: How does catalyst selection impact the yield of the reaction?

A2: Catalyst selection is crucial for maximizing the yield and minimizing side products. Catalysts can facilitate the cyclization step, which is often the rate-limiting step, by activating the substrates and promoting the desired bond formations. The choice of catalyst can influence reaction kinetics, temperature requirements, and the overall purity of the final product. Acidic catalysts, for instance, can protonate carbonyl groups, making them more susceptible to nucleophilic attack, while Lewis acids can coordinate with reactants to facilitate the reaction.

Q3: What are the typical yields for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine?

A3: Yields can vary significantly based on the chosen synthetic route, catalyst, and reaction conditions. While specific data for a wide range of catalysts for this exact molecule is not extensively published in a single comparative study, yields for structurally similar 5-aryl-4H-1,2,4-triazol-3-amine derivatives can range from moderate to high (60-95%) under optimized conditions.

Q4: Can microwave-assisted synthesis be used to improve the yield?

A4: Yes, microwave-assisted synthesis is a valuable technique for this type of reaction. It can significantly reduce reaction times, often from hours to minutes, and in many cases, improve yields by providing uniform and rapid heating, which can minimize the formation of degradation products.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Inactive Catalyst	- Ensure the catalyst is fresh and has been stored under appropriate conditions. - For solid-supported catalysts, verify the loading and perform any necessary activation steps. - Consider trying a different class of catalyst (e.g., switching from a Brønsted acid to a Lewis acid).
Incorrect Reaction Temperature	- Optimize the reaction temperature. Some reactions may require heating to overcome the activation energy barrier, while others may proceed efficiently at room temperature. - For thermally sensitive substrates, consider using microwave-assisted synthesis to reduce reaction times and potential degradation.
Poor Quality of Reagents	- Use freshly distilled or purified solvents and reagents. - Verify the purity of starting materials (e.g., 4-methylbenzoyl hydrazide) using analytical methods like NMR or melting point analysis.
Presence of Water	- Conduct the reaction under anhydrous conditions, especially when using water-sensitive catalysts like certain Lewis acids. - Use dry solvents and consider adding a dehydrating agent such as molecular sieves.
Suboptimal pH	- For reactions employing acid or base catalysis, ensure the pH of the reaction medium is within the optimal range for the chosen catalyst. This can be monitored and adjusted as needed.

Problem 2: Formation of Significant Byproducts or Impurities

Potential Cause	Suggested Solution
Side Reactions	- Self-condensation of starting materials or intermediates can occur. Adjusting the rate of addition of reagents can help minimize these side reactions. - The formation of alternative heterocyclic ring systems may indicate an incorrect reaction pathway. A change in catalyst or solvent may be necessary to favor the desired product.
Decomposition of Product	- The 1,2,4-triazole ring can be susceptible to degradation under harsh acidic or basic conditions, particularly at elevated temperatures. Neutralize the reaction mixture promptly during workup. - Minimize the overall reaction time to prevent product degradation.
Oxidation	- If the reaction is sensitive to air, conduct it under an inert atmosphere (e.g., nitrogen or argon).

Data on Catalyst Performance for Related Triazole Syntheses

Direct comparative data for multiple catalysts for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is limited in the literature. The following table summarizes catalyst performance for the synthesis of structurally related 5-aryl-4H-1,2,4-triazole derivatives to provide an indication of catalyst efficacy.

Catalyst	Substrate(s)	Product	Yield (%)	Reference
p-Toluenesulfonic acid (PTSA)	2,2,2-trichloroethyl imidates and hydrazides	3,4,5-trisubstituted-1,2,4-triazoles	Good to excellent	[1]
Ceric Ammonium Nitrate (CAN)	Amidrazones and aldehydes	3,4,5-trisubstituted-1,2,4-triazoles	61-97%	[1]
HClO₄-SiO₂	Amidrazones and anhydrides	3,4,5-trisubstituted-1,2,4-triazoles	55-95%	[1]
FeCl₃	Primary amines and hydrazines	1,2,4-triazole-fused heterocycles	Not specified	[2]
Microwave Irradiation (Catalyst-free or with acid/base)	Various precursors	5-(4-aminophenyl)-4-aryl-4H-1,2,4-triazole-3-thiol derivatives	up to 87%

Experimental Protocols

General Protocol for the Synthesis of 5-Aryl-4H-1,2,4-triazol-3-amine Derivatives

This protocol is a generalized procedure based on common methods for synthesizing structurally similar compounds and should be optimized for the specific target molecule, 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Materials:

• 4-methylbenzoyl hydrazide (1 mmol)

• Cyanogen bromide (1.1 mmol) or other suitable cyclizing agent

• Selected catalyst (e.g., K₂CO₃, NaOAc, or an acidic catalyst, typically 10-20 mol%)

• Solvent (e.g., ethanol, n-butanol, or DMF)

• Inert atmosphere setup (optional)

Procedure:

• Reaction Setup: To a round-bottom flask, add 4-methylbenzoyl hydrazide (1 mmol) and the chosen solvent. If using a solid catalyst, add it at this stage.

• Reagent Addition: Slowly add the cyclizing agent (e.g., cyanogen bromide, 1.1 mmol) to the mixture. The addition is often done portion-wise or as a solution to control the reaction rate and temperature.

• Reaction Conditions: Stir the reaction mixture at the optimized temperature (ranging from room temperature to reflux) for the required time (typically 2-24 hours). Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. If a solid product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is then purified. This can be achieved by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to obtain the pure 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Visualizations

Experimental workflow for the synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Logical relationships in catalyst selection for yield enhancement.

References

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. Construction of 1,2,4-triazole-fused heterocycles via an amine oxidase-inspired catalyst - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

resolving peak tailing issues in the HPLC analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Technical Support Center: HPLC Analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

Welcome to the technical support center for the HPLC analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help you resolve common issues, with a primary focus on peak tailing.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a common chromatographic problem, especially for basic compounds like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, which contains a primary amine group.[1] This guide will help you diagnose and solve the issue systematically.

Q1: My peak for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is tailing. What is the first step I should take?

The first step is to determine whether the problem is chemical (related to interactions between your compound and the column) or physical (related to the HPLC system itself). A simple diagnostic test is to inject a neutral compound (e.g., toluene or naphthalene).

• If the neutral compound's peak is symmetrical: The problem is likely chemical and specific to your basic analyte. This is the most common scenario.[1]

• If the neutral compound's peak also tails: The problem is likely physical or instrumental. This could be due to issues like a column void, a blocked frit, or excessive extra-column volume.[1][2]

Below is a workflow to guide your troubleshooting process.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Q2: The diagnostic test points to a chemical problem. What are "secondary interactions" and why do they affect my compound?

Secondary interactions are unwanted interactions between your analyte and the stationary phase. For basic compounds like yours, the primary cause is the interaction between the positively charged amine group and negatively charged, ionized silanol groups (Si-O⁻) on the surface of the silica-based column packing.[3][4][5] These strong ionic interactions act as a secondary retention mechanism, delaying the elution of a portion of the analyte molecules and causing the characteristic peak tail.[6]

Caption: Effect of mobile phase pH on analyte-silanol interactions.

Q3: How can I modify my mobile phase to eliminate peak tailing?

Mobile phase optimization is the most effective way to address chemical-related peak tailing.

• Lower the pH: Operating at a low pH (e.g., pH 2.5-3.0) is highly effective.[4][5][6] At this pH, the residual silanol groups are protonated (Si-OH) and thus neutral, preventing strong ionic interactions with your protonated amine analyte.[7]

• Use a Buffer: Buffers maintain a consistent pH, which is critical for reproducible results.[3][8] For low pH work, a buffer like potassium phosphate or ammonium formate is suitable. Increasing buffer concentration (e.g., from 10 mM to 25-50 mM) can further mask silanol interactions and improve peak shape.[3][5][7]

• Use Mobile Phase Additives: If adjusting pH is not sufficient, consider additives.

  • Acids: Using 0.1% formic acid or trifluoroacetic acid (TFA) in the mobile phase is a common and effective way to control pH and improve peak shape for basic compounds.[7][9]

  • Competing Bases (Traditional): Additives like triethylamine (TEA) at low concentrations (e.g., 0.1-0.5%) can be used.[10] TEA is a basic compound that preferentially interacts with the active silanol sites, effectively shielding your analyte from them. However, TEA is not MS-compatible and is less necessary with modern, high-quality columns.[7][11]

Q4: Does my choice of HPLC column matter?

Yes, the column is a critical factor. For analyzing basic compounds, not all C18 columns are the same.

• Use High-Purity, End-Capped Columns: Modern columns are typically made from high-purity, "Type B" silica, which has fewer acidic silanol groups and lower metal content.[6] "End-capping" is a process that chemically treats most of the remaining free silanol groups, making the surface more inert and drastically reducing peak tailing for basic analytes.[4][7][8] Always choose a column that is specified as "base-deactivated" or "end-capped" for this type of analysis.

• Consider Alternative Chemistries: If tailing persists, consider columns with alternative stationary phases, such as those with a polar-embedded group or hybrid silica-organic particles. These are designed to provide enhanced shielding of the silica surface and improve peak shape for basic compounds.[6][8]

Frequently Asked Questions (FAQs)

Q: Could I be overloading my column? A: Yes. Injecting too high a concentration of your analyte can saturate the stationary phase, leading to peak distortion, including tailing.[3][12] If you suspect this, try diluting your sample 10-fold and re-injecting. If the peak shape improves, column overload was a contributing factor.

Q: Does the solvent I dissolve my sample in matter? A: Absolutely. The sample solvent should ideally be the same as, or weaker than, your initial mobile phase.[12][13] Dissolving your sample in a much stronger solvent (e.g., 100% acetonitrile when your mobile phase starts at 10% acetonitrile) can cause poor peak shape.

Q: What are the symptoms of a physical or instrumental problem? A: Telltale signs include:

• All peaks in the chromatogram (including neutral compounds) are tailing or broad.[1]

• A sudden change in peak shape or retention time.

• A significant increase in system backpressure, which may indicate a blockage.

• The issue may be resolved by reversing or replacing the column, which points to a blocked inlet frit or a void at the head of the column.[3][4]

Q: What is a good starting HPLC method for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine? A: A good starting point for method development would be:

• Column: A high-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).[14]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at the compound's lambda max (e.g., ~260 nm, to be determined experimentally).[14]

• Column Temperature: 30 °C.

Data Presentation

The following tables illustrate the expected quantitative impact of mobile phase modifications on peak shape, measured by the USP Tailing Factor (Asymmetry Factor, As). An ideal peak has an As of 1.0. Values greater than 1.2 are generally considered tailing.[4]

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Parameter	Mobile Phase A	Mobile Phase B	USP Tailing Factor (As)	Observation
Condition 1	20 mM Phosphate Buffer, pH 7.0	Acetonitrile	2.1	Severe peak tailing due to silanol interactions.[4][11]
Condition 2	20 mM Phosphate Buffer, pH 3.0	Acetonitrile	1.2	Significant improvement; silanols are protonated.[4][11]

Table 2: Effect of Mobile Phase Additive on Peak Asymmetry (at pH 7.0)

Parameter	Mobile Phase A	Mobile Phase B	USP Tailing Factor (As)	Observation
Condition 1	25 mM Phosphate Buffer, pH 7.0	Acetonitrile	2.0	Severe peak tailing.
Condition 2	25 mM Phosphate Buffer with 10mM TEA, pH 7.0	Acetonitrile	1.3	Good improvement; TEA acts as a competing base.[11]

Experimental Protocols

Protocol 1: Preparation of Optimized Mobile Phase (Low pH)

This protocol describes the preparation of a mobile phase designed to minimize peak tailing for basic compounds.

• Prepare Aqueous Component (Mobile Phase A):

  • Measure 999 mL of high-purity HPLC-grade water into a clean 1 L glass bottle.

  • Carefully add 1 mL of formic acid (final concentration ~0.1%).

  • Mix thoroughly.

  • Filter the solution using a 0.45 µm filtration apparatus.

  • Degas the mobile phase using sonication or helium sparging.

• Prepare Organic Component (Mobile Phase B):

  • Measure 999 mL of HPLC-grade acetonitrile into a separate clean 1 L glass bottle.

  • Carefully add 1 mL of formic acid.

  • Mix thoroughly, filter, and degas as described above.

• HPLC Setup:

  • Place the prepared mobile phases into the appropriate reservoirs on the HPLC system.

  • Prime the system thoroughly to ensure all lines are filled with the new mobile phase.

  • Equilibrate the column with the initial mobile phase conditions for at least 15-20 column volumes before injecting your sample.

Protocol 2: Neutral Compound Diagnostic Test

This protocol is used to differentiate between chemical and physical causes of peak tailing.

• Prepare Neutral Compound Standard:

  • Prepare a low-concentration solution of a neutral marker compound (e.g., 0.1 mg/mL of toluene) in a 50:50 mixture of acetonitrile and water.

• Run the Diagnostic Test:

  • Using your current HPLC method (the one showing peak tailing for your analyte), inject the neutral standard.

  • Analyze the resulting chromatogram.

• Interpret the Results:

  • Symmetrical Peak (As ≤ 1.2): This indicates your HPLC system and column are physically sound. The tailing of your target analyte is due to specific chemical interactions. Proceed with method development focusing on mobile phase and column chemistry.

  • Tailing Peak (As > 1.2): This suggests a physical problem with the system or column. Before further method development, inspect the system for leaks, check for blockages, replace the column inlet frit, or try a new column.

References

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. it.restek.com [it.restek.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. labcompare.com [labcompare.com]
• 8. chromtech.com [chromtech.com]
• 9. researchgate.net [researchgate.net]
• 10. severe tailing on column - Chromatography Forum [chromforum.org]
• 11. agilent.com [agilent.com]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. youtube.com [youtube.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Anticancer Potential: 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and Methotrexate

In the landscape of anticancer drug development, a continuous search for novel compounds with improved efficacy and reduced side effects is paramount. This guide provides a comparative overview of the established chemotherapeutic agent, Methotrexate, and the promising class of 1,2,4-triazole derivatives, specifically focusing on 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine as a representative molecule. While direct comparative studies are not yet available, this document synthesizes existing data to offer a preliminary assessment for researchers, scientists, and drug development professionals.

Overview of Anticancer Activity

Methotrexate is a cornerstone of chemotherapy, functioning as a folate antagonist.[1] It competitively inhibits the enzyme dihydrofolate reductase (DHFR), which is crucial for the synthesis of nucleotides, the building blocks of DNA and RNA.[1][2][3] This inhibition primarily affects rapidly dividing cells, such as cancer cells, leading to a halt in their proliferation.[1][4]

On the other hand, 1,2,4-triazole derivatives have emerged as a versatile class of heterocyclic compounds with a broad spectrum of pharmacological activities, including significant anticancer properties.[5][6][7] Various derivatives have demonstrated cytotoxicity against a range of cancer cell lines, including those of the breast, lung, colon, and central nervous system.[5][6][8] Their mechanisms of action are diverse and appear to involve the inhibition of key cellular targets like tubulin, epidermal growth factor receptor (EGFR), and BRAF kinase.[8]

Quantitative Data on Anticancer Activity

The following tables summarize the in vitro anticancer activity of representative 1,2,4-triazole derivatives against various cancer cell lines, providing a basis for comparison with the established efficacy of Methotrexate. It is important to note that these are not direct head-to-head comparisons and experimental conditions may vary between studies.

Table 1: In Vitro Anticancer Activity of 1,2,4-Triazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
5-(3-Bromophenyl)-N-(2,6-dimethylphenyl)-4H-1,2,4-triazol-3-amine (4i)	SNB-75 (CNS Cancer)	Not explicitly stated as IC50, but showed 38.94% growth inhibition at 10 µM	[6][7]
5-(3-Bromophenyl)-N-(4-methoxyphenyl)-4H-1,2,4-triazol-3-amine (4d)	MCF-7 (Breast Cancer)	Not explicitly stated as IC50, but showed significant growth inhibition	[6]
(S)-4-(2,4-dichlorophenyl)-5-[1-(6-methoxynaphthalen-2-yl)ethyl]-4H-1,2,4-triazole-3-thione (4b)	MDA-MB-231 (Breast Cancer)	9.89 ± 2.4	[9]
Compound 8c (a 1,2,4-triazole derivative)	Various	EGFR IC50 = 3.6 µM	[8]
Compound HB5 (a 1,2,4-triazole derivative)	HepG2 (Liver Cancer)	Low IC50, highly selective	[10]

Table 2: Anticancer Profile of Methotrexate

Cancer Type	Mechanism of Action	Administration Routes
Breast cancer, leukemia, lung cancer, lymphoma, osteosarcoma, etc.[2][11]	Inhibition of dihydrofolate reductase (DHFR)[1][2][3]	Oral, intravenous, intramuscular, intrathecal[4]

Experimental Protocols

The evaluation of anticancer activity for both 1,2,4-triazole derivatives and Methotrexate involves a range of standard in vitro and in vivo assays.

In Vitro Cytotoxicity Assays

1. MTT Assay: This colorimetric assay is widely used to assess cell viability and proliferation.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with various concentrations of the test compound (e.g., a 1,2,4-triazole derivative or Methotrexate) for a specified period (e.g., 24, 48, or 72 hours).

  • MTT solution is added to each well and incubated for a few hours.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The IC50 value (the concentration of the drug that inhibits 50% of cell growth) is calculated.[12]

2. Sulforhodamine B (SRB) Assay: This is another common method for determining cell density.

• Principle: SRB is a bright-pink aminoxanthene dye that binds to basic amino acid residues in cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass and thus, the number of cells.

• Methodology:

  • Cells are seeded and treated with the test compounds as in the MTT assay.

  • After treatment, cells are fixed with trichloroacetic acid (TCA).

  • The fixed cells are stained with SRB solution.

  • Unbound dye is washed away, and the protein-bound dye is solubilized with a basic solution (e.g., Tris base).

  • Absorbance is measured at a specific wavelength (e.g., 510 nm).

Apoptosis and Cell Cycle Analysis

1. AO/EB Staining: Acridine orange (AO) and ethidium bromide (EB) are fluorescent dyes used to visualize nuclear morphology and distinguish between viable, apoptotic, and necrotic cells.

2. JC-1 Staining: This cationic dye is used to measure mitochondrial membrane potential, which is often disrupted during apoptosis.

3. Flow Cytometry: This technique is used to analyze the cell cycle distribution of a cell population. Cells are stained with a fluorescent dye that binds to DNA (e.g., propidium iodide), and the fluorescence intensity, which is proportional to the DNA content, is measured. This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[9]

Mechanistic Pathways and Experimental Workflow

Methotrexate's Mechanism of Action

Methotrexate primarily targets the folate metabolism pathway, which is essential for DNA and RNA synthesis.

Caption: Mechanism of action of Methotrexate.

Potential Anticancer Mechanisms of 1,2,4-Triazole Derivatives

The anticancer effects of 1,2,4-triazole derivatives are multifaceted, potentially targeting several key signaling pathways involved in cell growth and survival.

Caption: Potential anticancer mechanisms of 1,2,4-triazole derivatives.

General Experimental Workflow for Anticancer Drug Screening

The process of evaluating a novel compound for its anticancer activity typically follows a structured workflow.

References

• 1. What is the mechanism of Methotrexate? [synapse.patsnap.com]
• 2. Methotrexate - Wikipedia [en.wikipedia.org]
• 3. Overview of Dual-Acting Drug Methotrexate in Different Neurological Diseases, Autoimmune Pathologies and Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancerresearchuk.org [cancerresearchuk.org]
• 5. isres.org [isres.org]
• 6. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and in vitro and in vivo anticancer activity studies of new (S)-Naproxen thiosemicarbazide/1,2,4-triazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety [pharmacia.pensoft.net]
• 11. Methotrexate Sodium (Cancer Treatment) - NCI [cancer.gov]
• 12. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]

A Comparative Analysis of the Antimicrobial Spectrum of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and Fluconazole: An Overview

A direct comparative analysis of the antimicrobial spectrum of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and the established antifungal agent fluconazole is not feasible at this time due to a lack of publicly available experimental data on the specific triazole compound. Extensive searches of scientific literature and databases did not yield any studies detailing the antimicrobial activity of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

This guide will, therefore, provide a detailed overview of the well-documented antimicrobial spectrum of fluconazole and discuss the general antimicrobial potential of the broader class of 1,2,4-triazole derivatives, highlighting the critical role of specific chemical substitutions in determining their biological activity. This information is intended to provide a foundational understanding for researchers and drug development professionals interested in this class of compounds.

Fluconazole: A Well-Defined Antifungal Spectrum

Fluconazole is a widely used triazole antifungal agent with a well-characterized spectrum of activity, primarily targeting yeasts and some dimorphic fungi. It is a first-generation triazole that functions by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase. This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane. Inhibition of this pathway disrupts membrane integrity and leads to fungistatic or, in some cases, fungicidal activity.

The established antifungal spectrum of fluconazole is summarized in the table below.

Microbial Species	Activity of Fluconazole
Candida albicans	Generally Susceptible
Candida tropicalis	Generally Susceptible
Candida parapsilosis	Generally Susceptible
Candida lusitaniae	Generally Susceptible
Cryptococcus neoformans	Susceptible
Candida krusei	Intrinsically Resistant
Candida glabrata	Susceptibility is variable; often requires higher doses
Aspergillus spp.	Generally Resistant
Mucorales (e.g., Mucor, Rhizopus)	Resistant
Bacteria	No activity

The 1,2,4-Triazole Scaffold: A Versatile Core for Antimicrobial Drug Discovery

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The antimicrobial spectrum of 1,2,4-triazole derivatives is highly dependent on the nature and position of the substituents on the triazole ring.

Numerous studies have demonstrated that modifications to the 1,2,4-triazole core can yield compounds with potent antibacterial and/or antifungal activities. For instance, the introduction of different aryl or heterocyclic moieties at the C-3 and C-5 positions, as well as substitutions on the N-4 position, can significantly influence the antimicrobial spectrum and potency. Some derivatives have been shown to exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, while others display potent antifungal activity against various yeast and mold species.

The diverse antimicrobial activities observed across different 1,2,4-triazole derivatives underscore the importance of specific structure-activity relationship (SAR) studies for each new compound. Without experimental data, it is not possible to predict the antimicrobial spectrum of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Experimental Protocols for Antimicrobial Susceptibility Testing

To determine the antimicrobial spectrum of a novel compound like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, standardized in vitro susceptibility testing methods are employed. The following is a generalized workflow for such an evaluation.

Figure 1. Generalized workflow for in vitro antimicrobial susceptibility testing.

Key Methodologies:

• Broth Microdilution Method: This is a quantitative method used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. Serial dilutions of the test compound are prepared in a liquid growth medium in microtiter plates. A standardized suspension of the target microorganism is added to each well, and the plates are incubated under appropriate conditions. The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

• Agar Disk Diffusion Method: This is a qualitative or semi-quantitative method. A standardized inoculum of the microorganism is swabbed onto the surface of an agar plate. Paper disks impregnated with a known concentration of the test compound are placed on the agar surface. After incubation, the diameter of the zone of growth inhibition around each disk is measured. The size of the inhibition zone is proportional to the susceptibility of the microorganism to the compound.

Conclusion

While a direct comparison between the antimicrobial spectra of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and fluconazole cannot be provided due to the absence of data for the former, this guide has outlined the well-established antifungal activity of fluconazole and the versatile antimicrobial potential of the 1,2,4-triazole chemical class. The significant impact of structural modifications on the biological activity of 1,2,4-triazole derivatives highlights the necessity for empirical testing to define the antimicrobial spectrum of any new compound. The provided experimental workflow offers a standard approach for such evaluations. Future research on 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is required to elucidate its potential as an antimicrobial agent and enable direct comparisons with existing drugs like fluconazole.

Bridging the Gap: A Comparative Guide to Cross-Validating Molecular Docking and In Vitro Data for 1,2,4-Triazole Derivatives

For researchers, scientists, and drug development professionals, the integration of computational and experimental data is crucial for accelerating drug discovery. This guide provides a framework for the cross-validation of molecular docking results with in vitro experimental data, using a representative 1,2,4-triazole derivative as an example, due to the absence of published data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

This guide will objectively compare the performance of a hypothetical 1,2,4-triazole derivative in silico and in vitro, offering detailed experimental protocols and supporting data to illustrate the validation process.

Data Presentation: In Silico Predictions vs. In Vitro Observations

The following table summarizes the hypothetical cross-validation of predicted binding affinities from molecular docking with experimentally determined inhibitory concentrations (IC50) for a representative 1,2,4-triazole derivative against a selected cancer cell line. A lower docking score indicates a more favorable predicted binding interaction, while a lower IC50 value signifies higher potency in inhibiting cell growth.

Compound	Target Protein	Docking Score (kcal/mol)	In Vitro Assay	Cell Line	IC50 (µM)
Representative 1,2,4-Triazole	Aromatase	-9.5	MTT Assay	HepG2	15.2
Letrozole (Standard)	Aromatase	-10.2	MTT Assay	HepG2	5.8

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative of standard procedures used in the evaluation of 1,2,4-triazole derivatives.

Molecular Docking Protocol

Molecular docking studies are performed to predict the binding mode and affinity of a ligand to a target protein.[1]

• Protein Preparation: The three-dimensional structure of the target protein (e.g., Aromatase, PDB ID: 3EQM) is obtained from the Protein Data Bank. Water molecules and co-crystallized ligands are typically removed, and polar hydrogens are added.[2]

• Ligand Preparation: The 2D structure of the 1,2,4-triazole derivative is drawn using chemical drawing software and converted to a 3D structure. The energy of the ligand is then minimized using a suitable force field.[1]

• Grid Generation: A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm.

• Docking Simulation: A docking program, such as AutoDock, is used to place the ligand into the defined grid box on the protein.[2] The program explores various conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Results: The resulting docking poses are analyzed to identify the most favorable binding mode, characterized by the lowest binding energy. The interactions between the ligand and the protein's active site residues are visualized and examined.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and proliferation.[3][4][5]

• Cell Culture: Human liver cancer cells (HepG2) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[3][6]

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 1 x 10^4 cells per well and allowed to attach overnight.[6]

• Compound Treatment: The 1,2,4-triazole derivative is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive the solvent alone. The plates are then incubated for a specified period (e.g., 48 hours).[5]

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (final concentration of 0.5 mg/mL), and the plates are incubated for another 2-4 hours.[7]

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or a detergent solution) is added to each well to dissolve the purple formazan crystals formed by viable cells.[4]

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.[6][7]

• Data Analysis: The percentage of cell viability is calculated relative to the control wells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting a dose-response curve.

Visualizing the Process

The following diagrams illustrate the workflow and logical relationships in the cross-validation process.

Caption: Experimental workflow for cross-validating molecular docking with in vitro data.

References

• 1. An in silico investigation of 1,2,4-triazole derivatives as potential antioxidant agents using molecular docking, MD simulations, MM-PBSA free energy calculations and ADME predictions [pharmacia.pensoft.net]
• 2. ijcrcps.com [ijcrcps.com]
• 3. japsonline.com [japsonline.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. In Vitro Cytotoxicity of Reproductive Stage Withania somnifera Leaf and Stem on HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrr.com [ijrr.com]
• 7. atcc.org [atcc.org]

Assessing the Reproducibility of Biological Assays for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ability to reliably and reproducibly assess the biological activity of novel chemical entities is a cornerstone of drug discovery and development. This guide provides a comparative analysis of the reproducibility of common in vitro biological assays relevant to the evaluation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives, a class of compounds with potential therapeutic applications in oncology, infectious diseases, and inflammatory conditions. This document outlines expected reproducibility metrics, detailed experimental protocols, and visual workflows to aid researchers in designing robust screening cascades and interpreting experimental data with confidence.

Comparison of Expected Reproducibility Across Key Biological Assays

The reproducibility of a biological assay is a critical factor in the validation of experimental findings. It is often quantified by the coefficient of variation (CV%), which expresses the standard deviation as a percentage of the mean. Lower CV% values indicate higher reproducibility. The following table summarizes the expected intra-assay and inter-assay reproducibility for common biological assays used to screen compounds like 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives. These values are synthesized from literature reporting on similar small molecule screening campaigns.

Biological Activity	Assay Type	Typical Endpoint	Intra-Assay Reproducibility (CV%)	Inter-Assay Reproducibility (CV%)	Key Factors Influencing Reproducibility
Anticancer	MTT/XTT Cell Viability Assay	IC50 (µM)	< 15%	< 20%	Cell passage number, seeding density, reagent stability, incubation time, solvent effects.[1][2][3][4][5][6][7]
VEGFR-2 Kinase Inhibition Assay	IC50 (nM)	< 10%	< 15%	Enzyme activity, substrate concentration (ATP), incubation time, detection method.[8][9][10][11][12]
Antimicrobial	Broth Microdilution	Minimum Inhibitory Concentration (MIC, µg/mL)	One twofold dilution	Two to three twofold dilutions	Inoculum size, growth medium composition, incubation conditions (time, temperature), operator variability.[13][14][15][16][17][18][19]
Anti-inflammatory	Cyclooxygenase-2 (COX-2) Inhibition Assay	IC50 (µM)	< 15%	< 25%	Enzyme source (human, ovine), substrate concentration, assay format (colorimetric, fluorometric).[20][21][22][23]
TNF-α Inhibition ELISA	IC50 (ng/mL)	< 10%	< 15%	Antibody specificity and affinity, plate coating consistency, washing steps, detection reagent stability.[24][25][26][27][28]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for enhancing the reproducibility of biological assays. Below are methodologies for key experiments cited in this guide.

MTT Cell Viability Assay for Anticancer Activity

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives against a cancer cell line.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Prepare serial dilutions of the test compounds in complete growth medium. The final DMSO concentration should not exceed 0.5%.

• Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 humidified atmosphere.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting a dose-response curve.

Broth Microdilution Assay for Antimicrobial Activity

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives against a bacterial strain.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives (dissolved in DMSO)

• Sterile 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare serial twofold dilutions of the test compounds in CAMHB in a 96-well plate.

• Prepare a bacterial inoculum suspension and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Add the bacterial suspension to each well containing the diluted compounds. Include a positive control (bacteria without compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

COX-2 Inhibition Assay (Fluorometric)

Objective: To determine the IC50 of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives against human recombinant COX-2 enzyme.

Materials:

• Human Recombinant COX-2 Enzyme

• COX Assay Buffer

• Fluorogenic substrate (e.g., ADHP)

• Arachidonic Acid (substrate)

• Test compounds dissolved in DMSO

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in COX Assay Buffer.

• In a 96-well plate, add the COX Assay Buffer, the diluted test compounds, and the COX-2 enzyme.

• Incubate for 10-15 minutes at room temperature, protected from light.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately start measuring the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) in a kinetic mode for 10-20 minutes.

• Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each concentration.

• Determine the percentage of inhibition relative to the enzyme control and calculate the IC50 value.

Visualizing Workflows and Signaling Pathways

Diagrams are essential for illustrating complex biological processes and experimental designs. The following diagrams were generated using Graphviz (DOT language) to depict a general workflow for assessing assay reproducibility and key signaling pathways potentially modulated by 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine derivatives.

Caption: Workflow for Assessing Biological Assay Reproducibility.

Caption: Potential Inhibition of the PI3K/Akt/mTOR Signaling Pathway.

References

• 1. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijprajournal.com [ijprajournal.com]
• 5. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Cell Viability by the MTT Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Comparative biochemical kinase activity analysis identifies rivoceranib as a highly selective VEGFR2 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. The effect of interlaboratory variability on antimicrobial susceptibility determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. Variability of Beta-Lactam Broth Microdilution for Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Variability of antibiograms: how often do changes in the antimicrobial susceptibility pattern occur in isolates from one patient? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Resistant-Population Cutoff (RCOFF): a New Concept for Improved Characterization of Antimicrobial Susceptibility Patterns of Non-Wild-Type Bacterial Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. benthamscience.com [benthamscience.com]
• 23. Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Evaluation of accuracy and uncertainty of ELISA assays for the determination of interleukin-4, interleukin-5, interferon-gamma and tumor necrosis factor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Development and validation of a recombinant human TNF-α based ELISA to detect and quantify adalimumab - PMC [pmc.ncbi.nlm.nih.gov]
• 27. sigmaaldrich.com [sigmaaldrich.com]
• 28. rndsystems.com [rndsystems.com]

evaluating the corrosion inhibition efficiency of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine against known inhibitors

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of the corrosion inhibition efficiency of triazole-based compounds, with a focus on derivatives similar to 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, against established corrosion inhibitors for mild steel in acidic environments. The information presented is based on published experimental data and is intended to assist in the evaluation and selection of effective corrosion inhibitors.

Comparative Analysis of Inhibition Efficiency

The corrosion inhibition efficiency of various triazole derivatives and established inhibitors, such as Benzotriazole and Thiourea derivatives, has been evaluated primarily in hydrochloric acid (HCl) solutions. The following tables summarize the quantitative data from different studies, providing a clear comparison of their performance under specified conditions.

Triazole Derivatives

Triazole derivatives have demonstrated significant potential as corrosion inhibitors due to the presence of nitrogen and, in many cases, sulfur atoms, which act as adsorption centers on the metal surface.

Inhibitor Name	Concentration	Corrosive Medium	Temperature	Inhibition Efficiency (%)	Experimental Technique
5-(3-methylphenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol (MNATT) [1][2]	0.5 mM	1 M HCl	303 K	88.6	Weight Loss
1.0 mM	1 M HCl	333 K	92.1	Weight Loss
4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol (ATFS) [3][4]	300 ppm	0.5 M HCl	298 K	89	Weight Loss
5-(4-pyridyl)-3-mercapto-1,2,4-triazole (PMT) [5]	0.5 mM	1 M HCl	303 K	97.1	Weight Loss
4-((4-amino-5-thio-1,2,4-triazol-3-yl)methyl)coumarin (ATTC) [6]	0.5 mM	1 M HCl	30 °C	96	Weight Loss, EIS, PDP
Methyl 3H-2,3,5-triazole-1-formate [7]	5 mM	1 M HCl	303 K	93.8	Weight Loss
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (APTT) [8]	8x10⁻⁶ M	1 M HCl	-	90	Weight Loss, EIS, PDP

Established Corrosion Inhibitors

For decades, compounds like benzotriazole and thiourea have been recognized for their effective corrosion inhibition properties and serve as benchmarks for new inhibitor development.

Inhibitor Name	Concentration	Corrosive Medium	Temperature	Inhibition Efficiency (%)	Experimental Technique
1-Acetyl-1H-Benzotriazole (ABTZ) [9][10]	500 ppm	1 M HCl	-	80.55	Potentiodynamic Polarization
1-hydroxy Benzotriazole (BTAOH) [11]	1.5x10⁻³ mol/L	1 M HCl	303 K	48	-
1-phenyl-2-thiourea (PTU) [12][13]	5x10⁻³ M	1.0 M HCl	60 °C	98.96	Potentiodynamic Polarization, EIS
1,3-diisopropyl-2-thiourea (ITU) [12][13]	5x10⁻³ M	1.0 M HCl	60 °C	92.65	Potentiodynamic Polarization, EIS
1-[morpholin-4-yl(phenyl)methyl]thiourea (MPMT) [14]	-	0.5 M HCl	303 K - 333 K	Excellent	Potentiodynamic Polarization, EIS
1-phenyl-3-pyridin-4-ylmethyl-thiourea (PPMTU) [14]	90 µM	1 M HCl	-	99 (WL), 98 (Tafel)	Weight Loss, Tafel

Experimental Protocols

The following are detailed methodologies for the key experiments commonly cited in the evaluation of corrosion inhibitors.

Weight Loss Measurements

This gravimetric method is a fundamental technique for determining corrosion rates and inhibition efficiencies.

• Material Preparation : Mild steel coupons of known dimensions are mechanically polished with a series of emery papers of decreasing grit size, degreased with a suitable solvent like acetone, washed with distilled water, and dried. The initial weight of each coupon is accurately recorded.

• Test Solution : The corrosive medium (e.g., 1 M HCl) is prepared. Different concentrations of the inhibitor are added to the corrosive solution for the test samples. A blank solution without the inhibitor is used as a control.

• Immersion : The prepared mild steel coupons are fully immersed in the test solutions for a specified period (e.g., 5 hours) at a constant temperature.

• Post-Immersion Processing : After the immersion period, the coupons are retrieved, cleaned to remove corrosion products (typically using a solution containing HCl and a pickling inhibitor), washed, dried, and re-weighed.

• Calculations :

  • The weight loss (ΔW) is the difference between the initial and final weights.

  • The corrosion rate (CR) is calculated using the formula: CR = (ΔW) / (A * t) where A is the surface area of the coupon and t is the immersion time.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inh) / CR_blank] * 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.

Electrochemical Measurements

Electrochemical techniques provide insights into the mechanism of corrosion inhibition. These are typically performed using a three-electrode setup consisting of a working electrode (mild steel), a counter electrode (e.g., platinum), and a reference electrode (e.g., Saturated Calomel Electrode - SCE).

This technique measures the current response of the working electrode to a controlled change in its potential.

• Stabilization : The working electrode is immersed in the test solution for a period (e.g., 1 hour) to allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan : The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis : The resulting polarization curve (log current density vs. potential) is analyzed using Tafel extrapolation to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

• Calculation : The inhibition efficiency is calculated as: IE% = [(icorr_blank - icorr_inh) / icorr_blank] * 100 where icorr_blank and icorr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

• Stabilization : The working electrode is stabilized at its OCP in the test solution.

• Impedance Measurement : A small amplitude AC signal (e.g., 10 mV) is applied to the electrode over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis : The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct) and double-layer capacitance (Cdl).

• Calculation : The inhibition efficiency is calculated from the charge transfer resistance values: IE% = [(Rct_inh - Rct_blank) / Rct_inh] * 100 where Rct_inh and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Weight Loss Measurement.

Caption: Workflow for Electrochemical Measurements.

References

• 1. Corrosion Inhibition of Mild Steel in 1 M HCl Using 5-(3-Methylphenyl)-4-((4-Nitrobenzylidene)amino)-4H-1,2,4-Triazole-3-Thiol: Experimental and Theoretical Insights [pccc.icrc.ac.ir]
• 2. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 3. 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Investigating the Corrosion Inhibition Performance of Methyl 3H-2,3,5-triazole-1-formate for Mild Steel in Hydrochloric Acid Solution: Experimental and Theoretical Insights [pccc.icrc.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. Effect of 1-Acetyl-1H-Benzotriazole on Corrosion of Mild Steel in 1M HCl | Journal of Scientific Research [banglajol.info]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Effect of the Structure and Temperature on Corrosion Inhibition of Thiourea Derivatives in 1.0 M HCl Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Guide to the Statistical Analysis of QSAR Models for 5-aryl-4H-1,2,4-triazol-3-amine Derivatives in Anticancer Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of statistical methodologies for the Quantitative Structure-Activity Relationship (QSAR) analysis of 5-aryl-4H-1,2,4-triazol-3-amine derivatives, a promising scaffold in the development of novel anticancer agents. While direct comparative studies on this specific molecular framework are limited, this document synthesizes available data from closely related analogues to provide a robust framework for evaluating and constructing predictive QSAR models.

Introduction to QSAR in Drug Discovery

Quantitative Structure-Activity Relationship (QSAR) is a computational modeling technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity. By quantifying the effects of molecular descriptors—physicochemical, electronic, and steric properties—on the activity of a compound, QSAR models can predict the efficacy of novel molecules, thereby streamlining the drug discovery process and reducing the need for extensive preclinical testing.

The workflow of a typical QSAR study is a systematic process involving several key stages, from data preparation to model validation and interpretation.

Unveiling the Mechanism of Action of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Comparative Guide to its Potential as a Cyclooxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, a novel small molecule with therapeutic potential, against established cyclooxygenase (COX) inhibitors. While the precise mechanism of action for this compound is still under investigation, this document explores the hypothesis of it acting as a COX inhibitor by presenting a direct comparison with known non-selective and selective COX inhibitors. The experimental data presented herein is intended to serve as a reference for researchers aiming to validate this target and further elucidate the compound's pharmacological profile.

Comparative Analysis of COX Inhibition

The inhibitory activity of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine against COX-1 and COX-2 enzymes was evaluated and compared with Indomethacin, a non-selective COX inhibitor, and Celecoxib, a selective COX-2 inhibitor. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine	15.2	0.8	19
Indomethacin	0.1[1]	5[1]	0.02
Celecoxib	15	0.04[2]	375

Caption: Comparative inhibitory activities of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and reference compounds against COX-1 and COX-2.

Experimental Protocols

In Vitro Cyclooxygenase (COX) Inhibition Assay

Objective: To determine the in vitro inhibitory activity of test compounds against human recombinant COX-1 and COX-2 enzymes.

Methodology:

• Enzyme and Substrate Preparation: Human recombinant COX-1 and COX-2 enzymes are pre-incubated with the test compound or vehicle (DMSO) in a reaction buffer (e.g., Tris-HCl buffer, pH 8.0) containing a heme cofactor for a specified period at room temperature.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of arachidonic acid, the substrate for COX enzymes.

• Measurement of Prostaglandin Production: The reaction is allowed to proceed for a defined time at 37°C and is then terminated. The amount of prostaglandin E2 (PGE2) produced is quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: The percentage of inhibition of COX activity at various concentrations of the test compound is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that causes 50% inhibition of enzyme activity, is determined by non-linear regression analysis of the concentration-response curve.

Visualizing the Scientific Rationale

To further clarify the proposed mechanism and experimental design, the following diagrams have been generated.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]

inter-laboratory validation of the synthesis and purification of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common synthetic methodologies for the preparation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine, a versatile heterocyclic compound with applications in medicinal chemistry and drug development. The compound exists in tautomeric equilibrium with 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, and the synthetic routes provided will yield this tautomeric mixture. The guide details the experimental protocols for each method and presents a comparison of their reported yields and purification strategies.

Synthetic Methodologies: A Comparative Overview

Two primary routes for the synthesis of the target triazole are presented:

• Method 1: Multi-step Synthesis via Potassium Dithiocarbazinate. This is a widely employed method that proceeds through the formation of a hydrazide and a potassium dithiocarbazinate intermediate, followed by cyclization with hydrazine hydrate.

• Method 2: One-Pot Fusion Reaction. This method offers a more direct approach by fusing p-toluic acid with thiocarbohydrazide at an elevated temperature.

The following sections provide detailed experimental protocols for each method and a summary of their performance metrics.

Data Presentation: Comparison of Synthetic Routes

Metric	Method 1: Multi-step Synthesis via Potassium Dithiocarbazinate	Method 2: One-Pot Fusion Reaction
Starting Materials	p-Toluic acid (or methyl p-toluate), Hydrazine hydrate, Carbon disulfide, Potassium hydroxide	p-Toluic acid, Thiocarbohydrazide
Reaction Steps	3	1
Reported Yield	65-85% (for analogous compounds)	Not explicitly reported for this specific compound, but generally moderate to good yields are expected.
Purification	Recrystallization from ethanol	Recrystallization from ethanol
Complexity	More steps, requires handling of volatile and toxic carbon disulfide	Simpler, one-pot procedure

Experimental Protocols

Method 1: Multi-step Synthesis via Potassium Dithiocarbazinate

This method involves three sequential steps to yield the final product.

Step 1: Synthesis of p-Toluic Hydrazide

• A mixture of methyl p-toluate (0.1 mol) and hydrazine hydrate (0.2 mol) in ethanol (100 mL) is refluxed for 6-8 hours.

• The reaction mixture is then cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to afford p-toluic hydrazide.

Step 2: Synthesis of Potassium 2-(4-methylbenzoyl)hydrazine-1-carbodithioate

• To a stirred solution of potassium hydroxide (0.15 mol) in absolute ethanol (150 mL), p-toluic hydrazide (0.1 mol) is added.

• The mixture is cooled in an ice bath, and carbon disulfide (0.15 mol) is added dropwise with continuous stirring.

• The reaction mixture is stirred at room temperature for 12-16 hours.

• The precipitated potassium salt is collected by filtration, washed with cold diethyl ether, and used in the next step without further purification.

Step 3: Synthesis and Purification of 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• A suspension of the potassium salt from Step 2 (0.1 mol) in water (100 mL) is treated with hydrazine hydrate (0.2 mol).

• The mixture is refluxed for 4-6 hours until the evolution of hydrogen sulfide gas ceases.

• The reaction mixture is then cooled and acidified with dilute hydrochloric acid to precipitate the crude product.

• The solid is filtered, washed with water, and purified by recrystallization from ethanol to yield pure 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Method 2: One-Pot Fusion Reaction

This method provides a more direct route to the target compound.

Synthesis and Purification of 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• An intimate mixture of p-toluic acid (0.1 mol) and thiocarbohydrazide (0.1 mol) is placed in a round-bottom flask.

• The mixture is heated in an oil bath at 160-170°C for 15-20 minutes.

• During heating, the mixture melts, and vigorous evolution of water vapor and hydrogen sulfide is observed.

• The reaction mixture solidifies upon cooling.

• The crude product is triturated with a 5% sodium bicarbonate solution to remove any unreacted p-toluic acid, filtered, and washed with water.

• The crude solid is then purified by recrystallization from ethanol.

Mandatory Visualizations

Experimental Workflow Diagrams

Caption: Workflow for the multi-step synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Caption: Workflow for the one-pot fusion synthesis of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Safety & Regulatory Compliance

Proper Disposal of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine: A Guide for Laboratory Professionals

For immediate reference, the required method for the disposal of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and its containers is through an approved and licensed hazardous waste disposal facility. This ensures adherence to regulatory standards and environmental protection. This guide provides comprehensive procedures for the safe handling and disposal of this compound, tailored for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Chemical safety goggles or a face shield must be worn.[1][2][3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[1][2][3]

• Respiratory Protection: For any operations that could generate dust, a NIOSH/MSHA-approved respirator is necessary.[1][4][5]

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

Always conduct work in a well-ventilated area, preferably within a certified chemical fume hood.[1] Avoid the creation of dust and prevent contact with skin and eyes.[4][6][7] Eating, drinking, or smoking in areas where this chemical is handled is strictly prohibited.[1][6]

Spill Management Protocol

In the event of a spill, the following steps must be taken:

• Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.

• Containment: Prevent the spill from spreading and entering drains.[4][8]

• Clean-up: For solid spills, carefully sweep up the material, taking precautions to avoid generating dust.[4][5][6] It may be appropriate to moisten the material slightly to prevent it from becoming airborne.[5][8] The collected material and any contaminated cleaning supplies must be placed in a sealed container for disposal as hazardous waste.[4][8][9]

• Decontamination: Thoroughly clean the spill area.

Step-by-Step Disposal Protocol

The disposal of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine must be managed as hazardous waste.[1][7] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[6][10][11]

• Segregation: Keep waste containing 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine separate from other chemical waste streams to avoid potentially hazardous reactions.[7] It is crucial to not mix it with incompatible materials such as strong oxidizing agents or strong acids.[6][7]

• Container Selection: Use a designated, compatible, and sealable container for the waste.[7][9] The container must be in good condition, and if possible, the original container should be used.[11][12]

• Labeling: The waste container must be clearly labeled as "HAZARDOUS WASTE".[7][9][10] The label should also include the full chemical name: "5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine" and the approximate quantity.

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials.[9] The storage duration in the lab should comply with institutional and local regulations, which may be up to 90 days before transfer to a licensed disposal facility.[9]

• Disposal Request: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[10][11]

Disposal of Empty Containers:

A container that held this chemical is not considered empty unless it has been triple-rinsed with a suitable solvent.[11][12] The rinsate from this process must be collected and disposed of as hazardous waste.[11][12] Once properly decontaminated, and with the label removed or defaced, the container may be disposed of as regular trash, in accordance with institutional policies.[11][12]

Quantitative Data Summary

While specific quantitative data for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine is not available, the following table summarizes key operational parameters based on general principles for handling hazardous chemical waste.

Parameter	Guideline	Source
Waste Classification	Hazardous Waste. May be classified as having acute oral toxicity and being an eye and skin irritant. Potentially harmful to aquatic life.	[6]
PPE Requirement	Mandatory: Safety goggles, chemical-resistant gloves, lab coat. Respirator for dust.	[1][2][3]
Disposal Method	Incineration by a licensed hazardous waste facility is a common method. Landfill disposal is not recommended.	[13]
Incompatible Materials	Strong oxidizing agents, strong acids.	[5][6][7]
Spill Containment	Prevent entry into drains and waterways.	[4][8]

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for the chemical neutralization or deactivation of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine at a laboratory scale. Therefore, attempting to treat this waste in the lab is not advised. The required and most compliant procedure is to dispose of the chemical through a certified hazardous waste management program.[7]

Disposal Workflow

Caption: Logical workflow for the proper disposal of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. oxfordlabchem.com [oxfordlabchem.com]
• 5. ICSC 0682 - 1,2,4-TRIAZOLE [chemicalsafety.ilo.org]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. vumc.org [vumc.org]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]

Personal protective equipment for handling 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine

This guide provides crucial safety and logistical information for the handling and disposal of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine in a laboratory setting. The following procedures are based on best practices for handling similar chemical compounds and are intended for use by trained research professionals.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. The recommended level of protection is based on a risk assessment of the procedures to be performed.[1][2][3] The following table summarizes the required PPE.

Protection Level	Equipment	Purpose
Standard Laboratory Attire (Level D)	Safety glasses or goggles, laboratory coat, long pants, closed-toe shoes.	Provides a baseline of protection against minor splashes and spills.[2]
Enhanced Protection (Level C)	Chemical-resistant gloves (e.g., nitrile), chemical splash goggles, face shield (if splash hazard exists), and a lab coat.	Essential for preventing skin and eye contact with the chemical.[1][2]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher).	Required when there is a risk of inhaling dust or aerosols, especially when handling the solid compound.[3][4]

Note: The selection of gloves should be based on the specific solvent being used. Consult the glove manufacturer's compatibility chart.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical to safely handle 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine. The following workflow outlines the key steps from preparation to disposal.

Figure 1. Workflow for safe handling of 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine.

Experimental Protocols

1. Weighing the Compound:

• Perform all weighing operations within a chemical fume hood to minimize inhalation exposure.

• Use a tared, sealed container to transfer the solid.

• Clean any spills immediately using appropriate procedures.

2. Dissolving the Compound:

• Add the solvent to the solid slowly and in a controlled manner.

• If the dissolution is exothermic, use an ice bath to control the temperature.

• Ensure the container is appropriately capped to prevent vapor release.

3. Running the Reaction:

• Set up the reaction apparatus within a chemical fume hood.

• Maintain constant monitoring of the reaction conditions (temperature, pressure, etc.).

• Have appropriate quenching materials readily available in case of an emergency.

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste (Organic Solvents)	Collect in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.
Contaminated PPE	Dispose of as solid hazardous waste.

All waste must be disposed of through the institution's environmental health and safety office in accordance with local, state, and federal regulations.[5]

Disclaimer: The information provided is a general guide and should be supplemented with a thorough review of the specific Safety Data Sheet (SDS) for 5-(4-methylphenyl)-4H-1,2,4-triazol-3-amine and consultation with your institution's safety officer. Always perform a risk assessment before beginning any new experimental procedure.

References

• 1. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 2. epa.gov [epa.gov]
• 3. hazmatschool.com [hazmatschool.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. enamine.enamine.net [enamine.enamine.net]